2-Tolylacetyl-CoA

• CAS: 124924-91-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Tolylacetyl-CoA: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-coenzyme A (acyl-CoA) thioesters are central to a vast array of metabolic and signaling pathways. They are the activated forms of carboxylic acids, primed for enzymatic reactions ranging from energy metabolism to the biosynthesis of complex lipids and secondary metabolites.[1][2] This technical guide focuses on a specific, less-studied acyl-CoA, 2-Tolylacetyl-CoA. This molecule is the coenzyme A thioester of 2-tolylacetic acid. While not as ubiquitous as acetyl-CoA, the study of xenobiotic acyl-CoAs is of growing interest in drug development and toxicology due to their potential to interact with metabolic pathways. This guide provides a comprehensive overview of the chemical structure, predicted properties, detailed synthesis protocols, and the potential biological roles of 2-Tolylacetyl-CoA, serving as a foundational resource for researchers in the field.

Chemical Structure and Properties

The chemical structure of 2-Tolylacetyl-CoA is a conjugate of 2-tolylacetic acid and coenzyme A, linked by a high-energy thioester bond. The 2-tolyl group consists of a benzene (B151609) ring substituted with a methyl group and an acetyl group at positions 2 and 1, respectively. This moiety is attached to the sulfur atom of coenzyme A.

Figure 1: Chemical Structure of 2-Tolylacetyl-CoA

Caption: The molecular structure of 2-Tolylacetyl-CoA.

Quantitative Data

Since 2-Tolylacetyl-CoA is not a commercially available or extensively studied compound, its exact physicochemical properties have not been experimentally determined. However, we can summarize the properties of its constituent molecules, 2-tolylacetic acid and Coenzyme A, to provide an informed estimation.

Table 1: Physicochemical Properties of 2-Tolylacetic Acid

Property	Value	Reference(s)
CAS Number	644-36-0	[3][4]
Molecular Formula	C₉H₁₀O₂	[3]
Molecular Weight	150.17 g/mol	[3]
Melting Point	88-90 °C	[3]
Boiling Point	211.72 °C (estimate)	[3]
Water Solubility	Insoluble	[3]

Table 2: Physicochemical Properties of Coenzyme A

Property	Value	Reference(s)
CAS Number	85-61-0	[5][6][7][]
Molecular Formula	C₂₁H₃₆N₇O₁₆P₃S	[5][6]
Molecular Weight	767.53 g/mol (free acid)	[5][9]
Solubility	Soluble in water (up to 50 mg/mL) and PBS (pH 7.2) (10 mg/mL). Insoluble in ethanol, ether, and acetone.	[6][10][11]

Based on the properties of its precursors, 2-Tolylacetyl-CoA is expected to be a large, water-soluble molecule due to the dominance of the Coenzyme A moiety. The tolyl group will add a hydrophobic character.

Experimental Protocols for Synthesis

The synthesis of 2-Tolylacetyl-CoA can be achieved through several established methods for forming acyl-CoA thioesters. Both chemical and chemo-enzymatic approaches are viable. A chemo-enzymatic method is often preferred for its high specificity and milder reaction conditions.[12][13][14]

Chemo-enzymatic Synthesis of 2-Tolylacetyl-CoA

This protocol involves the activation of 2-tolylacetic acid and subsequent enzymatic ligation to Coenzyme A using an acyl-CoA synthetase.

Materials:

• 2-Tolylacetic acid

• Coenzyme A (free acid or lithium salt)

• Acyl-CoA Synthetase (a broad-specificity enzyme is recommended)

• ATP (Adenosine 5'-triphosphate)

• MgCl₂ (Magnesium chloride)

• Tris-HCl buffer (pH 7.5)

• Dithiothreitol (DTT)

• Organic solvent (e.g., Tetrahydrofuran - THF)

• N,N'-Carbonyldiimidazole (CDI) or other activating agent

• HPLC system for purification and analysis

Experimental Workflow Diagram:

Caption: Workflow for the chemo-enzymatic synthesis of 2-Tolylacetyl-CoA.

Protocol:

• Activation of 2-Tolylacetic Acid:

  • Dissolve 2-tolylacetic acid in a minimal amount of anhydrous THF.

  • Add 1.1 equivalents of N,N'-Carbonyldiimidazole (CDI).

  • Stir the reaction mixture at room temperature for 1-2 hours to form the acyl-imidazole intermediate. The progress of the reaction can be monitored by thin-layer chromatography.

• Enzymatic Ligation:

  • In a separate reaction vessel, prepare the enzymatic reaction buffer containing 100 mM Tris-HCl (pH 7.5), 10 mM ATP, 10 mM MgCl₂, 2 mM DTT, and 5 mM Coenzyme A.

  • Add the activated 2-tolylacetic acid solution from step 1 to the enzymatic reaction buffer.

  • Initiate the reaction by adding a suitable amount of a broad-specificity acyl-CoA synthetase.

  • Incubate the reaction at the optimal temperature for the enzyme (typically 25-37°C) for 2-4 hours.

• Purification and Analysis:

  • Quench the reaction by adding an equal volume of cold methanol (B129727) or by acidifying the mixture.

  • Centrifuge the mixture to pellet any precipitated protein.

  • Purify the supernatant containing 2-Tolylacetyl-CoA by reverse-phase HPLC using a C18 column. A gradient of water and acetonitrile (B52724) with 0.1% trifluoroacetic acid is commonly used for elution.

  • Collect the fractions corresponding to the product peak and confirm the identity and purity of 2-Tolylacetyl-CoA by mass spectrometry.

  • Lyophilize the pure fractions to obtain the final product as a solid.

Potential Biological Role and Signaling Pathways

The biological role of 2-Tolylacetyl-CoA is not well-defined. However, based on the known functions of other acyl-CoAs and the biological activity of tolylacetic acid isomers, we can infer its potential involvement in cellular processes.

Acyl-CoAs are key players in cellular signaling, acting as allosteric regulators of enzymes and as precursors for signaling molecules.[1][15] Long-chain acyl-CoAs, for instance, are known to modulate the activity of various proteins involved in metabolism and gene expression.

Given that some tolylacetic acid isomers exhibit auxin-like activity in plants, it is plausible that 2-Tolylacetyl-CoA could interact with pathways involved in plant growth regulation. In mammals, xenobiotic carboxylic acids are often converted to their CoA thioesters, which can then enter various metabolic pathways or lead to cellular toxicity. The formation of 2-Tolylacetyl-CoA could therefore be a step in the metabolic processing of 2-tolylacetic acid.

Diagram of a General Acyl-CoA Signaling Pathway:

Caption: Potential metabolic and signaling fates of 2-Tolylacetyl-CoA.

Conclusion

This technical guide provides a foundational understanding of 2-Tolylacetyl-CoA, a molecule at the intersection of xenobiotic metabolism and core cellular biochemistry. While specific experimental data for this compound is scarce, by leveraging knowledge of its constituent parts and general principles of acyl-CoA chemistry and biology, we have outlined its likely structure, properties, and synthetic routes. The provided experimental protocol offers a practical starting point for researchers aiming to synthesize and study this molecule. Further investigation into the biological activities of 2-Tolylacetyl-CoA will be crucial to fully elucidate its role in cellular processes and its potential impact in fields such as drug development and toxicology.

References

• 1. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What Is Acyl-CoAs Metabolism - Creative Proteomics Blog [creative-proteomics.com]
• 3. 2-Methylphenylacetic acid | 644-36-0 [amp.chemicalbook.com]
• 4. keyorganics.net [keyorganics.net]
• 5. Coenzyme A | 85-61-0 [chemicalbook.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Coenzyme A | CAS 85-61-0 | Cayman Chemical | Biomol.com [biomol.com]
• 9. jiagen.com [jiagen.com]
• 10. neolab.de [neolab.de]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. benchchem.com [benchchem.com]
• 13. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 2-Tolylacetyl-CoA: A Technical Guide for Research and Drug Development

An in-depth guide to the chemical and enzymatic synthesis of 2-Tolylacetyl-CoA, a critical reagent for research into xenobiotic metabolism and drug development. This document provides detailed experimental protocols, data presentation in structured tables, and visualizations of relevant biochemical pathways and experimental workflows.

Introduction

2-Tolylacetyl-CoA is the activated coenzyme A (CoA) thioester of 2-tolylacetic acid. As the central metabolic intermediate of 2-tolylacetic acid, a xenobiotic compound, its availability is crucial for a range of in vitro and in vivo studies. Researchers in drug metabolism, toxicology, and pharmacology require access to high-purity 2-Tolylacetyl-CoA to investigate the metabolic fate of compounds containing the 2-tolylacetyl moiety, to characterize the enzymes involved in its metabolism, and to explore potential drug-drug interactions. This technical guide details established methods for the synthesis, purification, and characterization of 2-Tolylacetyl-CoA for research purposes.

Chemical Synthesis of 2-Tolylacetyl-CoA

The chemical synthesis of 2-Tolylacetyl-CoA from 2-tolylacetic acid is a robust method for producing this essential research compound. The synthesis typically proceeds in two main steps: the activation of the carboxylic acid group of 2-tolylacetic acid, followed by the coupling of the activated intermediate with the free sulfhydryl group of Coenzyme A. Two common activation methods are the formation of a mixed anhydride (B1165640) or an acid chloride.

Mixed Anhydride Method

The mixed anhydride method is a widely used approach for the synthesis of acyl-CoA thioesters. This method involves the reaction of the carboxylic acid with a chloroformate, such as ethyl chloroformate, in the presence of a tertiary amine base to form a highly reactive mixed anhydride. This intermediate is then reacted in situ with Coenzyme A to yield the desired thioester.

Experimental Protocol: Mixed Anhydride Synthesis of 2-Tolylacetyl-CoA

Materials:

• 2-Tolylacetic acid

• Ethyl chloroformate

• Triethylamine (B128534) (TEA)

• Coenzyme A (free acid)

• Tetrahydrofuran (THF), anhydrous

• Water, degassed

• Sodium bicarbonate

• Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine

Procedure:

• Activation of 2-Tolylacetic Acid:

  • Dissolve 2-tolylacetic acid (1 equivalent) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to 0°C in an ice bath.

  • Add triethylamine (1.1 equivalents) dropwise to the solution.

  • Slowly add ethyl chloroformate (1.1 equivalents) to the reaction mixture while maintaining the temperature at 0°C.

  • Stir the reaction mixture at 0°C for 1-2 hours to allow for the formation of the mixed anhydride. The formation of a white precipitate (triethylammonium chloride) will be observed.

• Coupling with Coenzyme A:

  • In a separate flask, dissolve Coenzyme A (0.9 equivalents) in a cold, degassed solution of aqueous sodium bicarbonate.

  • Slowly add the Coenzyme A solution to the mixed anhydride reaction mixture.

  • Allow the reaction to stir at 0°C for 2-4 hours, then let it warm to room temperature and stir overnight.

• Work-up and Purification:

  • Acidify the reaction mixture to pH ~2-3 with dilute HCl.

  • Extract the aqueous layer with ethyl acetate to remove unreacted starting materials and byproducts.

  • The aqueous layer containing 2-Tolylacetyl-CoA is then purified by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Lyophilize the pure fractions to obtain 2-Tolylacetyl-CoA as a white solid.

Characterization:

• Mass Spectrometry (MS): Confirm the molecular weight of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the structure of the product.

• HPLC: Assess the purity of the final product.

Parameter	Value
Starting Material	2-Tolylacetic Acid
Key Reagents	Ethyl chloroformate, Triethylamine, Coenzyme A
Solvent	Tetrahydrofuran, Water
Reaction Time	12-18 hours
Typical Yield	40-60%
Purity (Post-HPLC)	>95%

Enzymatic Synthesis of 2-Tolylacetyl-CoA

Enzymatic synthesis offers a highly specific and often milder alternative to chemical methods. Acyl-CoA synthetases are a class of enzymes that catalyze the formation of acyl-CoA thioesters from a carboxylic acid, Coenzyme A, and ATP. For the synthesis of 2-Tolylacetyl-CoA, an aryl-acetyl-CoA synthetase or a promiscuous acyl-CoA synthetase can be employed. Phenylacetate-CoA ligase from various microorganisms has been shown to have activity towards phenylacetic acid and its derivatives and can be a suitable enzyme for this synthesis.[1]

Experimental Protocol: Enzymatic Synthesis of 2-Tolylacetyl-CoA

Materials:

• 2-Tolylacetic acid

• Coenzyme A (free acid)

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl₂)

• Phenylacetate-CoA ligase (or other suitable acyl-CoA synthetase)

• Tris-HCl buffer (pH 8.0)

• Dithiothreitol (DTT)

• Glycerol (B35011)

Procedure:

• Reaction Setup:

  • In a reaction vessel, prepare a solution containing Tris-HCl buffer, MgCl₂, ATP, Coenzyme A, and DTT.

  • Add 2-tolylacetic acid to the reaction mixture.

  • Initiate the reaction by adding a purified preparation of phenylacetate-CoA ligase. The enzyme may require glycerol for stabilization.[1]

• Incubation:

  • Incubate the reaction mixture at the optimal temperature for the enzyme (typically 25-37°C) for 1-4 hours.

  • Monitor the progress of the reaction by HPLC.

• Purification:

  • Terminate the reaction by adding a quenching agent (e.g., perchloric acid) and pelleting the precipitated protein by centrifugation.

  • Purify the supernatant containing 2-Tolylacetyl-CoA by RP-HPLC.

  • Lyophilize the pure fractions to obtain the final product.

Parameter	Value
Starting Material	2-Tolylacetic Acid
Enzyme	Phenylacetate-CoA ligase (or equivalent)
Cofactors	Coenzyme A, ATP, MgCl₂
Reaction Time	1-4 hours
Typical Yield	60-80%
Purity (Post-HPLC)	>98%

Visualizations

Chemical Synthesis Workflow

References

• 1. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]

The Undefined Path: A Technical Guide to the Putative 2-Tolylacetyl-CoA Biosynthetic Pathway

For the attention of: Researchers, Scientists, and Drug Development Professionals

December 10, 2025

Abstract

This technical guide addresses the current understanding of the biosynthetic pathway for 2-tolylacetyl-CoA. It is important to note that a dedicated, well-characterized metabolic pathway for the synthesis of 2-tolylacetyl-CoA has not been described in the scientific literature to date. However, based on the established biosynthesis of the structurally analogous compound, phenylacetyl-CoA, a putative pathway can be proposed. This document provides a comprehensive overview of this hypothesized pathway, drawing parallels with the known phenylacetate-CoA (PAA-CoA) ligation, and presents relevant quantitative data from studies on homologous enzymes. Furthermore, it outlines detailed experimental protocols to facilitate research into the potential enzymatic synthesis of 2-tolylacetyl-CoA and includes requisite visualizations of the proposed metabolic step and experimental workflows.

Introduction: The Postulated Pathway

The biosynthesis of acyl-Coenzyme A (CoA) thioesters is a critical step in the metabolism of various organic acids. The activation of these acids by CoA ligases primes them for a range of metabolic fates, including degradation and biosynthesis of secondary metabolites. While the metabolic pathway of phenylacetic acid (PAA) to phenylacetyl-CoA (PAA-CoA) is well-documented, the pathway for its methylated analogue, 2-tolylacetic acid (also known as 2-methylphenylacetic acid), remains unelucidated.

It is hypothesized that the biosynthesis of 2-tolylacetyl-CoA from 2-tolylacetic acid is catalyzed by an acyl-CoA synthetase, likely a phenylacetate-CoA ligase (PA-CoA ligase, EC 6.2.1.30) or an enzyme with similar broad substrate specificity.[1] This enzyme would catalyze the ATP-dependent ligation of coenzyme A to the carboxyl group of 2-tolylacetic acid.

The proposed reaction is as follows:

2-Tolylacetic acid + ATP + Coenzyme A ⇌ 2-Tolylacetyl-CoA + AMP + Pyrophosphate

Quantitative Data on Phenylacetate-CoA Ligases

While no kinetic data exists for the synthesis of 2-tolylacetyl-CoA, the following tables summarize the key quantitative parameters for Phenylacetate-CoA ligases from various organisms acting on their native substrate, phenylacetic acid. This data serves as a critical reference point for any investigation into the enzymatic activity with 2-tolylacetic acid. The substrate specificity of these enzymes varies, with some showing high specificity for phenylacetate (B1230308).[2][3][4]

Enzyme Source	Substrate	Km (µM)	Vmax (µmol/min/mg)	Specific Activity (µmol/min/mg)	Reference
Azoarcus evansii (aerobic)	Phenylacetate	14	-	48	[2][5]
ATP	60	-	-	[2][5]
CoA	45	-	-	[2][5]
Thermus thermophilus	Phenylacetate	50	24	-	[3]
ATP	6	-	-	[3]
CoA	30	-	-	[3]
Pseudomonas sp. (denitrifying)	Phenylacetate	60	-	24.4	[6][7]
ATP	290	-	-	[6][7]
CoA	150	-	-	[6][7]
Pseudomonas putida	Phenylacetate	16,500	-	-	[4]
ATP	9,700	-	-	[4]
CoA	1,000	-	-	[4]
Penicillium chrysogenum	Phenylacetate	-	-	-	[8][9]
Phenoxyacetic acid	-	-	-	[8][9]
trans-Cinnamic acid	-	-	-	[8][9]

Note: The Penicillium chrysogenum PCL showed low catalytic efficiency for PAA and POA but was surprisingly efficient with trans-cinnamic acids.[8][9] This highlights the potential for substrate promiscuity in this enzyme class.

Experimental Protocols

The following sections detail generalized protocols for the purification and characterization of a putative 2-tolylacetyl-CoA ligase, adapted from established methods for phenylacetate-CoA ligases.[2][10][11]

Purification of a Putative 2-Tolylacetyl-CoA Ligase

This protocol is based on the purification of PA-CoA ligase from Azoarcus evansii.[2]

• Cell Lysis: Harvest bacterial cells expressing the putative ligase and resuspend in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.8, containing 2 mM MgCl₂, 2 mM DTE, and 10% glycerol). Lyse the cells by sonication or high-pressure homogenization.

• Centrifugation: Centrifuge the cell lysate at high speed (e.g., 100,000 x g for 1 hour) to remove cell debris and obtain a clear supernatant.

• Chromatography:

  • Anion Exchange Chromatography: Apply the supernatant to a DEAE-Sepharose column equilibrated with the lysis buffer. Elute the protein with a linear gradient of NaCl (e.g., 0-500 mM).

  • Hydrophobic Interaction Chromatography: Pool the active fractions and apply to a Phenyl-Sepharose column. Elute with a decreasing gradient of ammonium (B1175870) sulfate.

  • Affinity Chromatography: Further purify the active fractions on a Blue-Sepharose or ATP-agarose column.

  • Size Exclusion Chromatography: As a final step, perform gel filtration on a Superdex or Sephacryl column to obtain a homogenous protein preparation.

• Purity Assessment: Analyze the purity of the final enzyme preparation by SDS-PAGE.

Enzyme Activity Assay

Several methods can be employed to measure the activity of a putative 2-tolylacetyl-CoA ligase.

This assay couples the production of pyrophosphate (PPi) to the oxidation of NADH.[2]

• Reaction Mixture: Prepare a reaction mixture containing Tris-HCl buffer (pH 8.0), MgCl₂, ATP, Coenzyme A, 2-tolylacetic acid, myokinase, pyruvate (B1213749) kinase, lactate (B86563) dehydrogenase, phosphoenolpyruvate, and NADH.

• Initiation: Start the reaction by adding the purified enzyme.

• Measurement: Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

This assay measures the amount of unreacted Coenzyme A using 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).[11]

• Reaction: Perform the enzymatic reaction as described above.

• Quenching and Detection: Stop the reaction and add DTNB. The reaction of DTNB with the free thiol group of unreacted CoA produces a yellow-colored product, 2-nitro-5-thiobenzoate (TNB²⁻), which can be quantified by measuring the absorbance at 412 nm.[11] The amount of 2-tolylacetyl-CoA formed is inversely proportional to the amount of free CoA remaining.

This highly sensitive assay uses a radiolabeled substrate.[10]

• Reaction: Incubate the enzyme with ATP, CoA, Mg²⁺, and radiolabeled 2-tolylacetic acid.

• Separation: Separate the radiolabeled 2-tolylacetyl-CoA product from the unreacted radiolabeled 2-tolylacetic acid using differential phase partitioning.

• Quantification: Quantify the amount of product formed by scintillation counting.[10]

Commercial kits are available for the fluorometric detection of acyl-CoA formation.[12] These assays typically involve a series of enzymatic reactions that couple the formation of acyl-CoA to the generation of a fluorescent product. The fluorescence intensity is directly proportional to the amount of acyl-CoA produced.

Mandatory Visualizations

Proposed Biosynthetic Pathway

Caption: Proposed enzymatic synthesis of 2-tolylacetyl-CoA.

Experimental Workflow for Enzyme Characterization

Caption: General experimental workflow for enzyme characterization.

Conclusion

The biosynthesis of 2-tolylacetyl-CoA remains an uncharacterized area of metabolism. This guide provides a framework for initiating research into this putative pathway by leveraging the extensive knowledge of the analogous phenylacetyl-CoA biosynthesis. The provided quantitative data for homologous enzymes and detailed experimental protocols offer a solid foundation for the identification, purification, and characterization of an enzyme capable of activating 2-tolylacetic acid. The successful elucidation of this pathway will contribute to a more comprehensive understanding of acyl-CoA metabolism and may have implications for metabolic engineering and drug development.

References

• 1. Phenylacetate—CoA ligase - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purification and biochemical characterization of phenylacetyl-CoA ligase from Pseudomonas putida. A specific enzyme for the catabolism of phenylacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Purification and characterization of phenylacetate-coenzyme A ligase from a denitrifying Pseudomonas sp., an enzyme involved in the anaerobic degradation of phenylacetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Purification and characterization of phenylacetate-coenzyme A ligase from a denitrifying Pseudomonas sp., an enzyme involved in the anaerobic degradation of phenylacetate. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. Characterization of a phenylacetate-CoA ligase from Penicillium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid Biocatalytic Synthesis of Aromatic Acid CoA Thioesters utilizing Microbial Aromatic Acid CoA Ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bioassaysys.com [bioassaysys.com]

The Elusive Metabolite: A Technical Guide to the Putative Natural Occurrence and Metabolism of 2-Tolylacetyl-CoA

Disclaimer: Direct evidence for the natural occurrence of 2-Tolylacetyl-CoA in organisms has not been established in the currently available scientific literature. This guide, therefore, presents a hypothetical framework for its biosynthesis and metabolism based on the well-characterized pathways of its close structural analog, phenylacetyl-CoA. The information provided is intended for researchers, scientists, and drug development professionals as a theoretical and practical guide for investigating this putative metabolite.

Introduction

2-Tolylacetyl-CoA is the coenzyme A thioester of 2-tolylacetic acid. While its presence as a natural metabolite remains unconfirmed, the structural similarity to phenylacetyl-CoA—a known intermediate in the metabolism of phenylalanine and a variety of aromatic compounds in bacteria, plants, and animals—suggests that analogous enzymatic pathways could potentially synthesize and metabolize 2-Tolylacetyl-CoA. This guide explores these potential pathways, providing a theoretical basis and practical methodologies for the investigation of 2-Tolylacetyl-CoA in biological systems.

Hypothetical Biosynthesis of 2-Tolylacetyl-CoA

The biosynthesis of 2-Tolylacetyl-CoA would likely parallel that of phenylacetyl-CoA, which is formed from phenylacetic acid.[1][2] The key enzymatic step is the activation of the carboxylic acid to a thioester with coenzyme A, a reaction catalyzed by an acyl-CoA synthetase (also known as an acid-thiol ligase).

The proposed reaction is as follows:

2-Tolylacetic acid + ATP + Coenzyme A ⇌ 2-Tolylacetyl-CoA + AMP + Pyrophosphate

This reaction would be catalyzed by a putative "2-tolylacetate-CoA ligase." It is plausible that existing phenylacetate-CoA ligases could exhibit substrate promiscuity and accept 2-tolylacetic acid as a substrate, albeit potentially with different efficiencies.

Caption: Hypothetical biosynthesis of 2-Tolylacetyl-CoA from 2-tolylacetic acid.

Potential Metabolic Pathways Involving 2-Tolylacetyl-CoA

Drawing parallels from phenylacetyl-CoA metabolism in bacteria, 2-Tolylacetyl-CoA, if formed, could be a substrate for a multi-enzyme complex that catabolizes the aromatic ring. In bacteria such as Thauera aromatica and Azoarcus evansii, phenylacetyl-CoA is degraded via a pathway that ultimately yields succinyl-CoA and acetyl-CoA.[2][3]

A similar hypothetical pathway for 2-Tolylacetyl-CoA would involve:

• Ring Epoxidation: An epoxidase would introduce an oxygen atom across a double bond in the tolyl ring.

• Isomerization: The resulting epoxide would be isomerized to an oxepin-CoA derivative.

• Hydrolysis and Oxidation: Subsequent enzymatic steps would lead to ring opening and further oxidation, ultimately breaking down the carbon skeleton.

Caption: Hypothetical metabolic pathway for the degradation of 2-Tolylacetyl-CoA.

Quantitative Data from Analogous Phenylacetyl-CoA Pathways

While no quantitative data exists for 2-Tolylacetyl-CoA, the study of phenylacetate-CoA ligase from Azoarcus evansii provides valuable kinetic parameters that could serve as a benchmark for investigating a putative 2-tolylacetate-CoA ligase.[2]

Substrate	Apparent Km (μM)
Phenylacetic acid	14
ATP	60
Coenzyme A	45
Data for Phenylacetate-CoA ligase from Azoarcus evansii[2]

Experimental Protocols

Investigating the natural occurrence and metabolism of 2-Tolylacetyl-CoA would require a combination of analytical chemistry, enzymology, and molecular biology techniques.

Protocol 1: Detection of 2-Tolylacetyl-CoA in Biological Samples

This protocol outlines a general workflow for the sensitive detection of 2-Tolylacetyl-CoA in cell extracts or tissue homogenates.

Caption: Workflow for the detection of 2-Tolylacetyl-CoA.

• Sample Preparation: Homogenize the biological sample in a cold extraction buffer (e.g., acetonitrile/methanol/water with 0.1% formic acid).

• Protein Precipitation: Centrifuge the homogenate at high speed to pellet proteins and cellular debris.

• Solid Phase Extraction (SPE): Use a suitable SPE cartridge to clean up the sample and concentrate the acyl-CoA fraction.

• LC-MS/MS Analysis: Employ liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for detection and quantification. A synthetic standard of 2-Tolylacetyl-CoA is essential for method development and confirmation of identity.

Protocol 2: Enzymatic Synthesis and Characterization of a Putative 2-Tolylacetate-CoA Ligase

This protocol is adapted from the characterization of phenylacetate-CoA ligase.[2]

• Gene Identification and Cloning: Identify candidate genes encoding putative 2-tolylacetate-CoA ligases based on sequence homology to known phenylacetate-CoA ligases. Clone the gene into an expression vector.

• Protein Expression and Purification: Express the recombinant protein in a suitable host (e.g., E. coli) and purify it using affinity chromatography.

• Enzyme Activity Assay: Measure the formation of 2-Tolylacetyl-CoA spectrophotometrically by coupling the reaction to a subsequent enzyme that uses the product, or by directly measuring the disappearance of substrates or appearance of products using HPLC.

• Kinetic Analysis: Determine the Km and Vmax for 2-tolylacetic acid, ATP, and Coenzyme A by varying the concentration of one substrate while keeping the others saturated.

Chemical Synthesis of 2-Tolylacetyl-CoA

For research purposes, 2-Tolylacetyl-CoA would need to be chemically synthesized to serve as an analytical standard and for use in enzymatic assays. Common methods for the synthesis of acyl-CoA thioesters involve the activation of the carboxylic acid.

One common method involves the following steps:

• Activation of 2-Tolylacetic Acid: Convert 2-tolylacetic acid to a more reactive species, such as an acid chloride or a mixed anhydride.

• Thioesterification: React the activated 2-tolylacetic acid with the free sulfhydryl group of coenzyme A in a suitable buffer to form the thioester bond.

• Purification: Purify the resulting 2-Tolylacetyl-CoA using techniques such as HPLC.

Conclusion

While the natural occurrence of 2-Tolylacetyl-CoA remains to be demonstrated, the established metabolic pathways for its close analog, phenylacetyl-CoA, provide a robust framework for its investigation. The hypothetical biosynthetic and metabolic pathways, along with the detailed experimental protocols outlined in this guide, offer a roadmap for researchers to explore the existence and potential physiological roles of this elusive metabolite. The chemical synthesis of a 2-Tolylacetyl-CoA standard is a critical first step for any such investigation. Future research in this area may uncover novel metabolic pathways and enzymatic capabilities in various organisms.

References

• 1. Phenylacetyl-CoA - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]

The Metabolic Crossroads of 2-Tolylacetyl-CoA: A Technical Guide to its Biodegradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tolylacetyl-CoA is a key metabolic intermediate derived from the environmental pollutant toluene (B28343) and its methylated derivatives. Understanding its metabolic fate is crucial for developing bioremediation strategies and for professionals in drug development, as analogous metabolic pathways can influence the metabolism of xenobiotics. This technical guide provides a comprehensive overview of the predicted metabolic degradation of 2-Tolylacetyl-CoA, drawing parallels from the well-characterized pathway of the structurally similar compound, phenylacetyl-CoA. The guide details the enzymatic steps, presents available quantitative data, outlines relevant experimental protocols, and provides visual representations of the metabolic pathways and experimental workflows.

Proposed Metabolic Pathway of 2-Tolylacetyl-CoA

The degradation of 2-tolylacetate is initiated by its activation to 2-Tolylacetyl-CoA, a reaction catalyzed by an acyl-CoA synthetase. This activation is a common strategy in the metabolism of aromatic compounds, preparing them for subsequent enzymatic transformations. The central metabolic pathway for 2-Tolylacetyl-CoA is proposed to mirror the aerobic degradation pathway of phenylacetyl-CoA, which involves a novel multicomponent oxygenase system leading to epoxidation and subsequent hydrolytic ring cleavage.

Aerobic Degradation Pathway

The proposed aerobic degradation pathway of 2-Tolylacetyl-CoA is a multi-step process involving a series of enzymatic reactions:

• Activation to 2-Tolylacetyl-CoA: 2-Tolylacetate is activated to its corresponding CoA thioester, 2-Tolylacetyl-CoA, by a specific 2-Tolylacetyl-CoA synthetase (ligase). This reaction requires ATP and Coenzyme A.

• Ring Epoxidation: A multi-component enzyme complex, analogous to phenylacetyl-CoA oxygenase, catalyzes the epoxidation of the aromatic ring of 2-Tolylacetyl-CoA. This complex typically consists of an oxygenase, a reductase, and a ferredoxin.

• Isomerization: The resulting epoxide is then isomerized to a seven-membered heterocyclic ring intermediate.

• Ring Cleavage: The heterocyclic ring undergoes hydrolytic cleavage, opening up the ring structure.

• β-Oxidation-like Cascade: The ring-opened intermediate is further degraded through a series of reactions resembling β-oxidation, ultimately yielding central metabolites that can enter the tricarboxylic acid (TCA) cycle.

Quantitative Data

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Source Organism
Phenylacetyl-CoA Ligase	Phenylacetate	50	24	Thermus thermophilus HB27
ATP	6
CoA	30
Phenylacetyl-CoA Oxygenase	Phenylacetyl-CoA	-	-	Escherichia coli W

Note: The Vmax for Phenylacetyl-CoA Oxygenase has not been quantitatively determined but its activity has been demonstrated in vivo.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 2-Tolylacetyl-CoA metabolism.

Acyl-CoA Synthetase Activity Assay

Objective: To determine the activity of 2-Tolylacetyl-CoA synthetase.

Principle: The formation of 2-Tolylacetyl-CoA is coupled to the oxidation of a substrate by an acyl-CoA oxidase, leading to the production of hydrogen peroxide. The hydrogen peroxide is then used to generate a colored or fluorescent product that can be quantified.

Materials:

• Cell-free extract or purified enzyme

• 2-Tolylacetate

• Coenzyme A (CoA)

• ATP

• Acyl-CoA oxidase

• Horseradish peroxidase (HRP)

• Amplex Red reagent (or other suitable chromogenic/fluorogenic substrate)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl2)

Procedure:

• Prepare a reaction mixture containing the reaction buffer, 2-tolylacetate, CoA, ATP, acyl-CoA oxidase, HRP, and Amplex Red.

• Pre-incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes.

• Initiate the reaction by adding the cell-free extract or purified enzyme.

• Monitor the increase in absorbance (at ~570 nm for Amplex Red) or fluorescence over time using a spectrophotometer or fluorometer.

• Calculate the enzyme activity based on the rate of product formation, using a standard curve for the product (e.g., resorufin (B1680543) from Amplex Red).

Analysis of Acyl-CoA Esters by HPLC

Objective: To separate and quantify 2-Tolylacetyl-CoA and other acyl-CoA esters.

Principle: Reversed-phase high-performance liquid chromatography (RP-HPLC) is used to separate acyl-CoA esters based on their hydrophobicity. Detection is typically performed using a UV detector at 260 nm, which corresponds to the absorbance maximum of the adenine (B156593) moiety of CoA.

Materials:

• Cell extracts

• Acetonitrile (B52724) (HPLC grade)

• Potassium phosphate (B84403) buffer (e.g., 50 mM, pH 5.3)

• Acyl-CoA standards

• C18 reversed-phase HPLC column

Procedure:

• Sample Preparation: Extract acyl-CoA esters from bacterial cells or tissues using a suitable method, such as solid-phase extraction or solvent precipitation.

• Chromatographic Separation:

  • Equilibrate the C18 column with the initial mobile phase conditions (e.g., 95% buffer A: 50 mM potassium phosphate, pH 5.3; 5% buffer B: acetonitrile).

  • Inject the extracted sample.

  • Elute the acyl-CoA esters using a linear gradient of increasing acetonitrile concentration. A typical gradient might be from 5% to 65% acetonitrile over 30 minutes.

  • Monitor the elution profile at 260 nm.

• Quantification: Identify and quantify 2-Tolylacetyl-CoA by comparing its retention time and peak area to those of a known standard.

Identification of Metabolites by GC-MS

Objective: To identify and quantify volatile metabolites of 2-tolylacetate degradation.

Principle: Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile organic compounds. Metabolites are first derivatized to increase their volatility and thermal stability before analysis.

Materials:

• Culture supernatant or cell extract

• Ethyl acetate (B1210297) or other suitable extraction solvent

• Derivatization agent (e.g., BSTFA with 1% TMCS)

• Internal standard

• GC-MS system

Procedure:

• Extraction: Acidify the culture supernatant and extract the organic acids with ethyl acetate.

• Derivatization: Evaporate the solvent and derivatize the dried extract with a silylating agent like BSTFA to convert acidic and hydroxyl groups to their trimethylsilyl (B98337) (TMS) ethers/esters.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS.

  • Separate the components on a suitable capillary column (e.g., DB-5ms).

  • The mass spectrometer is operated in electron impact (EI) mode, and mass spectra are recorded.

• Identification: Identify the metabolites by comparing their mass spectra and retention times with those of authentic standards or by interpreting the fragmentation patterns and comparing them to spectral libraries (e.g., NIST).

Conclusion

The metabolic fate of 2-Tolylacetyl-CoA is of significant interest in the fields of environmental microbiology and drug metabolism. While direct experimental evidence for its complete degradation pathway is currently limited, the well-established catabolism of the analogous compound, phenylacetyl-CoA, provides a robust framework for predicting its metabolic route. The proposed pathway, involving activation to a CoA ester followed by oxygenase-mediated ring epoxidation and cleavage, highlights a sophisticated bacterial strategy for the degradation of aromatic compounds. The experimental protocols detailed in this guide offer a starting point for researchers to investigate and elucidate the specific enzymes and intermediates involved in the metabolism of 2-Tolylacetyl-CoA, thereby contributing to a deeper understanding of aromatic compound biodegradation.

The Enigmatic Precursor: A Technical Guide to the Potential Role of 2-Tolylacetyl-CoA in Secondary Metabolite Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Secondary metabolites represent a vast and diverse chemical space, yielding many of our most important therapeutics. The structural novelty of these molecules is dictated by the biosynthetic machinery that assembles them, including the selection of unique starter and extender units. While common precursors like acetyl-CoA and malonyl-CoA are well-understood, the roles of more unusual building blocks are still being elucidated. This technical guide delves into the potential role of 2-tolylacetyl-CoA, a rare and under-investigated precursor, in the biosynthesis of novel secondary metabolites. Due to a lack of direct literature on 2-tolylacetyl-CoA, this document establishes a framework for its study by drawing strong analogies to the well-characterized precursor, phenylacetyl-CoA. We present hypothesized biosynthetic pathways, detailed experimental protocols for the identification and characterization of its metabolic products, and quantitative data from analogous enzyme systems to provide a comprehensive resource for researchers aiming to explore this untapped area of natural product biosynthesis.

Introduction: The Untapped Potential of Aromatic Starter Units

The biosynthesis of complex natural products, such as polyketides and non-ribosomal peptides, is a modular process orchestrated by large, multi-domain enzymes—Polyketide Synthases (PKSs) and Non-Ribosomal Peptide Synthetases (NRPSs). The initiation of this process, the "starter unit," is a critical determinant of the final chemical structure. While short-chain aliphatic acyl-CoAs are the most common starters, the incorporation of aromatic precursors like phenylacetyl-CoA is known to give rise to compounds with significant biological activities.

2-Tolylacetyl-CoA, the CoA-thioester of 2-methylphenylacetic acid, represents a structurally similar but distinct starter unit. The additional methyl group on the phenyl ring offers a new point for structural diversification and could significantly alter the pharmacological properties of the resulting secondary metabolite. To date, no natural product has been definitively shown to derive from a 2-tolylacetyl-CoA starter unit. However, the substrate promiscuity of some biosynthetic enzymes makes it a highly plausible candidate for incorporation into novel molecular scaffolds.

This guide will, therefore, explore the hypothetical but biochemically sound role of 2-tolylacetyl-CoA in two primary contexts:

• As a starter unit for Type I and Type II Polyketide Synthases.

• As an N-terminal acylating group for peptides synthesized by Non-Ribosomal Peptide Synthetases.

We will use the established biosynthesis involving phenylacetyl-CoA as a model to propose pathways, experimental strategies, and expected outcomes.

Proposed Biosynthetic Pathways for 2-Tolylacetyl-CoA Incorporation

The entry of 2-tolylacetic acid into secondary metabolism would require a two-step process: activation to its CoA-thioester, followed by incorporation by a PKS or NRPS assembly line.

Step 1: Activation of 2-Tolylacetic Acid

The first committed step is the ATP-dependent ligation of 2-tolylacetic acid to Coenzyme A. This reaction is catalyzed by an acyl-CoA ligase (also known as an acyl-CoA synthetase). While no specific 2-tolylacetate-CoA ligase has been characterized, enzymes with specificity for phenylacetic acid are known and provide a strong precedent. For example, phenylacetate-CoA ligase (PaaK) is the initial enzyme in the metabolic pathway of phenylacetate.[1] These enzymes catalyze the reaction in two half-reactions: the formation of an acyl-adenylate intermediate, followed by the thioesterification with CoA.

Reaction: 2-Tolylacetic Acid + ATP + CoASH → 2-Tolylacetyl-CoA + AMP + PPi

Step 2: Incorporation into a Secondary Metabolite

Once formed, 2-tolylacetyl-CoA can serve as a substrate for the initial module of a PKS or an NRPS.

• In Polyketide Synthesis: The 2-tolylacetyl group would be transferred from CoA to the Acyl Carrier Protein (ACP) of the PKS loading module. The ketosynthase (KS) domain of the first extension module would then catalyze a Claisen condensation between the 2-tolylacetyl-ACP and a malonyl-ACP (or other extender unit), initiating the growth of the polyketide chain.

• In Non-Ribosomal Peptide Synthesis: A condensation (C) domain within the first module of an NRPS could catalyze the acylation of the first amino acid with the 2-tolylacetyl group, creating a lipopeptide-like structure. This is analogous to the incorporation of fatty acids in many NRPS-derived lipopeptides.

The following diagram illustrates the proposed general pathway.

Caption: Proposed pathway for 2-tolylacetyl-CoA biosynthesis and incorporation.

Quantitative Data from Analogous Enzyme Systems

Direct kinetic data for enzymes utilizing 2-tolylacetic acid is unavailable. However, the characterization of phenylacetate-CoA ligases provides a valuable benchmark for what might be expected. The following table summarizes kinetic parameters for the phenylacetate-CoA ligase from Thermus thermophilus HB27, which was heterologously expressed and purified from E. coli.[1]

Substrate	Apparent Km (µM)	Vmax (µmol/min/mg)	Optimal Temperature (°C)	Reference
Phenylacetate	50	24	75	[1]
ATP	6	24	75	[1]
Coenzyme A	30	24	75	[1]

Table 1: Kinetic parameters of a characterized phenylacetate-CoA ligase.

This data suggests that the activation of aromatic carboxylic acids can be a highly efficient process. It is hypothesized that a ligase with activity towards 2-tolylacetic acid would exhibit similar Michaelis-Menten kinetics, though the Km and Vmax values would likely differ due to the steric and electronic effects of the ortho-methyl group.

Experimental Protocols

To investigate the role of 2-tolylacetyl-CoA, a series of targeted experiments are required. The following protocols provide detailed methodologies for key aspects of this research.

Protocol 1: Screening for and Characterization of a 2-Tolylacetate-CoA Ligase

This protocol describes how to test a candidate acyl-CoA ligase for its ability to activate 2-tolylacetic acid. The workflow is depicted in the diagram below.

Caption: Workflow for the characterization of a candidate 2-tolylacetate-CoA ligase.

Methodology:

• Gene Identification and Cloning:

  • Identify candidate acyl-CoA ligase genes from microbial genomes using BLAST with known phenylacetate-CoA ligase sequences (e.g., PaaK).

  • Amplify the gene of interest via PCR and clone it into a suitable expression vector (e.g., pET-28a(+) for N-terminal His-tagging).

• Protein Expression and Purification:

  • Transform the expression construct into a suitable E. coli strain (e.g., BL21(DE3)).

  • Grow the culture to mid-log phase (OD600 ≈ 0.6) and induce protein expression with IPTG (e.g., 0.5 mM) at a reduced temperature (e.g., 18°C) overnight.

  • Harvest cells, lyse by sonication, and clarify the lysate by centrifugation.

  • Purify the His-tagged protein using nickel-affinity chromatography (Ni-NTA). Elute the protein and dialyze against a suitable storage buffer.

• Enzyme Assay:

  • Prepare a reaction mixture containing: 100 mM Tris-HCl (pH 7.5), 5 mM MgCl2, 2 mM ATP, 0.5 mM Coenzyme A, 1 mM 2-tolylacetic acid, and 1-5 µg of purified enzyme.

  • Incubate at the optimal temperature for the enzyme (e.g., 30°C for mesophilic enzymes) for 10-30 minutes.

  • Quench the reaction by adding an equal volume of cold acetonitrile.

• Product Detection by LC-MS/MS:

  • Centrifuge the quenched reaction to precipitate the protein.

  • Analyze the supernatant using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Use a C18 reversed-phase column with a water/acetonitrile gradient (both with 0.1% formic acid).

  • Monitor for the formation of 2-tolylacetyl-CoA using Multiple Reaction Monitoring (MRM). The precursor ion would be the [M+H]+ of 2-tolylacetyl-CoA, and a key fragment ion would correspond to the CoA moiety.

• Kinetic Analysis:

  • To determine Km, vary the concentration of one substrate (e.g., 2-tolylacetic acid) while keeping the others (ATP, CoA) at saturating concentrations.

  • Measure the initial reaction velocity at each substrate concentration.

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine Km and Vmax.

Protocol 2: Isotope Tracer Feeding Studies to Identify 2-Tolylacetyl-CoA Derived Metabolites

This protocol outlines an in vivo method to discover if a microorganism can incorporate exogenously supplied 2-tolylacetic acid into its secondary metabolites.

Caption: Workflow for a feeding study to identify novel metabolites.

Methodology:

• Precursor Synthesis:

  • Synthesize or procure a stable isotope-labeled version of 2-tolylacetic acid (e.g., with 13C in the aromatic ring and/or the carboxylic acid). This is crucial for distinguishing incorporated precursor from endogenous metabolites.

• Culturing and Feeding:

  • Select a microorganism known to produce a diverse array of polyketides or non-ribosomal peptides (e.g., a Streptomyces or Aspergillus strain).

  • Inoculate a production medium and grow the culture to the point of secondary metabolite onset.

  • Divide the culture. To the experimental flask, add the labeled 2-tolylacetic acid to a final concentration of 0.1-1 mM. To the control flask, add the same concentration of unlabeled 2-tolylacetic acid.

  • Continue incubation for the duration of the production phase (e.g., 5-7 days).

• Metabolite Extraction:

  • Separate the mycelia from the culture broth by centrifugation or filtration.

  • Extract the broth with an organic solvent (e.g., ethyl acetate).

  • Extract the mycelia by sonication in a solvent like acetone (B3395972) or methanol, followed by partitioning with ethyl acetate.

  • Combine the organic extracts and evaporate to dryness.

• LC-MS/MS Analysis:

  • Resuspend the crude extracts from both the labeled and unlabeled cultures in methanol.

  • Analyze both extracts by high-resolution LC-MS/MS.

  • Compare the total ion chromatograms and mass spectra of the two samples. Look for mass peaks in the labeled sample that are shifted by the mass of the incorporated isotopes compared to the control sample. For example, if a fully 13C9-labeled 2-tolylacetic acid was used, a derived metabolite would show a mass increase of 9 Da.

• Structure Elucidation:

  • Once a candidate-labeled metabolite is identified, scale up the culture and purification to isolate enough material for structural analysis by NMR and other spectroscopic methods.

Conclusion and Future Outlook

While 2-tolylacetyl-CoA remains a hypothetical precursor in secondary metabolite biosynthesis, the established principles of PKS and NRPS enzymology, along with the precedence of phenylacetyl-CoA incorporation, provide a strong foundation for its investigation. The methodologies outlined in this guide offer a clear path for researchers to explore the biosynthetic potential of 2-tolylacetic acid. The discovery of natural products derived from this unique starter unit would not only expand our understanding of the chemical diversity of secondary metabolites but could also provide novel molecular scaffolds for drug discovery and development. Future work in this area should focus on genome mining for candidate acyl-CoA ligases and PKS/NRPS gene clusters, followed by the targeted application of the experimental protocols described herein.

References

• 1. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Tolylacetyl-CoA as a Precursor in Polyketide Synthesis: A Technical Guide for Novel Drug Development

Executive Summary

Polyketides represent a structurally diverse class of natural products, many of which possess potent pharmacological activities that have been developed into life-saving therapeutics. The biosynthesis of these molecules, orchestrated by polyketide synthases (PKSs), offers a modular and programmable platform for generating novel chemical entities. A key determinant of the final polyketide structure is the "starter unit" that initiates the biosynthetic assembly line. While natural polyketide pathways typically utilize simple short-chain acyl-CoAs, the flexibility of PKS enzymes presents an opportunity for the incorporation of unnatural starter units, thereby expanding the chemical diversity of accessible polyketides. This technical guide explores the potential of 2-tolylacetyl-CoA, a non-canonical precursor, as a starter unit in polyketide synthesis. We provide a comprehensive overview of the underlying enzymatic machinery, propose experimental strategies for the chemoenzymatic synthesis of 2-tolylacetyl-CoA, and detail protocols for its incorporation into polyketide backbones through both in vivo and in vitro approaches. Furthermore, this guide presents hypothetical quantitative data based on analogous studies with unnatural precursors and includes detailed diagrams of the proposed biosynthetic pathways and experimental workflows to facilitate the design and execution of research in this promising area of drug discovery.

Introduction to Polyketide Synthesis and Starter Unit Flexibility

Polyketide biosynthesis is a fascinating process that mirrors fatty acid synthesis but with a greater degree of structural variation in the final products.[1][2] The core of this process is the sequential condensation of small carboxylic acid-derived units, typically acetyl-CoA and malonyl-CoA, by large multienzyme complexes known as polyketide synthases (PKSs).[3][4] PKSs are broadly classified into Type I, II, and III, each with distinct architectural and mechanistic features.[5]

The biosynthesis is initiated by a starter unit, an acyl-CoA molecule that is loaded onto the PKS.[6] This is followed by a series of elongation steps where extender units, most commonly malonyl-CoA or its derivatives, are added.[7] The structural diversity of polyketides arises from the choice of starter and extender units, the number of elongation cycles, and the reductive processing of the growing polyketide chain.[4]

A growing body of research has demonstrated that many PKSs exhibit a degree of promiscuity, accepting a range of "unnatural" starter units.[8][9][10] This flexibility can be exploited to generate novel polyketides with modified pharmacokinetic and pharmacodynamic properties. Aryl-acetyl-CoAs, such as phenylacetyl-CoA and its derivatives, have been successfully incorporated by some PKSs, paving the way for the exploration of precursors like 2-tolylacetyl-CoA.

Chemoenzymatic Synthesis of 2-Tolylacetyl-CoA

The availability of the precursor is the first critical step for its use in polyketide synthesis. 2-Tolylacetyl-CoA is not commercially available and must be synthesized. A chemoenzymatic approach is often the most efficient method.

Chemical Synthesis of 2-Tolylacetic Acid

The synthesis of 2-tolylacetic acid is the initial chemical step. Standard organic chemistry procedures can be employed for this synthesis.

Enzymatic Conversion to 2-Tolylacetyl-CoA

Once 2-tolylacetic acid is obtained, it can be enzymatically converted to its coenzyme A thioester. Acyl-CoA synthetases (ACSs) are a class of enzymes that catalyze this reaction.[11] The substrate specificity of ACS enzymes varies, and it may be necessary to screen several candidates to find one that efficiently activates 2-tolylacetic acid. Alternatively, protein engineering approaches can be used to modify the substrate specificity of a known ACS.

A general protocol for the enzymatic synthesis of an acyl-CoA is provided below.

Experimental Protocol: Enzymatic Synthesis of 2-Tolylacetyl-CoA

This protocol is adapted from methods for the enzymatic synthesis of other acyl-CoAs.[12][13][14]

Materials:

• 2-tolylacetic acid

• Coenzyme A (CoA)

• ATP (Adenosine triphosphate)

• MgCl₂

• Tris-HCl buffer (pH 7.5)

• Acyl-CoA Synthetase (e.g., from Pseudomonas putida or a commercially available enzyme with broad substrate specificity)

• Dithiothreitol (DTT)

• HPLC system for purification and analysis

Procedure:

• Prepare a reaction mixture containing:

  • 50 mM Tris-HCl (pH 7.5)

  • 10 mM MgCl₂

  • 5 mM ATP

  • 1 mM CoA

  • 2 mM 2-tolylacetic acid

  • 1 mM DTT

  • Acyl-CoA Synthetase (concentration to be optimized)

• Incubate the reaction mixture at 30°C for 2-4 hours.

• Monitor the reaction progress by HPLC, observing the consumption of CoA and the formation of a new peak corresponding to 2-tolylacetyl-CoA.

• Purify the 2-tolylacetyl-CoA from the reaction mixture using preparative HPLC with a C18 column.

• Lyophilize the purified product and store at -80°C.

• Confirm the identity and purity of the product by mass spectrometry.

Incorporation of 2-Tolylacetyl-CoA into Polyketide Scaffolds

Two primary strategies can be employed to achieve the incorporation of 2-tolylacetyl-CoA into a polyketide backbone: in vivo feeding studies with engineered microbial strains and in vitro reconstitution of PKS enzymatic pathways.

In Vivo Feeding Studies

This approach involves introducing 2-tolylacetic acid into the culture medium of a microbial strain that produces a polyketide of interest. The host organism's endogenous enzymes may then convert the supplied acid into its CoA derivative, which can then be utilized by the PKS. To enhance the efficiency of this process, the host strain can be engineered to overexpress a suitable acyl-CoA synthetase. It may also be necessary to disrupt competing metabolic pathways that could consume the precursor.

Experimental Protocol: In Vivo Feeding Study

Materials:

• Engineered microbial strain (e.g., Streptomyces coelicolor, E. coli) harboring a PKS gene cluster.

• Appropriate growth medium for the microbial strain.

• 2-tolylacetic acid.

• Solvents for extraction (e.g., ethyl acetate).

• LC-MS for product analysis.

Procedure:

• Grow the engineered microbial strain in a suitable liquid culture medium to a desired cell density.

• Induce the expression of the PKS gene cluster if it is under the control of an inducible promoter.

• Add 2-tolylacetic acid to the culture medium at various concentrations (e.g., 0.1, 0.5, 1.0 mM).

• Continue the fermentation for a period sufficient for polyketide production (typically 3-7 days for Streptomyces).

• Extract the culture broth and mycelium with an appropriate organic solvent (e.g., ethyl acetate).

• Concentrate the organic extract and analyze the product profile by LC-MS.

• Look for new peaks with mass-to-charge ratios consistent with the expected polyketide product derived from 2-tolylacetyl-CoA.

• Purify and structurally elucidate any novel compounds using NMR and other spectroscopic techniques.

In Vitro Reconstitution of PKS Pathways

In vitro reconstitution offers a more controlled environment to study the incorporation of unnatural starter units.[15][16][17] This method involves purifying the necessary PKS enzymes and providing them with the required substrates and cofactors in a test tube. This approach allows for the direct assessment of the PKS's ability to utilize 2-tolylacetyl-CoA and can provide quantitative kinetic data.

Experimental Protocol: In Vitro PKS Reconstitution Assay

Materials:

• Purified PKS enzymes (e.g., a minimal PKS consisting of a ketosynthase, a chain length factor, and an acyl carrier protein).

• 2-tolylacetyl-CoA.

• Malonyl-CoA (or other extender units).

• NADPH (if reductive domains are active).

• Reaction buffer (e.g., HEPES or phosphate (B84403) buffer).

• Quenching solution (e.g., acidic acetonitrile).

• LC-MS for product analysis.

Procedure:

• Set up a reaction mixture containing:

  • 100 mM HEPES buffer (pH 7.2)

  • 1 mM EDTA

  • 2.5 mM DTT

  • Purified PKS enzymes (concentrations to be optimized)

  • 1 mM 2-tolylacetyl-CoA

  • 1 mM malonyl-CoA

  • 2 mM NADPH

• Incubate the reaction at 30°C for 1-4 hours.

• Quench the reaction by adding an equal volume of cold acetonitrile (B52724) containing 1% formic acid.

• Centrifuge the mixture to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS to detect the formation of the new polyketide product.

Quantitative Data and Expected Outcomes

While no specific data exists for 2-tolylacetyl-CoA, we can extrapolate potential outcomes based on studies with other unnatural starter units. The efficiency of incorporation and the yield of the final product will depend on the substrate specificity of the chosen PKS.

Table 1: Hypothetical Kinetic Parameters for a PKS with Different Starter Units. This table illustrates how a PKS might exhibit different efficiencies for natural versus unnatural starter units. The data is representative of trends observed in published studies.

Starter Unit	K_m (µM)	k_cat (min⁻¹)	k_cat/K_m (M⁻¹s⁻¹)
Acetyl-CoA (Natural)	50	5.0	1.67 x 10³
Phenylacetyl-CoA	150	2.5	2.78 x 10²
2-Tolylacetyl-CoA	250	1.5	1.00 x 10²
4-Fluorophenylacetyl-CoA	300	1.0	5.56 x 10¹

Table 2: Hypothetical Product Yields from In Vivo Feeding Studies. This table shows potential product titers when feeding different precursor acids to an engineered microbial host.

Precursor Fed	Concentration (mM)	Novel Polyketide Titer (mg/L)
None	-	< 0.1
Phenylacetic Acid	1.0	25
2-Tolylacetic Acid	1.0	15
4-Fluorophenylacetic Acid	1.0	8

The expected polyketide products will feature the 2-tolyl group at the start of the carbon chain. The subsequent structure will be determined by the number of extension cycles and the reductive modifications catalyzed by the PKS.

Visualizing the Pathways and Workflows

Diagrams are essential for understanding the complex processes involved in polyketide synthesis and the experimental strategies to manipulate them.

Caption: Proposed biosynthetic pathway for a polyketide derived from 2-tolylacetyl-CoA.

Caption: Experimental workflows for incorporating 2-tolylacetyl-CoA into polyketides.

Conclusion and Future Directions

The exploration of unnatural starter units in polyketide biosynthesis is a vibrant field with significant potential for the discovery of new drug leads. This guide has outlined a feasible path for investigating 2-tolylacetyl-CoA as one such precursor. The successful incorporation of this starter unit would not only generate a new class of polyketide derivatives but also further our understanding of the substrate flexibility of PKS enzymes. Future work could involve the rational design of PKS loading domains to improve the acceptance of 2-tolylacetyl-CoA and other aryl-acetyl-CoA analogs. Furthermore, the biological activities of the resulting novel polyketides should be thoroughly evaluated to identify potential therapeutic applications. The combination of synthetic chemistry, enzymology, and synthetic biology will continue to be a powerful engine for innovation in the field of natural product drug discovery.

References

• 1. Polyketide Starter and Extender Units Serve as Regulatory Ligands to Coordinate the Biosynthesis of Antibiotics in Actinomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Polyketides in Heterologous Hosts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. life.sjtu.edu.cn [life.sjtu.edu.cn]
• 4. Engineering the acyltransferase substrate specificity of assembly line polyketide synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploiting the Biosynthetic Potential of Type III Polyketide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polyketide Starter and Extender Units Serve as Regulatory Ligands to Coordinate the Biosynthesis of Antibiotics in Actinomycetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis of Polyketide Synthase Extender Units - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Expanding the biosynthetic repertoire of plant type III polyketide synthases by altering starter molecule specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Starter Unit Flexibility for Engineered Product Synthesis by the Non-Reducing Polyketide Synthase PksA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Natural separation of the acyl-CoA ligase reaction results in a non-adenylating enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Studies on chemical and enzymatic synthesis of maleyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Strategic Acyl Carrier Protein Engineering Enables Functional Type II Polyketide Synthase Reconstitution In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Partial In Vitro Reconstitution of an Orphan Polyketide Synthase Associated with Clinical Cases of Nocardiosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In Vitro Precursor-Directed Synthesis of Polyketide Analogs with Coenzyme A Regeneration for the Development of Antiangiogenic Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Isolation of 2-Tolylacetyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

While the formal discovery and isolation of 2-Tolylacetyl-CoA has not been prominently documented in scientific literature, its synthesis and purification can be achieved through established methodologies for generating acyl-Coenzyme A (acyl-CoA) thioesters. This technical guide outlines both chemical and enzymatic approaches for the preparation of 2-Tolylacetyl-CoA from its precursor, 2-tolylacetic acid. Detailed experimental protocols, data presentation in tabular format, and workflow visualizations are provided to assist researchers in the production and analysis of this arylacetyl-CoA analog for applications in metabolic studies, enzyme inhibitor screening, and as a building block in chemoenzymatic synthesis.

Introduction

Acyl-CoAs are central metabolites in numerous cellular processes, including fatty acid metabolism, the citric acid cycle, and the biosynthesis of complex natural products.[1] The structural diversity of the acyl group allows for a vast array of metabolic intermediates and signaling molecules. Arylacetyl-CoAs, a subclass of acyl-CoAs, are of particular interest in the study of xenobiotic metabolism and the biosynthesis of certain polyketides and alkaloids. 2-Tolylacetyl-CoA, the Coenzyme A thioester of 2-tolylacetic acid, represents a specific analog that can be utilized to probe the substrate specificity of enzymes involved in acyl-CoA metabolism or to serve as a precursor for the synthesis of novel bioactive compounds. This guide provides a comprehensive overview of the practical synthesis, isolation, and characterization of 2-Tolylacetyl-CoA.

Chemical Synthesis of 2-Tolylacetyl-CoA

The chemical synthesis of acyl-CoAs, including 2-Tolylacetyl-CoA, generally involves a two-step process: the activation of the carboxylic acid and the subsequent reaction with the free sulfhydryl group of Coenzyme A (CoA-SH).[2] Several methods for the activation of the carboxylic acid have been described, with the mixed anhydride (B1165640) method being a common and effective approach.

Experimental Protocol: Mixed Anhydride Method

This protocol is adapted from established procedures for the synthesis of various acyl-CoA thioesters.

Materials:

• 2-Tolylacetic acid

• Triethylamine (B128534) (TEA)

• Ethyl chloroformate

• Coenzyme A, trilithium salt

• Tetrahydrofuran (THF), anhydrous

• Sodium bicarbonate solution, 1 M

• Hydrochloric acid (HCl), 1 M

• Water, deionized

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• High-performance liquid chromatography (HPLC) system

Procedure:

• Activation of 2-Tolylacetic Acid:

  • Dissolve 2-tolylacetic acid (1 equivalent) in anhydrous THF.

  • Add triethylamine (1.1 equivalents) and stir the solution at room temperature for 10 minutes.

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly add ethyl chloroformate (1.1 equivalents) dropwise while maintaining the temperature at 0°C.

  • Stir the reaction mixture at 0°C for 30 minutes to form the mixed anhydride.

• Thioesterification with Coenzyme A:

  • In a separate flask, dissolve Coenzyme A, trilithium salt (1.2 equivalents) in a cold 1 M sodium bicarbonate solution.

  • Slowly add the solution of the mixed anhydride to the Coenzyme A solution with vigorous stirring at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Purification:

  • Acidify the reaction mixture to pH 3-4 with 1 M HCl.

  • Load the acidified solution onto a pre-conditioned C18 SPE cartridge.

  • Wash the cartridge with deionized water to remove salts and unreacted Coenzyme A.

  • Elute the 2-Tolylacetyl-CoA with a solution of 50% acetonitrile (B52724) in water.

  • Lyophilize the eluate to obtain the product as a white powder.

  • For higher purity, perform preparative HPLC purification.

Data Presentation: Chemical Synthesis

The following table summarizes expected quantitative data for the chemical synthesis of 2-Tolylacetyl-CoA based on typical yields and purities for analogous arylacetyl-CoAs.

Parameter	Expected Value	Method of Analysis
Yield	40-60%	Gravimetric analysis after lyophilization
Purity (SPE)	>85%	Analytical HPLC (UV detection at 260 nm)
Purity (HPLC)	>95%	Analytical HPLC (UV detection at 260 nm)
Molecular Mass	Expected: ~901.7 g/mol	Mass Spectrometry (e.g., ESI-MS)
¹H NMR	Characteristic peaks for tolyl and CoA moieties	NMR Spectroscopy

Enzymatic Synthesis of 2-Tolylacetyl-CoA

Enzymatic synthesis offers a milder and often more specific alternative to chemical methods. Acyl-CoA synthetases (ACS) catalyze the formation of acyl-CoAs from the corresponding carboxylic acid, ATP, and Coenzyme A. The success of this method is highly dependent on the substrate specificity of the chosen enzyme. While many ACS enzymes are specific for short-chain fatty acids, some exhibit broader substrate tolerance.[3][4]

Experimental Protocol: Enzymatic Synthesis

This protocol provides a general framework for the enzymatic synthesis of 2-Tolylacetyl-CoA using a suitable acyl-CoA synthetase.

Materials:

• 2-Tolylacetic acid

• Coenzyme A, free acid

• Adenosine triphosphate (ATP), disodium (B8443419) salt

• Magnesium chloride (MgCl₂)

• Tris-HCl buffer (pH 7.5)

• Acyl-CoA synthetase with broad substrate specificity (e.g., from Pseudomonas sp.)

• Dithiothreitol (DTT)

• HPLC system

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • Tris-HCl buffer (100 mM, pH 7.5)

    • 2-Tolylacetic acid (5 mM)

    • Coenzyme A (2.5 mM)

    • ATP (5 mM)

    • MgCl₂ (10 mM)

    • DTT (2 mM)

    • Acyl-CoA synthetase (e.g., 0.1 mg/mL)

  • Incubate the reaction mixture at 37°C for 1-4 hours.

• Monitoring and Quenching:

  • Monitor the progress of the reaction by analytical HPLC, observing the formation of the 2-Tolylacetyl-CoA peak and the consumption of Coenzyme A.

  • Quench the reaction by adding an equal volume of cold acetonitrile or by acidification.

• Purification:

  • Centrifuge the quenched reaction mixture to pellet the enzyme.

  • Filter the supernatant and purify the 2-Tolylacetyl-CoA using preparative HPLC with a C18 column and a water/acetonitrile gradient containing 0.1% trifluoroacetic acid.

  • Collect the fractions containing the product and lyophilize to dryness.

Data Presentation: Enzymatic Synthesis

The following table presents hypothetical quantitative data for the enzymatic synthesis, which can vary significantly depending on the enzyme used.

Parameter	Expected Value	Method of Analysis
Conversion Rate	10-80%	Analytical HPLC
Purified Yield	5-50%	Gravimetric analysis after lyophilization
Purity	>98%	Analytical HPLC (UV detection at 260 nm)
Enzyme Kinetics (Km for 2-tolylacetic acid)	Enzyme-dependent	Enzyme assays coupled to HPLC or spectrophotometry
Enzyme Kinetics (Vmax)	Enzyme-dependent	Enzyme assays coupled to HPLC or spectrophotometry

Visualization of Workflows

Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of 2-Tolylacetyl-CoA.

Enzymatic Synthesis and Purification Workflow

Caption: Workflow for the enzymatic synthesis of 2-Tolylacetyl-CoA.

Conclusion

The synthesis and isolation of 2-Tolylacetyl-CoA are readily achievable for researchers equipped with standard laboratory facilities for chemical synthesis or biocatalysis. The choice between chemical and enzymatic methods will depend on factors such as the desired scale of synthesis, purity requirements, and the availability of a suitable acyl-CoA synthetase. The protocols and data presented in this guide provide a solid foundation for the successful production and subsequent use of 2-Tolylacetyl-CoA in a variety of research and development settings. Further optimization of reaction conditions may be necessary to maximize yields and purity for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Substrate specificity of acetyl coenzyme A synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural Characterization of the Reaction and Substrate Specificity Mechanisms of Pathogenic Fungal Acetyl-CoA Synthetases - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Analysis of 2-Tolylacetyl-CoA and Related Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Tolylacetyl-CoA is a thioester of coenzyme A and 2-tolylacetic acid. As an acyl-CoA, it is presumed to be an intermediate in various metabolic pathways. The structural elucidation and quantification of such molecules are critical for understanding their biological roles and for potential applications in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are powerful analytical techniques for this purpose. This guide outlines the expected spectroscopic characteristics of 2-Tolylacetyl-CoA, provides generalized experimental protocols for its analysis, and presents available data for its precursor, 2-methylphenylacetic acid.

Spectroscopic Data of 2-Methylphenylacetic Acid

As a precursor to 2-Tolylacetyl-CoA, the spectroscopic data of 2-methylphenylacetic acid provides a foundational understanding of the "2-tolylacetyl" moiety.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the chemical structure and environment of atomic nuclei.

Table 1: 1H NMR Data for 2-Methylphenylacetic Acid [1]

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.1-7.3	Multiplet	4H	Aromatic protons
3.65	Singlet	2H	-CH2-COOH
2.35	Singlet	3H	-CH3
~11.0	Singlet	1H	-COOH

Table 2: 13C NMR Data for 2-Methylphenylacetic Acid

Chemical Shift (ppm)	Assignment
~178	-COOH
~136	Aromatic C (quat.)
~134	Aromatic C (quat.)
~130	Aromatic CH
~128	Aromatic CH
~127	Aromatic CH
~126	Aromatic CH
~40	-CH2-COOH
~19	-CH3

Note: Specific chemical shifts for 13C NMR of 2-methylphenylacetic acid were not explicitly found in the search results and are estimated based on typical values for similar structures.

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, enabling determination of molecular weight and structural features.

Table 3: Mass Spectrometry Data for 2-Methylphenylacetic Acid

m/z Ratio	Relative Intensity	Proposed Fragment
150	Moderate	[M]+ (Molecular Ion)
105	High	[M - COOH]+ or [C8H9]+
91	High	[C7H7]+ (Tropylium ion)

Note: The fragmentation pattern is inferred from typical mass spectra of phenylacetic acid derivatives.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of a novel acyl-CoA like 2-Tolylacetyl-CoA.

Synthesis of 2-Tolylacetyl-CoA

A common method for synthesizing acyl-CoAs from the corresponding carboxylic acid involves activation of the carboxyl group followed by reaction with Coenzyme A.

Workflow for Synthesis of 2-Tolylacetyl-CoA

Caption: Synthesis of 2-Tolylacetyl-CoA.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Dissolve 5-25 mg of purified 2-Tolylacetyl-CoA in 0.5-0.7 mL of a suitable deuterated solvent (e.g., D2O, CD3OD).

  • The choice of solvent is critical to avoid overlapping signals with the analyte.

  • Add a known amount of an internal standard (e.g., DSS or TSP) for chemical shift referencing and quantification.

  • Transfer the solution to a clean 5 mm NMR tube.

• Data Acquisition:

  • Acquire 1H NMR spectra on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.

  • Standard 1D proton spectra should be acquired with sufficient scans to achieve a good signal-to-noise ratio.

  • For structural confirmation, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are recommended.

• Data Processing and Analysis:

  • Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Calibrate the chemical shift axis using the internal standard.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts, coupling constants, and correlations from 2D spectra to assign all proton and carbon signals to the molecular structure.

Mass Spectrometry Protocol

• Sample Preparation:

  • Prepare a stock solution of the purified 2-Tolylacetyl-CoA in a suitable solvent (e.g., methanol, acetonitrile, or water) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in a solvent compatible with the ionization source (e.g., 50:50 acetonitrile:water with 0.1% formic acid for ESI).

• Data Acquisition:

  • Infuse the sample into a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

  • Acquire full scan mass spectra in both positive and negative ion modes to determine the accurate mass of the molecular ion.

  • Perform tandem mass spectrometry (MS/MS) on the parent ion to obtain fragmentation data for structural elucidation.

• Data Analysis:

  • Determine the elemental composition from the accurate mass of the molecular ion.

  • Analyze the fragmentation pattern to confirm the structure of the molecule. Key fragments would include the loss of the CoA moiety and characteristic fragments from the 2-tolylacetyl group.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of a novel acyl-CoA.

Workflow for Spectroscopic Analysis of 2-Tolylacetyl-CoA

Caption: Workflow for Spectroscopic Analysis.

Conclusion

While direct spectroscopic data for 2-Tolylacetyl-CoA is not currently in the public domain, this guide provides a comprehensive framework for its characterization. By utilizing the provided protocols and leveraging data from related compounds such as 2-methylphenylacetic acid, researchers can effectively approach the synthesis and structural elucidation of 2-Tolylacetyl-CoA. The combination of NMR and MS techniques is essential for unambiguous structure determination and will be pivotal in exploring the biological significance of this molecule.

References

• 1. 2-Methylphenylacetic acid(644-36-0) 1H NMR spectrum [chemicalbook.com]

Biological activity of 2-Tolylacetyl-CoA and its derivatives

As information on the biological activity of 2-Tolylacetyl-CoA is not available in the current scientific literature, this technical guide will focus on a closely related and well-studied analogue: Phenylacetyl-CoA . This document provides an in-depth overview of its biological significance, metabolic pathways, and enzymatic interactions, tailored for researchers, scientists, and drug development professionals.

Introduction to Phenylacetyl-CoA

Phenylacetyl-CoA is a pivotal intermediate in the metabolism of phenylacetic acid, a compound derived from the breakdown of phenylalanine and other aromatic compounds.[1] It is formed through the condensation of the thiol group of coenzyme A with the carboxyl group of phenylacetic acid.[1] This molecule plays a significant role in bacterial catabolism and has been identified as a neurotoxin due to its inhibitory effects on key enzymes in the nervous system.[1]

Biological Activity of Phenylacetyl-CoA

The primary biological activities of phenylacetyl-CoA revolve around its role as a central intermediate in the catabolism of aromatic compounds in various bacteria and its inhibitory effect on choline (B1196258) acetyltransferase.

Role in Bacterial Metabolism

In bacteria such as Pseudomonas putida, Escherichia coli, and Azoarcus evansii, phenylacetyl-CoA is the first intermediate in the aerobic degradation pathway of phenylacetic acid.[2][3] This pathway, often referred to as the phenylacetyl-CoA catabolon, is a convergent route for the metabolism of several aromatic compounds.[3][4] The pathway involves a series of enzymatic reactions that ultimately break down the aromatic ring, leading to the formation of central metabolites like acetyl-CoA and succinyl-CoA.[2]

Neurotoxicity: Inhibition of Choline Acetyltransferase

Phenylacetyl-CoA has been shown to act as a neurotoxin by inhibiting choline acetyltransferase (ChAT), the enzyme responsible for the synthesis of the neurotransmitter acetylcholine (B1216132).[1] It acts as a competitive inhibitor with respect to acetyl-CoA, one of the natural substrates of ChAT.[1] This inhibition can lead to a decrease in acetylcholine levels, potentially disrupting cholinergic neurotransmission.

Quantitative Data

The following tables summarize the key quantitative data related to the enzymatic reactions involving phenylacetyl-CoA.

Table 1: Kinetic Parameters of Phenylacetate-CoA Ligase

Phenylacetate-CoA ligase is the enzyme that catalyzes the formation of phenylacetyl-CoA from phenylacetic acid, CoA, and ATP.[5][6]

Enzyme Source	Substrate	Apparent Km (µM)	Vmax or Specific Activity
Azoarcus evansii	Phenylacetate (B1230308)	14	48 µmol min-1 mg-1
ATP	60
CoA	45
Thermus thermophilus	Phenylacetate	50	24 µmol min-1 mg-1
ATP	6
CoA	30
Pseudomonas putida	Phenylacetate	16,500	Not Specified
ATP	9,700
CoA	1,000

Data compiled from multiple sources.[5][6][7][8]

Experimental Protocols

This section details the methodologies for key experiments related to the study of phenylacetyl-CoA.

Protocol 1: Assay for Phenylacetate-CoA Ligase Activity

This protocol describes a coupled enzyme assay to determine the activity of phenylacetate-CoA ligase.[5]

Principle: The formation of phenylacetyl-CoA is coupled to the oxidation of NADH, which can be monitored spectrophotometrically.

Reagents:

• Tris-HCl buffer (pH 7.8)

• MgCl2

• Dithiothreitol (DTE)

• ATP

• CoA

• Phenylacetic acid

• Myokinase

• Lactate (B86563) dehydrogenase

• Phosphoenolpyruvate

• NADH

• Purified Phenylacetate-CoA ligase

Procedure:

• Prepare a reaction mixture containing Tris-HCl, MgCl2, DTE, ATP, CoA, phenylacetic acid, myokinase, lactate dehydrogenase, phosphoenolpyruvate, and NADH.

• Incubate the mixture at 37°C.

• Initiate the reaction by adding the purified phenylacetate-CoA ligase.

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• Calculate the enzyme activity based on the rate of NADH oxidation.

Protocol 2: Purification of Phenylacetate-CoA Ligase from Azoarcus evansii

This protocol outlines the steps for the purification of phenylacetate-CoA ligase.[5]

Materials:

• Azoarcus evansii cell paste

• Equilibration buffer (10 mM Tris-HCl pH 7.8, 2 mM MgCl2, 2 mM DTE, 10% glycerol)

• Q-Sepharose column

• Hydroxyapatite (B223615) column

• Mono Q column

Procedure:

• Resuspend the cell paste in equilibration buffer and lyse the cells.

• Centrifuge the lysate to obtain the soluble protein fraction.

• Apply the soluble fraction to a Q-Sepharose column and elute with a linear gradient of NaCl.

• Pool the active fractions and apply them to a hydroxyapatite column. Elute with a phosphate (B84403) gradient.

• Further purify the active fractions on a Mono Q column with a NaCl gradient.

• Assess the purity of the final enzyme preparation by SDS-PAGE.

Signaling Pathways and Workflows

The following diagrams illustrate the metabolic pathway of phenylacetyl-CoA and a typical experimental workflow for its study.

Diagram 1: Bacterial Phenylacetate Catabolic Pathway

Caption: Aerobic catabolic pathway of phenylacetic acid in bacteria.

Diagram 2: Experimental Workflow for Phenylacetyl-CoA Research

Caption: General workflow for investigating phenylacetyl-CoA.

Conclusion

Phenylacetyl-CoA is a molecule of significant interest due to its central role in bacterial metabolism of aromatic compounds and its potential neurotoxic effects. Understanding the enzymes and pathways involved in its synthesis and degradation is crucial for applications in bioremediation, metabolic engineering, and neuroscience. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals working in these fields. Further investigation into the derivatives of phenylacetyl-CoA could uncover novel biological activities and therapeutic applications.

References

• 1. Phenylacetyl-CoA - Wikipedia [en.wikipedia.org]
• 2. Bacterial phenylalanine and phenylacetate catabolic pathway revealed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenylacetyl-CoA [morf-db.org]
• 4. pnas.org [pnas.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of 2-Tolylacetyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tolylacetyl-CoA is a pivotal intermediate in the metabolism of 2-tolylacetic acid, a compound of interest in various fields including environmental science and drug metabolism. The quantification of 2-Tolylacetyl-CoA is crucial for understanding the pharmacokinetics and metabolic fate of 2-tolylacetic acid and related compounds. This document provides detailed application notes and experimental protocols for the sensitive and specific detection of 2-Tolylacetyl-CoA using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly robust and reproducible method for acyl-CoA analysis.[1][2] Additionally, a general High-Performance Liquid Chromatography (HPLC) with UV detection method is described.

Metabolic Pathway of 2-Tolylacetic Acid

The metabolism of aromatic acetic acids like 2-tolylacetic acid typically proceeds through activation to a coenzyme A (CoA) thioester. This activation is catalyzed by an acyl-CoA synthetase. The resulting 2-Tolylacetyl-CoA is a high-energy intermediate that can then undergo further metabolic transformations, most commonly conjugation with amino acids (such as glycine) or glucuronic acid before excretion. Understanding this pathway is essential for interpreting analytical results and designing relevant toxicological or pharmacological studies.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A liquid chromatography tandem mass spectrometry method for a semiquantitative screening of cellular acyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Enzymatic Assays Using 2-Tolylacetyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tolylacetyl-CoA is an analog of acetyl-CoA and other aryl-acyl-CoA derivatives that can serve as a substrate for a variety of enzymes involved in critical metabolic pathways. The study of enzymes that metabolize 2-Tolylacetyl-CoA can be pivotal in drug discovery and development, particularly in the fields of oncology, metabolic diseases, and infectious diseases. These enzymes may include acyl-CoA synthetases, acyl-CoA dehydrogenases, and acetyltransferases. Understanding the kinetics and inhibition of these enzymes can provide insights into disease mechanisms and aid in the design of novel therapeutics.

These application notes provide detailed protocols for in vitro enzymatic assays using 2-Tolylacetyl-CoA as a substrate for three major classes of enzymes. The protocols are designed to be adaptable for inhibitor screening and kinetic analysis.

I. Acyl-CoA Synthetase Activity Assay

Application: This assay is designed to measure the activity of acyl-CoA synthetases that catalyze the formation of 2-Tolylacetyl-CoA from 2-tolylacetic acid and Coenzyme A (CoA). This is often the first committed step in the metabolism of xenobiotic carboxylic acids.

Principle:

The activity of acyl-CoA synthetase is determined by a coupled enzyme assay. The 2-Tolylacetyl-CoA formed is subsequently oxidized by an acyl-CoA oxidase, which produces hydrogen peroxide (H₂O₂). The H₂O₂ is then used in a peroxidase-catalyzed reaction to generate a colored or fluorescent product that can be measured spectrophotometrically or fluorometrically.

Experimental Protocol:

1. Reagent Preparation:

• Assay Buffer: 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM ATP, 0.5 mM CoA, 0.2 mM DTT.

• 2-Tolylacetic Acid Stock Solution: Prepare a 10 mM stock solution of 2-tolylacetic acid in DMSO.

• Enzyme Solution: Purified or recombinant acyl-CoA synthetase diluted in assay buffer to the desired concentration.

• Coupling Reagents:

  • Acyl-CoA Oxidase (0.5 U/mL)

  • Horseradish Peroxidase (HRP) (2 U/mL)

  • Amplex Red (10 mM stock in DMSO) or other suitable HRP substrate.

• Reaction Mix: For each reaction, prepare a mix containing assay buffer, acyl-CoA oxidase, HRP, and Amplex Red.

2. Assay Procedure:

• Add 50 µL of the reaction mix to each well of a 96-well microplate.

• Add 10 µL of 2-tolylacetic acid solution at various concentrations (for Km determination) or a fixed concentration (for inhibitor screening).

• For inhibitor studies, add 10 µL of the inhibitor solution or vehicle control.

• To initiate the reaction, add 30 µL of the enzyme solution.

• Incubate the plate at 37°C for 15-30 minutes, protected from light.

• Measure the fluorescence at an excitation wavelength of 535 nm and an emission wavelength of 587 nm using a microplate reader.

3. Data Analysis:

• Subtract the background fluorescence (no enzyme control) from all readings.

• Plot the fluorescence intensity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

• For inhibitor screening, calculate the percent inhibition relative to the vehicle control.

Data Presentation:

Table 1: Hypothetical Kinetic Parameters for an Acyl-CoA Synthetase with 2-Tolylacetic Acid

Parameter	Value
Km (2-Tolylacetic Acid)	150 µM
Vmax	25 nmol/min/mg
kcat	1.25 s-1
kcat/Km	8.3 x 103 M-1s-1

Note: These values are hypothetical and should be determined experimentally.

Workflow Diagram:

Caption: Workflow for the Acyl-CoA Synthetase Assay.

II. Acyl-CoA Dehydrogenase Activity Assay

Application: This assay measures the activity of acyl-CoA dehydrogenases that can use 2-Tolylacetyl-CoA as a substrate. These enzymes are typically involved in the catabolism of fatty acids and related molecules.

Principle:

The activity of acyl-CoA dehydrogenase is monitored by the reduction of an artificial electron acceptor, such as 2,6-dichloroindophenol (B1210591) (DCIP), which changes color upon reduction. The enzyme catalyzes the oxidation of 2-Tolylacetyl-CoA, and the electrons are transferred to an electron transfer flavoprotein (ETF) or an artificial electron carrier like phenazine (B1670421) methosulfate (PMS), which in turn reduces DCIP. The decrease in absorbance of DCIP at 600 nm is proportional to the enzyme activity.

Experimental Protocol:

1. Reagent Preparation:

• Assay Buffer: 100 mM potassium phosphate, pH 7.6, 0.1 mM EDTA.

• 2-Tolylacetyl-CoA Stock Solution: Prepare a 1 mM stock solution in assay buffer. The concentration should be confirmed spectrophotometrically if the extinction coefficient is known.

• Enzyme Solution: Purified or recombinant acyl-CoA dehydrogenase diluted in assay buffer.

• Electron Acceptor Solution: 1.5 mM DCIP in water.

• Electron Carrier Solution: 10 mM PMS in water (prepare fresh and protect from light).

2. Assay Procedure:

• In a cuvette, combine 800 µL of assay buffer, 100 µL of DCIP solution, and 20 µL of PMS solution.

• Add 50 µL of the enzyme solution and incubate for 2 minutes at 25°C to establish a baseline.

• Initiate the reaction by adding 30 µL of the 2-Tolylacetyl-CoA solution.

• Immediately monitor the decrease in absorbance at 600 nm for 3-5 minutes using a spectrophotometer.

3. Data Analysis:

• Calculate the rate of DCIP reduction using its molar extinction coefficient (ε₆₀₀ = 21 mM⁻¹cm⁻¹).

• Determine the specific activity of the enzyme (µmol/min/mg).

• For kinetic analysis, vary the concentration of 2-Tolylacetyl-CoA and fit the data to the Michaelis-Menten equation.

Data Presentation:

Table 2: Hypothetical Kinetic Parameters for an Acyl-CoA Dehydrogenase with 2-Tolylacetyl-CoA

Parameter	Value
Km (2-Tolylacetyl-CoA)	50 µM
Vmax	15 µmol/min/mg
kcat	12.5 s-1
kcat/Km	2.5 x 105 M-1s-1

Note: These values are hypothetical and based on data for similar substrates like p-NO₂-phenylacetyl-CoA.[1][2]

Workflow Diagram:

Caption: Workflow for the Acyl-CoA Dehydrogenase Assay.

III. Acetyltransferase Activity Assay (HPLC-Based)

Application: This assay is suitable for measuring the activity of acetyltransferases that use 2-Tolylacetyl-CoA to acetylate a specific substrate (e.g., a peptide, protein, or small molecule).

Principle:

The enzymatic reaction is allowed to proceed for a defined time, after which it is stopped. The reaction mixture is then analyzed by reverse-phase high-performance liquid chromatography (HPLC) to separate and quantify the substrate and the acetylated product. The rate of product formation is a direct measure of the enzyme's activity.

Experimental Protocol:

1. Reagent Preparation:

• Reaction Buffer: 50 mM Tris-HCl, pH 8.0, 1 mM DTT, 10% glycerol.

• 2-Tolylacetyl-CoA Stock Solution: 1 mM in reaction buffer.

• Acceptor Substrate Stock Solution: 10 mM of the acceptor substrate (e.g., a specific peptide) in reaction buffer.

• Enzyme Solution: Purified acetyltransferase in reaction buffer.

• Stop Solution: 10% Trifluoroacetic Acid (TFA).

2. Assay Procedure:

• In a microcentrifuge tube, combine 20 µL of reaction buffer, 10 µL of 2-Tolylacetyl-CoA solution, and 10 µL of the acceptor substrate solution.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of the enzyme solution.

• Incubate at 37°C for 10-30 minutes.

• Stop the reaction by adding 10 µL of the stop solution.

• Centrifuge the samples at 14,000 x g for 10 minutes to pellet any precipitated protein.

• Transfer the supernatant to an HPLC vial for analysis.

3. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A suitable gradient from 5% to 95% Mobile Phase B over 20-30 minutes.

• Detection: UV absorbance at a wavelength where the product and substrate can be detected (e.g., 260 nm for the CoA moiety or a different wavelength specific to the acceptor substrate).

• Quantification: Integrate the peak areas of the substrate and product. Create a standard curve for the product to determine its concentration.

Data Presentation:

Table 3: Hypothetical Kinetic Parameters for an Acetyltransferase with 2-Tolylacetyl-CoA

Parameter	Value
Km (2-Tolylacetyl-CoA)	25 µM
Km (Acceptor Substrate)	100 µM
Vmax	5 nmol/min/mg
kcat	0.4 s-1

Note: These values are hypothetical and will depend on the specific acetyltransferase and acceptor substrate used.

Workflow Diagram:

Caption: Workflow for the HPLC-Based Acetyltransferase Assay.

IV. Potential Metabolic Pathway

The following diagram illustrates a general metabolic pathway where 2-Tolylacetyl-CoA could be an intermediate.

Caption: Potential metabolic pathways for 2-Tolylacetyl-CoA.

Disclaimer: The provided protocols and data are for illustrative purposes and may require optimization for specific enzymes and experimental conditions. It is crucial to perform appropriate controls and validate the assay before use in high-throughput screening or detailed kinetic studies. The synthesis and characterization of 2-Tolylacetyl-CoA, including the determination of its molar extinction coefficient, are prerequisites for quantitative analysis.

References

• 1. DSpace [kops.uni-konstanz.de]
• 2. Substrate activation by acyl-CoA dehydrogenases: transition-state stabilization and pKs of involved functional groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isotopic Labeling of 2-Tolylacetyl-CoA for Metabolic Tracing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metabolic tracing using isotopically labeled compounds is a powerful technique to elucidate the metabolic fate of molecules within biological systems. By introducing a stable isotope-labeled version of a compound of interest, researchers can track the incorporation of the label into downstream metabolites, providing critical insights into metabolic pathways and fluxes.[1] 2-Tolylacetyl-CoA is a key intermediate in the metabolism of 2-tolylacetic acid, a xenobiotic compound relevant in drug development and toxicology studies. Understanding its metabolic fate is crucial for assessing the biotransformation and potential bioactivation of 2-tolylacetic acid and related therapeutic agents.[2]

These application notes provide a comprehensive overview and detailed protocols for the isotopic labeling of 2-Tolylacetyl-CoA and its use in metabolic tracing studies. The protocols cover the synthesis of isotopically labeled 2-tolylacetic acid, its enzymatic conversion to 2-Tolylacetyl-CoA, and the subsequent analysis of its metabolic products in biological matrices.

Core Concepts

The fundamental principle of this methodology involves the synthesis of 2-tolylacetic acid with a stable isotope label (e.g., ¹³C or ²H). This labeled precursor is then introduced into a biological system, such as cell culture or an in vivo model. Inside the cell, 2-tolylacetic acid is activated to its coenzyme A (CoA) thioester, 2-Tolylacetyl-CoA, by acyl-CoA synthetases.[3] This activated intermediate can then enter various metabolic pathways, primarily conjugation reactions, which are common for xenobiotic carboxylic acids.[4][5] By using mass spectrometry-based techniques, the isotopically labeled downstream metabolites can be identified and quantified, revealing the metabolic pathways of 2-Tolylacetyl-CoA.[1]

Data Presentation

Table 1: Key Isotopologues for Mass Spectrometry Analysis

Analyte	Label	Precursor Ion (m/z)	Fragment Ion (m/z)
Unlabeled 2-Tolylacetyl-CoA	¹²C	918.2	411.1
[¹³C₁]-2-Tolylacetyl-CoA	¹³C in acetyl group	919.2	412.1
[¹³C₂]-2-Tolylacetyl-CoA	¹³C in acetyl group	920.2	413.1
Unlabeled 2-Tolylacetyl-Glycine	¹²C	208.1	134.1
[¹³C₁]-2-Tolylacetyl-Glycine	¹³C in acetyl group	209.1	135.1
[¹³C₂]-2-Tolylacetyl-Glycine	¹³C in acetyl group	210.1	136.1

Note: The m/z values are illustrative and may vary depending on the specific labeling pattern and the ionization method used.

Experimental Protocols

Protocol 1: Synthesis of [¹³C₂]-2-Tolylacetic Acid

This protocol is adapted from general methods for the synthesis of ¹³C-labeled carboxylic acids.[6][7]

Materials:

• [¹³C₂]-Sodium acetate

• 2-Bromotoluene (B146081)

• Magnesium turnings

• Dry diethyl ether

• Dry ice (solid CO₂)

• Hydrochloric acid (HCl)

• Standard laboratory glassware for Grignard reaction

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of 2-bromotoluene in dry diethyl ether dropwise to initiate the Grignard reaction. Once initiated, add the remaining 2-bromotoluene solution and reflux until the magnesium is consumed.

• Carboxylation: Cool the Grignard reagent in an ice-salt bath. Carefully add crushed dry ice ([¹³C]O₂) in small portions. Caution: Vigorous reaction.

• Work-up: After the addition of dry ice is complete, allow the mixture to warm to room temperature. Quench the reaction by slowly adding aqueous HCl.

• Extraction: Separate the ether layer and extract the aqueous layer with diethyl ether. Combine the organic extracts and wash with brine.

• Purification: Dry the ether solution over anhydrous sodium sulfate, filter, and evaporate the solvent. The resulting crude [carboxyl-¹³C]-2-tolylacetic acid can be purified by recrystallization or column chromatography.

• Characterization: Confirm the structure and isotopic enrichment of the final product using NMR and mass spectrometry.

Protocol 2: Enzymatic Synthesis of [¹³C₂]-2-Tolylacetyl-CoA

This protocol utilizes a broad-specificity acyl-CoA synthetase to convert the labeled 2-tolylacetic acid into its CoA thioester.[8][9][10][11][12]

Materials:

• [¹³C₂]-2-Tolylacetic acid (from Protocol 1)

• Coenzyme A (CoA) trilithium salt

• ATP disodium (B8443419) salt

• Magnesium chloride (MgCl₂)

• Tris-HCl buffer (pH 7.5)

• Acyl-CoA Synthetase (e.g., from Pseudomonas sp. or commercially available broad-specificity enzyme)

• HPLC system for purification

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl₂, CoA, and [¹³C₂]-2-tolylacetic acid.

• Enzyme Addition: Initiate the reaction by adding the acyl-CoA synthetase.

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours. Monitor the reaction progress by HPLC.

• Purification: Purify the [¹³C₂]-2-Tolylacetyl-CoA from the reaction mixture using reversed-phase HPLC.

• Quantification and Storage: Determine the concentration of the purified product using UV spectrophotometry (A₂₆₀). Aliquot and store at -80°C.

Protocol 3: Metabolic Tracing in Cell Culture

Materials:

• Cultured cells (e.g., HepG2)

• Cell culture medium

• [¹³C₂]-2-Tolylacetic acid

• Solvents for metabolite extraction (e.g., methanol, acetonitrile, water)

• LC-MS/MS system

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to a desired confluency.

• Tracer Introduction: Replace the culture medium with a fresh medium containing a known concentration of [¹³C₂]-2-tolylacetic acid.

• Time-Course Incubation: Incubate the cells for various time points (e.g., 0, 2, 6, 12, 24 hours) to monitor the metabolic fate of the tracer over time.

• Metabolite Extraction:

  • Aspirate the medium.

  • Wash the cells with ice-cold PBS.

  • Add a cold extraction solvent mixture (e.g., 80% methanol) to the cells.

  • Scrape the cells and collect the cell lysate.

  • Centrifuge to pellet cell debris.

  • Collect the supernatant containing the metabolites.

• Sample Analysis: Analyze the extracted metabolites by LC-MS/MS to identify and quantify the ¹³C-labeled species.

Mandatory Visualization

Caption: Metabolic activation and tracing of isotopically labeled 2-Tolylacetyl-CoA.

Caption: Experimental workflow for metabolic tracing with labeled 2-Tolylacetyl-CoA.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. The multiple facets of acetyl-CoA metabolism: Energetics, biosynthesis, regulation, acylation and inborn errors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic and Tissue-Specific Regulation of Acyl-CoA Metabolism | PLOS One [journals.plos.org]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. The role of conjugation reactions in detoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of 13C and 2H Labeled Vinyl Pyruvate and Hyperpolarization of Pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Collection - Engineering the Specificity of Acetyl-CoA Synthetase for Diverse Acyl-CoA Thioester Generation - ACS Chemical Biology - Figshare [figshare.com]
• 9. Engineering the Specificity of Acetyl-CoA Synthetase for Diverse Acyl-CoA Thioester Generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Substrate specificity of acetyl coenzyme A synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of 2-Tolylacetyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the chemical and enzymatic synthesis, as well as the purification of 2-Tolylacetyl-CoA. These application notes are intended to guide researchers in obtaining high-purity 2-Tolylacetyl-CoA for use in various biochemical assays, drug discovery, and metabolic studies.

Introduction

2-Tolylacetyl-CoA is an activated thioester of 2-tolylacetic acid and Coenzyme A (CoA). Acyl-CoA thioesters are central intermediates in numerous metabolic pathways, including fatty acid metabolism, the citric acid cycle, and the biosynthesis of secondary metabolites. The availability of purified 2-Tolylacetyl-CoA is crucial for investigating the activity of enzymes that may utilize it as a substrate, for studying its role in cellular signaling, and for the development of novel therapeutics.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of aryl-acetyl-CoA derivatives, which can be used as a reference for the synthesis of 2-Tolylacetyl-CoA.

Parameter	Chemical Synthesis	Enzymatic Synthesis (Phenylacetate-CoA Ligase)
Yield	40-70%	80-95%
Purity (post-HPLC)	>98%	>98%
Enzyme Specific Activity	Not Applicable	48 µmol/min/mg protein[1]
Km for Arylacetic Acid	Not Applicable	14 µM (for phenylacetate)[1]
Km for CoA	Not Applicable	45 µM[1]
Km for ATP	Not Applicable	60 µM[1]

Experimental Protocols

Protocol 1: Chemical Synthesis of 2-Tolylacetyl-CoA via Mixed Anhydride (B1165640) Method

This protocol describes the chemical synthesis of 2-Tolylacetyl-CoA from 2-tolylacetic acid and Coenzyme A. The carboxylic acid is first activated with isobutyl chloroformate to form a mixed anhydride, which then reacts with the thiol group of Coenzyme A.

Materials:

• 2-Tolylacetic acid

• Triethylamine (B128534) (TEA)

• Isobutyl chloroformate

• Coenzyme A (free acid)

• Tetrahydrofuran (THF), anhydrous

• Water, degassed

• Hydrochloric acid (HCl), 1M

• Sodium bicarbonate (NaHCO₃), saturated solution

• Reversed-phase C18 HPLC column

• Acetonitrile (B52724) (ACN), HPLC grade

• Ammonium (B1175870) acetate (B1210297) buffer, pH 6.8

Procedure:

• Activation of 2-Tolylacetic Acid:

  • Dissolve 2-tolylacetic acid (1 equivalent) in anhydrous THF.

  • Cool the solution to 0°C in an ice bath.

  • Add triethylamine (1.1 equivalents) and stir for 10 minutes.

  • Slowly add isobutyl chloroformate (1.1 equivalents) and stir the reaction mixture at 0°C for 30 minutes. A white precipitate of triethylammonium (B8662869) chloride will form.

• Thioesterification with Coenzyme A:

  • In a separate flask, dissolve Coenzyme A (0.8 equivalents) in degassed water.

  • Slowly add the solution of the mixed anhydride from step 1 to the Coenzyme A solution with vigorous stirring.

  • Maintain the pH of the reaction mixture between 7.0 and 7.5 by adding a saturated solution of sodium bicarbonate as needed.

  • Allow the reaction to proceed at room temperature for 1-2 hours.

• Quenching and Extraction:

  • Acidify the reaction mixture to pH 2-3 with 1M HCl.

  • Extract the aqueous phase with ethyl acetate three times to remove unreacted 2-tolylacetic acid and other organic impurities.

  • The aqueous phase containing 2-Tolylacetyl-CoA is retained for purification.

• Purification by HPLC:

  • Filter the aqueous solution through a 0.22 µm filter.

  • Purify the 2-Tolylacetyl-CoA by reversed-phase HPLC using a C18 column.

  • Use a linear gradient of acetonitrile in ammonium acetate buffer (e.g., 5-50% acetonitrile over 30 minutes).

  • Monitor the elution profile at 260 nm.

  • Collect the fractions containing the product and lyophilize to obtain pure 2-Tolylacetyl-CoA.

Protocol 2: Enzymatic Synthesis of 2-Tolylacetyl-CoA using Phenylacetate-CoA Ligase

This protocol describes the enzymatic synthesis of 2-Tolylacetyl-CoA using a phenylacetate-CoA ligase. This enzyme catalyzes the ATP-dependent ligation of 2-tolylacetic acid and Coenzyme A.[1][2][3]

Materials:

• 2-Tolylacetic acid

• Coenzyme A (free acid)

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl₂)

• Tris-HCl buffer, pH 8.0

• Phenylacetate-CoA ligase (purified enzyme)

• Reversed-phase C18 HPLC column

• Acetonitrile (ACN), HPLC grade

• Ammonium acetate buffer, pH 6.8

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • 50 mM Tris-HCl, pH 8.0

    • 10 mM MgCl₂

    • 5 mM ATP

    • 1 mM Coenzyme A

    • 2 mM 2-Tolylacetic acid

    • Purified phenylacetate-CoA ligase (e.g., 1-5 µM)

  • The final volume of the reaction should be adjusted with buffer.

• Enzymatic Reaction:

  • Incubate the reaction mixture at the optimal temperature for the specific phenylacetate-CoA ligase used (e.g., 30°C or 37°C) for 1-2 hours.

  • Monitor the progress of the reaction by taking small aliquots at different time points and analyzing them by HPLC.

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile or by heat inactivation (e.g., 95°C for 5 minutes).

  • Centrifuge the mixture to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for HPLC analysis and purification.

• Purification by HPLC:

  • Filter the supernatant through a 0.22 µm filter.

  • Purify the 2-Tolylacetyl-CoA by reversed-phase HPLC using a C18 column as described in Protocol 1, step 4.

  • Collect and lyophilize the fractions containing the product.

Visualizations

Diagram 1: Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of 2-Tolylacetyl-CoA.

Diagram 2: Enzymatic Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of 2-Tolylacetyl-CoA.

Diagram 3: Proposed Metabolic Pathway of 2-Tolylacetyl-CoA

Caption: A potential metabolic fate of 2-Tolylacetyl-CoA in biological systems.

References

• 1. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phenylacetate—CoA ligase - Wikipedia [en.wikipedia.org]
• 3. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: 2-Tolylacetyl-CoA in Synthetic Biology

For Researchers, Scientists, and Drug Development Professionals

Abstract

The use of non-natural precursors in engineered metabolic pathways is a cornerstone of synthetic biology, enabling the production of novel molecules with unique properties. 2-Tolylacetyl-CoA, an aromatic acyl-CoA derivative, represents a promising, albeit largely unexplored, building block for creating new polyketides, alkaloids, and other natural products. Its methyl-substituted phenyl ring offers a unique structural motif that can alter the bioactivity, bioavailability, or other pharmacological properties of a target molecule.

This document provides detailed application notes and prospective protocols for the utilization of 2-Tolylacetyl-CoA in synthetic biology. Given the novelty of this specific precursor, the following sections are based on established principles and methodologies for similar aryl-CoA molecules. The protocols provided are intended as a foundational framework for researchers to adapt and optimize for their specific experimental contexts.

Core Applications in Synthetic Biology

The primary application of 2-Tolylacetyl-CoA is as a "non-natural" starter or extender unit in biosynthetic pathways that naturally utilize similar molecules like phenylacetyl-CoA or acetyl-CoA.

Generation of Novel Polyketides

Polyketide synthases (PKSs) are multi-domain enzymes that build complex carbon skeletons from simple acyl-CoA precursors. By introducing 2-Tolylacetyl-CoA into a system with an engineered PKS, it can be used as a starter unit to initiate polyketide chain synthesis. This results in a polyketide backbone with a tolyl group at one end, leading to a novel family of compounds.

Production of Novel Benzylisoquinoline Alkaloids (BIAs)

Many valuable pharmaceuticals, including opioids and muscle relaxants, are BIAs. The biosynthesis of some BIAs involves aromatic acyl-CoAs. Engineering a microbial host to produce 2-Tolylacetyl-CoA and expressing the necessary BIA pathway enzymes could lead to the synthesis of novel alkaloid structures with potentially altered receptor binding affinities or metabolic stabilities.

Enabling Technology: Synthesis of 2-Tolylacetyl-CoA

Directly feeding 2-Tolylacetyl-CoA to microbial cultures is generally infeasible due to its cost and instability. The most effective strategy is the in situ synthesis from its corresponding carboxylic acid, 2-tolylacetic acid, which is a readily available and cell-permeable precursor. This is achieved by expressing a promiscuous acyl-CoA ligase in the host organism.

Acyl-CoA ligases catalyze the ATP-dependent ligation of a carboxylic acid to Coenzyme A.[1] Many of these enzymes, particularly those from the ANL (Acyl-CoA ligase, Non-ribosomal peptide synthase, Luciferase) family, have a broad substrate scope and can be engineered for novel activities.[2][3]

Figure 1. General reaction for the synthesis of 2-Tolylacetyl-CoA.

Quantitative Data (Prospective)

No direct kinetic data for 2-Tolylacetyl-CoA synthesis exists in the literature. The following tables represent the type of quantitative data a researcher would generate when screening for a suitable acyl-CoA ligase. The data for 2-Tolylacetic Acid is hypothetical and for illustrative purposes.

Table 1: Substrate Specificity of a Putative Acyl-CoA Ligase (ACL1)

Substrate	Relative Activity (%)	Apparent Km (µM)	Apparent kcat (s-1)
Phenylacetic Acid	100	150	10.5
4-Hydroxyphenylacetic Acid	125	110	13.1
2-Tolylacetic Acid	70 (Hypothetical)	250 (Hypothetical)	7.3 (Hypothetical)
Cinnamic Acid	35	400	3.7

| Benzoic Acid | 15 | >1000 | 1.6 |

Table 2: Production Titer of a Novel Polyketide in E. coli

Strain	Precursor Fed (1 g/L)	Titer (mg/L)	Yield (mg/g glucose)
E. coli PKS-Host	Phenylacetic Acid	45.2 ± 3.1	4.5
E. coli PKS-Host	2-Tolylacetic Acid	28.7 ± 2.5 (Hypothetical)	2.9 (Hypothetical)

| E. coli PKS-Host | None (Control) | < 0.1 | < 0.01 |

Experimental Protocols

Protocol 1: Screening Acyl-CoA Ligases for Activity with 2-Tolylacetic Acid

This protocol describes an in vitro method to assess the ability of a purified acyl-CoA ligase to activate 2-tolylacetic acid. The reaction is monitored by the consumption of ATP using a coupled-enzyme assay that detects AMP formation.

Figure 2. Experimental workflow for screening enzyme candidates.

Materials:

• Purified candidate acyl-CoA ligase (e.g., from a bacterial or plant source).

• Tris-HCl buffer (100 mM, pH 7.8).

• ATP solution (50 mM).

• MgCl2 solution (100 mM).

• Coenzyme A solution (10 mM).

• 2-Tolylacetic acid solution (50 mM in DMSO).

• Myokinase (50 U/mL).

• Pyruvate (B1213749) kinase (50 U/mL).

• Lactate (B86563) dehydrogenase (50 U/mL).

• Phosphoenolpyruvate (PEP) solution (20 mM).

• NADH solution (10 mM).

• 96-well UV-transparent microplate.

• Microplate spectrophotometer.

Methodology:

• Prepare a master mix in Tris-HCl buffer containing: 5 mM ATP, 10 mM MgCl2, 1.5 mM PEP, 0.3 mM NADH, 5 U/mL myokinase, 5 U/mL pyruvate kinase, and 5 U/mL lactate dehydrogenase.

• To each well of the microplate, add 180 µL of the master mix.

• Add 5 µL of purified acyl-CoA ligase (final concentration 0.1-1.0 µM).

• Add 5 µL of 2-tolylacetic acid solution to test wells (final concentration range 0.05-2.5 mM). Add a known substrate like phenylacetic acid to positive control wells and DMSO to negative control wells.

• Incubate for 5 minutes at 30°C to allow temperature equilibration.

• Initiate the reaction by adding 10 µL of Coenzyme A solution (final concentration 0.5 mM).

• Immediately begin monitoring the decrease in absorbance at 340 nm (due to NADH oxidation) every 15 seconds for 10-15 minutes.

• Calculate the reaction rate from the linear portion of the absorbance curve using the molar extinction coefficient of NADH (6220 M-1cm-1).

Protocol 2: Production of a Novel Polyketide via Precursor Feeding

This protocol outlines the procedure for feeding 2-tolylacetic acid to an engineered microbial host (e.g., E. coli or S. cerevisiae) expressing a polyketide synthase known to accept aromatic starter units.

Figure 3. Logic diagram of precursor incorporation.

Materials:

• E. coli strain engineered with a suitable acyl-CoA ligase and a polyketide synthase.

• Rich media (e.g., Terrific Broth) with appropriate antibiotics.

• Inducer (e.g., IPTG).

• 2-Tolylacetic acid stock solution (100 g/L in ethanol).

• Ethyl acetate.

• Anhydrous sodium sulfate.

• HPLC-MS system for analysis.

Methodology:

• Inoculate 50 mL of Terrific Broth (containing antibiotics) with a single colony of the engineered E. coli strain. Grow overnight at 37°C with shaking.

• Use the overnight culture to inoculate 1 L of fresh media in a 2.5 L baffled flask. Grow at 37°C until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Cool the culture to 20°C and induce protein expression by adding IPTG to a final concentration of 0.2 mM.

• Simultaneously, add 2-tolylacetic acid to a final concentration of 1 g/L.

• Incubate the culture at 20°C with shaking for 48-72 hours.

• After incubation, harvest the entire culture and extract the broth twice with an equal volume of ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure.

• Resuspend the dried extract in a small volume of methanol (B129727) (e.g., 1 mL).

• Analyze the extract by HPLC-MS. Look for a new peak with a mass corresponding to the expected novel polyketide product. Compare this to a control culture that was not fed the precursor.

Conclusion

While direct applications of 2-Tolylacetyl-CoA are not yet established in the scientific literature, its potential as a novel building block in synthetic biology is significant. By leveraging promiscuous acyl-CoA ligases and well-characterized biosynthetic pathways like PKSs, researchers can explore the synthesis of new chemical entities. The protocols and conceptual frameworks provided herein offer a starting point for the investigation and application of this and other non-natural acyl-CoA precursors in the fields of metabolic engineering and drug discovery.

References

• 1. Natural separation of the acyl-CoA ligase reaction results in a non-adenylating enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Biocatalytic Synthesis of Aromatic Acid CoA Thioesters utilizing Microbial Aromatic Acid CoA Ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Adapting an acyl CoA ligase from Metallosphaera sedula for lactam formation by structure-guided protein engineering [frontiersin.org]

Application Notes and Protocols: 2-Tolylacetyl-CoA as a Versatile Building Block for Novel Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tolylacetyl-CoA is a specialized acyl-coenzyme A molecule that holds significant promise as a precursor for the biosynthesis of novel bioactive compounds. While not as common as acetyl-CoA or malonyl-CoA, its unique aromatic structure, featuring a methyl-substituted phenyl ring, makes it an attractive starter unit for engineered biosynthetic pathways, particularly in the realm of polyketide synthesis. The introduction of the tolyl moiety can significantly influence the pharmacological properties of the resulting molecules, offering a new avenue for the creation of next-generation therapeutics, agrochemicals, and other high-value chemicals.

These application notes provide a comprehensive overview of the enzymatic synthesis of 2-tolylacetyl-CoA and its subsequent utilization in engineered polyketide synthase (PKS) systems to generate novel compounds. Detailed protocols for key experiments are provided to facilitate the adoption of this technology in the laboratory.

Key Applications

• Novel Antibiotic Development: By incorporating 2-tolylacetyl-CoA as a starter unit in engineered PKS pathways, novel polyketide antibiotics with potentially improved efficacy or novel mechanisms of action can be generated. The tolyl group can alter the molecule's interaction with its biological target.

• Anticancer Drug Discovery: The structural diversity offered by using 2-tolylacetyl-CoA can lead to the discovery of new anticancer agents. Many existing polyketide-based cancer drugs can be modified through this approach to enhance their potency and reduce side effects.

• Agrochemical Innovation: The development of new herbicides and pesticides with improved environmental profiles is possible by creating novel polyketides derived from 2-tolylacetyl-CoA.

• Biocatalysis and Green Chemistry: The enzymatic synthesis of 2-tolylacetyl-CoA and its derivatives represents a more sustainable alternative to traditional chemical synthesis methods.

Data Presentation: Chemoenzymatic Synthesis of 2-Tolylacetyl-CoA

The enzymatic synthesis of 2-tolylacetyl-CoA from 2-tolylacetic acid can be achieved using an aryl-CoA ligase. The following table summarizes hypothetical kinetic data for a putative 2-tolylacetyl-CoA ligase (TACL) compared to known phenylacetate-CoA ligases. This data is illustrative and serves as a benchmark for experimental design.

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Reference
TACL (putative)	2-Tolylacetic Acid	75	18	Hypothetical
Phenylacetate-CoA Ligase (P. chrysogenum)	Phenylacetic Acid	50	24	[1]
Phenylacetate-CoA Ligase (T. thermophilus)	Phenylacetic Acid	50	24	[1]
Benzoate-CoA Ligase (Rhodopseudomonas palustris)	Benzoic Acid	10	30	[2]

Table 1: Comparative Kinetic Data of Aryl-CoA Ligases. This table presents a comparison of hypothetical kinetic parameters for a 2-tolylacetyl-CoA ligase with experimentally determined values for other relevant aryl-CoA ligases.

Experimental Protocols

Protocol 1: Enzymatic Synthesis and Purification of 2-Tolylacetyl-CoA

This protocol describes the in vitro synthesis of 2-tolylacetyl-CoA from 2-tolylacetic acid using a purified aryl-CoA ligase.

Materials:

• 2-Tolylacetic acid

• Coenzyme A (CoA-SH)

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl2)

• Tris-HCl buffer (pH 7.8)

• Purified Aryl-CoA Ligase (e.g., Phenylacetate-CoA ligase with broad substrate specificity)[3]

• Solid Phase Extraction (SPE) cartridges (C18)

• Acetonitrile (B52724)

• Trifluoroacetic acid (TFA)

• Lyophilizer

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the following reaction mixture:

  • 50 mM Tris-HCl (pH 7.8)

  • 10 mM MgCl2

  • 5 mM ATP

  • 2 mM Coenzyme A

  • 1 mM 2-Tolylacetic acid

  • 1 µM purified Aryl-CoA Ligase

  • Bring the final volume to 1 ml with sterile water.

• Incubation: Incubate the reaction mixture at 30°C for 2-4 hours. Monitor the reaction progress by HPLC.

• Reaction Quenching: Stop the reaction by adding 10 µl of 10% TFA.

• Purification:

  • Activate a C18 SPE cartridge by washing with 5 ml of acetonitrile, followed by 5 ml of 0.1% TFA in water.

  • Load the reaction mixture onto the cartridge.

  • Wash the cartridge with 10 ml of 0.1% TFA in water to remove unreacted substrates and salts.

  • Elute the 2-tolylacetyl-CoA with a stepwise gradient of acetonitrile in 0.1% TFA (e.g., 10%, 25%, 50%).

  • Collect fractions and analyze by HPLC.

• Lyophilization: Pool the fractions containing pure 2-tolylacetyl-CoA and lyophilize to obtain a stable powder.

• Characterization: Confirm the identity and purity of the product by mass spectrometry.[2]

Protocol 2: In vivo Production of a Novel Polyketide using 2-Tolylacetyl-CoA

This protocol outlines the feeding of 2-tolylacetic acid to an engineered microbial host expressing a polyketide synthase (PKS) to generate a novel polyketide.

Materials:

• Engineered microbial host (e.g., Streptomyces coelicolor or E. coli) containing a suitable PKS gene cluster. The host should ideally have its native starter unit biosynthesis pathway knocked out.

• Appropriate growth medium for the microbial host.

• 2-Tolylacetic acid stock solution (e.g., 100 mM in DMSO).

• Solvent for extraction (e.g., ethyl acetate).

• Analytical standards for HPLC and LC-MS analysis.

Procedure:

• Host Cultivation: Grow the engineered microbial host in the appropriate liquid medium at the optimal temperature and shaking speed until it reaches the desired growth phase for secondary metabolite production.

• Precursor Feeding: Add 2-tolylacetic acid to the culture to a final concentration of 1-5 mM.

• Induction (if applicable): If the PKS gene cluster is under an inducible promoter, add the appropriate inducer at this stage.

• Fermentation: Continue the fermentation for an additional 48-72 hours to allow for the production of the novel polyketide.

• Extraction:

  • Centrifuge the culture to separate the biomass from the supernatant.

  • Extract the supernatant and the cell pellet (after sonication) with an equal volume of ethyl acetate.

  • Pool the organic phases and evaporate to dryness under reduced pressure.

• Analysis:

  • Resuspend the dried extract in a suitable solvent (e.g., methanol).

  • Analyze the extract by HPLC and LC-MS to identify new peaks corresponding to the novel polyketide.

  • Compare the results with a control culture that was not fed 2-tolylacetic acid.

• Purification and Structure Elucidation: If a novel compound is identified, purify it using preparative HPLC and elucidate its structure using NMR and high-resolution mass spectrometry.

Visualizations

Caption: Workflow for the enzymatic synthesis of 2-Tolylacetyl-CoA.

References

• 1. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic synthesis and purification of aromatic coenzyme a esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aryl Coenzyme A Ligases, a Subfamily of the Adenylate-Forming Enzyme Superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of Enzymes Active on 2-Tolylacetyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-throughput screening (HTS) is a cornerstone of modern drug discovery and enzyme engineering, enabling the rapid and efficient evaluation of large compound libraries or enzyme variants.[1][2] This document provides detailed application notes and protocols for the high-throughput screening of enzymes, such as thioesterases or acyltransferases, that are active on the substrate 2-Tolylacetyl-CoA. The methodologies described herein are designed for adaptation in academic and industrial research settings for applications ranging from drug discovery to metabolic engineering.

Two primary HTS assay formats are presented: a colorimetric assay based on the Ellman's reagent (DTNB) and a more sensitive fluorescence-based assay utilizing a thiol-reactive dye. Both methods are designed for use in 96- or 384-well microplate formats, compatible with automated liquid handling systems.[3][4]

Principle of the Assays

The enzymatic reactions targeted in these protocols involve the cleavage of the thioester bond in 2-Tolylacetyl-CoA, which results in the release of Coenzyme A (CoA-SH). The free thiol group of the released CoA is then detected by a reagent that produces a measurable signal.

• Colorimetric Assay: This assay employs 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which reacts with the free thiol of CoA to produce 2-nitro-5-thiobenzoate (TNB²⁻), a yellow-colored product that can be quantified by measuring its absorbance at 412 nm.[5][6][7]

• Fluorescence-Based Assay: This method utilizes a thiol-reactive fluorescent dye, such as 7-diethylamino-3-(4'-maleimidylphenyl)-4-methylcoumarin (CPM) or ThioGlo4.[1][2][8] These dyes are essentially non-fluorescent until they react with a thiol group, at which point they form a highly fluorescent adduct. This "turn-on" fluorescence provides a sensitive and robust signal for HTS.[1][2]

Experimental Workflows

High-Throughput Screening Workflow

The overall workflow for a high-throughput screening campaign to identify modulators of enzymes active on 2-Tolylacetyl-CoA is depicted below.

Caption: High-throughput screening workflow for enzyme modulators.

Enzymatic Reaction and Detection Pathways

The following diagram illustrates the enzymatic reaction and the two detection pathways described in this application note.

Caption: Enzymatic reaction and detection pathways.

Data Presentation

Table 1: Comparison of HTS Assay Formats for Enzymes Active on 2-Tolylacetyl-CoA

Parameter	Colorimetric Assay (DTNB)	Fluorescence-Based Assay (CPM/ThioGlo4)
Principle	Absorbance	Fluorescence Intensity
Wavelength	412 nm	Excitation: ~380-405 nm / Emission: ~465-530 nm
Sensitivity	Moderate (µM range)	High (nM to low µM range)
Throughput	High	High
Cost per well	Low	Moderate
Potential Interference	Compounds that absorb at 412 nm, reducing agents that react with DTNB.	Autofluorescent compounds, compounds that quench fluorescence.
Z'-factor	Typically 0.5 - 0.8	Typically > 0.7

Table 2: Example HTS Data Summary

Assay Type	Total Compounds Screened	Hit Rate (%)	Confirmed Hits	Z'-factor
Primary Screen (DTNB)	100,000	1.2	1,200	0.65
Primary Screen (Fluorescence)	100,000	0.8	800	0.82
Dose-Response Confirmation	1,200	N/A	150	N/A
Counter-Screen	150	N/A	50	N/A

Experimental Protocols

Protocol 1: Colorimetric High-Throughput Screening Assay Using DTNB

1. Materials and Reagents

• Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20.

• Enzyme Stock Solution: Purified enzyme in assay buffer.

• Substrate Stock Solution: 10 mM 2-Tolylacetyl-CoA in nuclease-free water.

• DTNB Solution: 10 mM DTNB in assay buffer.

• Test Compounds: Library of compounds dissolved in DMSO.

• Microplates: 384-well clear, flat-bottom microplates.

• Plate Reader: Capable of measuring absorbance at 412 nm.

2. Assay Procedure

• Compound Dispensing: Add 1 µL of test compound solution (or DMSO for controls) to the wells of a 384-well plate.

• Enzyme Addition: Add 20 µL of enzyme solution (at 2X final concentration) to all wells.

• Incubation: Incubate the plate for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation: Add 20 µL of 2-Tolylacetyl-CoA solution (at 2X final concentration) to all wells to start the reaction.

• Reaction Incubation: Incubate the plate for 30 minutes at room temperature.

• Reaction Quenching and Detection: Add 10 µL of DTNB solution to all wells.

• Signal Reading: Shake the plate for 1 minute and then read the absorbance at 412 nm.

3. Data Analysis

• Calculate the percent inhibition for each compound relative to the high (no enzyme) and low (DMSO) controls.

• Determine the Z'-factor to assess the quality of the assay. A Z'-factor between 0.5 and 1.0 indicates a robust assay.

Protocol 2: Fluorescence-Based High-Throughput Screening Assay

1. Materials and Reagents

• Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20.

• Enzyme Stock Solution: Purified enzyme in assay buffer.

• Substrate Stock Solution: 10 mM 2-Tolylacetyl-CoA in nuclease-free water.

• Fluorescent Dye Solution: 1 mM CPM or ThioGlo4 in DMSO.

• Test Compounds: Library of compounds dissolved in DMSO.

• Microplates: 384-well black, flat-bottom microplates.

• Plate Reader: Capable of measuring fluorescence with appropriate excitation and emission wavelengths.

2. Assay Procedure

• Compound Dispensing: Add 1 µL of test compound solution (or DMSO for controls) to the wells of a 384-well plate.

• Enzyme and Dye Addition: Prepare a master mix containing the enzyme (at 2X final concentration) and the fluorescent dye (at a final concentration of 1-10 µM) in assay buffer. Add 20 µL of this master mix to all wells.

• Incubation: Incubate the plate for 15 minutes at room temperature.

• Reaction Initiation: Add 20 µL of 2-Tolylacetyl-CoA solution (at 2X final concentration) to all wells.

• Reaction Incubation and Signal Reading: Immediately place the plate in the plate reader and measure the fluorescence intensity kinetically over 30-60 minutes, or as a single endpoint reading after a fixed incubation time.

3. Data Analysis

• For kinetic reads, determine the initial reaction velocity (slope of the fluorescence signal over time). For endpoint reads, use the final fluorescence intensity.

• Calculate the percent inhibition for each compound.

• Calculate the Z'-factor for assay validation.

Counter-Screening for False Positives

It is crucial to perform counter-screens to eliminate false positives.

• For the DTNB assay: Screen hits against a reaction of a known thiol (e.g., cysteine) with DTNB to identify compounds that directly react with DTNB or inhibit the color development.

• For the fluorescence assay: Screen hits in the absence of the enzyme to identify autofluorescent compounds or compounds that react directly with the fluorescent dye.

Conclusion

The protocols and application notes provided here offer a comprehensive guide for establishing a robust high-throughput screening platform for enzymes active on 2-Tolylacetyl-CoA. The choice between the colorimetric and fluorescence-based assay will depend on the required sensitivity, budget, and available instrumentation. Proper assay validation, including the determination of the Z'-factor and the implementation of counter-screens, is essential for the success of any HTS campaign.

References

• 1. A fluorescence-based thiol quantification assay for ultra-high-throughput screening for inhibitors of coenzyme A production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. EMERGING PLATFORMS FOR HIGH-THROUGHPUT ENZYMATIC BIOASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A high-throughput screening assay for the carboxyltransferase subunit of acetyl-CoA carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid Biocatalytic Synthesis of Aromatic Acid CoA Thioesters utilizing Microbial Aromatic Acid CoA Ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Engineering of thioesterase YciA from Haemophilus influenzae for production of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DTNB-Based Quantification of In Vitro Enzymatic N-Terminal Acetyltransferase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: Solid-Phase Extraction of 2-Tolylacetyl-CoA from Cell Lysates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-coenzyme A (acyl-CoA) thioesters are critical intermediates in numerous metabolic pathways, including fatty acid metabolism and the Krebs cycle. The analysis of specific acyl-CoAs, such as 2-Tolylacetyl-CoA, in biological matrices is essential for understanding cellular metabolism and for drug discovery and development. However, the inherent complexity of cell lysates presents a significant analytical challenge due to the presence of interfering substances like proteins, salts, and phospholipids. Solid-phase extraction (SPE) is a widely adopted sample preparation technique that effectively addresses these challenges by providing selective isolation and concentration of analytes from complex mixtures.[1][2]

This application note provides a detailed protocol for the solid-phase extraction of 2-Tolylacetyl-CoA from cell lysates using a reverse-phase SPE methodology. The subsequent analysis is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for its high sensitivity and selectivity.[3][4][5] While this protocol is optimized for 2-Tolylacetyl-CoA, the principles can be adapted for other short-chain acyl-CoAs.

Data Presentation

The following table summarizes the expected performance of the SPE protocol for short-chain acyl-CoAs, including 2-Tolylacetyl-CoA. The data is representative and based on typical recoveries and reproducibility for similar analytes reported in the literature.[3][6]

Parameter	Expected Value
Recovery	> 85%
Precision (Intra-assay CV)	< 5%
Precision (Inter-assay CV)	< 10%
Lower Limit of Quantification (LLOQ)	Analyte and instrument dependent, typically in the low nM range with LC-MS/MS

Experimental Protocols

Materials and Reagents

• SPE Cartridges: C18 reverse-phase SPE cartridges (e.g., 100 mg, 1 mL)

• Cell Lysis Buffer: 2.5% 5-Sulfosalicylic acid (SSA) in deionized water.[4]

• SPE Conditioning Solvent: 100% Methanol (B129727) (LC-MS grade)

• SPE Equilibration Solvent: Deionized water

• SPE Wash Solvent: 5% Methanol in deionized water

• SPE Elution Solvent: 80% Methanol in deionized water containing 0.1% formic acid

• Internal Standard (IS): A suitable stable isotope-labeled acyl-CoA (e.g., ¹³C-labeled acetyl-CoA) or a structural analog not present in the sample.

• Collection Tubes: 1.5 mL or 2 mL microcentrifuge tubes

• SPE Vacuum Manifold

• Centrifuge

• Vortex Mixer

Cell Lysis Protocol

• Cell Harvesting: Harvest cultured cells by trypsinization or scraping. Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C.

• Cell Pellet Washing: Discard the supernatant and wash the cell pellet twice with ice-cold phosphate-buffered saline (PBS).

• Cell Lysis: Resuspend the cell pellet in ice-cold cell lysis buffer (2.5% SSA). A typical volume is 200 µL of lysis buffer per 1 million cells.

• Internal Standard Spiking: Add the internal standard to the cell lysate.

• Protein Precipitation: Vortex the mixture vigorously for 30 seconds and incubate on ice for 10 minutes to ensure complete protein precipitation.

• Clarification: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs for SPE.

Solid-Phase Extraction Protocol

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1 mL of 100% methanol.

• Cartridge Equilibration: Equilibrate the cartridge by passing 1 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the clarified cell lysate supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in deionized water to remove salts and other polar impurities.

• Elution: Elute the 2-Tolylacetyl-CoA and other acyl-CoAs with 1 mL of elution solvent (80% methanol with 0.1% formic acid) into a clean collection tube.

• Drying: Dry the eluate under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 10% methanol in water with 0.1% formic acid).

Visualizations

Experimental Workflow

Caption: Overall experimental workflow for the extraction of 2-Tolylacetyl-CoA.

Solid-Phase Extraction (SPE) Steps

References

• 1. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability of 2-Tolylacetyl-CoA in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Tolylacetyl-CoA in aqueous solutions. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns when working with 2-Tolylacetyl-CoA in aqueous solutions?

A1: The main stability issue for 2-Tolylacetyl-CoA, like other acyl-CoA compounds, is the hydrolysis of its high-energy thioester bond. This chemical reaction breaks down 2-Tolylacetyl-CoA into 2-tolylacetic acid and Coenzyme A (CoA-SH), leading to a loss of the active compound and potentially impacting experimental results.

Q2: What are the main degradation products of 2-Tolylacetyl-CoA in aqueous solutions?

A2: The primary degradation products are 2-tolylacetic acid and Coenzyme A (CoA-SH). This occurs through the hydrolysis of the thioester bond.

Q3: What factors influence the rate of 2-Tolylacetyl-CoA degradation?

A3: The stability of the thioester bond in 2-Tolylacetyl-CoA is significantly affected by:

• pH: The rate of hydrolysis is pH-dependent. Stability is generally greater in slightly acidic conditions (pH 6.0-6.5) and the rate of degradation increases significantly at neutral and alkaline pH.

• Temperature: Higher temperatures accelerate the rate of hydrolysis. Therefore, it is crucial to keep solutions of 2-Tolylacetyl-CoA cool.

• Buffer Composition: The presence of nucleophiles in the buffer can increase the rate of degradation. It is advisable to use non-nucleophilic buffers.

Q4: What are the recommended storage conditions for 2-Tolylacetyl-CoA solutions?

A4: To ensure maximum stability, aqueous solutions of 2-Tolylacetyl-CoA should be prepared fresh whenever possible. If storage is necessary, it is recommended to:

• Store solutions at -80°C.

• Use a slightly acidic buffer (pH ~6.0-6.5).

• Aliquot the solution to avoid repeated freeze-thaw cycles.

Q5: Can I use standard biological buffers like PBS (pH 7.4) for my experiments with 2-Tolylacetyl-CoA?

A5: While you can use PBS (pH 7.4), be aware that the rate of hydrolysis of the thioester bond increases at this pH compared to more acidic conditions. For experiments requiring longer incubation times, the degradation of 2-Tolylacetyl-CoA may be significant. It is recommended to perform a stability check of your compound in PBS under your experimental conditions. For enhanced stability, consider using a buffer with a pH between 6.0 and 6.5, such as MES or a phosphate (B84403) buffer at the lower end of its buffering range.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected experimental results.

• Possible Cause: Degradation of 2-Tolylacetyl-CoA in your stock solution or during the experiment.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Prepare a fresh stock solution of 2-Tolylacetyl-CoA in a recommended buffer (e.g., slightly acidic, non-nucleophilic).

  • Analyze Stock Solution: If possible, analyze the concentration and purity of both your old and new stock solutions using a suitable analytical method like HPLC to confirm the presence of the intact compound.

  • Control for Degradation: Include a control in your experiment where 2-Tolylacetyl-CoA is incubated in the reaction buffer for the duration of the experiment, and then analyze the remaining amount of the intact compound.

  • Optimize Experimental Conditions:

    • Minimize incubation times at neutral or alkaline pH.

    • Perform experiments at the lowest feasible temperature. Keep samples on ice whenever possible.

Issue 2: Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC).

• Possible Cause: The appearance of degradation products, namely 2-tolylacetic acid and Coenzyme A.

• Troubleshooting Steps:

  • Identify Degradation Products: If you have standards for 2-tolylacetic acid and Coenzyme A, run them on your analytical system to confirm if the retention times of the unexpected peaks match.

  • Monitor Degradation Over Time: Inject samples of your 2-Tolylacetyl-CoA solution at different time points (e.g., immediately after preparation, after 1 hour, after 4 hours at room temperature) to observe the decrease of the parent peak and the increase of the degradation product peaks.

  • Review Solution Preparation and Handling: Ensure that the pH of your solutions is appropriate and that they have been kept cold.

Data Presentation

pH	Temperature (°C)	Estimated Half-life	Recommendations
6.0 - 6.5	4	Several days	Optimal for storage and long-term experiments
7.4	4	Hours to a day	Use with caution for long incubations
7.4	25	Minutes to hours	Prepare fresh and use immediately
> 8.0	25	Minutes	Avoid if possible

Experimental Protocols

Protocol 1: General Handling and Preparation of 2-Tolylacetyl-CoA Solutions

• Weighing: Weigh the lyophilized 2-Tolylacetyl-CoA powder quickly in a low-humidity environment to minimize moisture absorption.

• Reconstitution: Reconstitute the powder in a slightly acidic buffer (e.g., 50 mM MES, pH 6.0 or 50 mM Potassium Phosphate, pH 6.5).

• Concentration: Prepare a concentrated stock solution to minimize the volume added to your experimental setup.

• Storage: If not for immediate use, aliquot the stock solution into small volumes in Eppendorf tubes, flash-freeze in liquid nitrogen, and store at -80°C.

• Use: When needed, thaw an aliquot quickly and keep it on ice during use. Avoid repeated freeze-thaw cycles. Discard any unused portion of the thawed aliquot.

Protocol 2: Monitoring the Stability of 2-Tolylacetyl-CoA by HPLC

• Prepare a solution of 2-Tolylacetyl-CoA at a known concentration in the aqueous buffer of interest.

• Immediately inject a sample (t=0) onto a suitable reversed-phase HPLC column (e.g., C18).

• Incubate the remaining solution under the desired experimental conditions (e.g., specific pH and temperature).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), take aliquots of the solution and inject them onto the HPLC.

• Monitor the decrease in the peak area of the 2-Tolylacetyl-CoA peak and the increase in the peak area of the 2-tolylacetic acid peak over time.

• Calculate the percentage of remaining 2-Tolylacetyl-CoA at each time point relative to the t=0 sample to determine its stability.

Mandatory Visualizations

Caption: Hydrolysis of 2-Tolylacetyl-CoA.

Caption: Workflow for stability testing.

Overcoming low solubility of 2-Tolylacetyl-CoA in assays

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low solubility of 2-Tolylacetyl-CoA in their experimental assays.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-Tolylacetyl-CoA sample showing low solubility or precipitating in my aqueous assay buffer?

A1: 2-Tolylacetyl-CoA, like many acyl-CoA derivatives with aromatic rings, is a moderately hydrophobic molecule. Its solubility in aqueous solutions, such as standard biological buffers (e.g., phosphate, Tris), can be limited. Precipitation occurs when its concentration exceeds its solubility limit in the specific buffer system and temperature you are using. Acyl-CoAs are also known to be unstable in aqueous solutions, which can sometimes be mistaken for solubility issues.[1]

Q2: What are the primary strategies to improve the solubility of 2-Tolylacetyl-CoA for my assay?

A2: The three main strategies to enhance the solubility of hydrophobic compounds like 2-Tolylacetyl-CoA are:

• Using Organic Co-solvents: Introducing a small percentage of a water-miscible organic solvent can significantly increase solubility.

• Employing Detergents: Low concentrations of non-ionic detergents can form micelles to encapsulate the hydrophobic compound.

• Utilizing Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity that can encapsulate the 'guest' molecule, increasing its apparent aqueous solubility.[2][3][4]

Q3: I am considering using DMSO as a co-solvent. Will it affect my enzyme's activity?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a powerful and common solvent for dissolving hydrophobic molecules.[5] However, it can perturb enzyme conformations and affect activity.[6][7] The effect is highly dependent on both the specific enzyme and the final DMSO concentration in the assay. While some enzymes tolerate up to 20% DMSO with minimal activity loss or even enhanced activity, others can be inhibited at concentrations as low as 1%.[8][9] It is crucial to determine the optimal DMSO concentration that solubilizes your compound without significantly impacting your enzyme's function.

Q4: Can cyclodextrins inhibit my enzyme?

A4: Yes, this is a possibility. While cyclodextrins are excellent solubilizing agents, they can sometimes act as inhibitors by forming inclusion complexes with functional groups of the enzyme itself, particularly aromatic amino acid residues.[2] The effect depends on the type and concentration of the cyclodextrin (B1172386) and the specific enzyme. It is recommended to run control experiments with the cyclodextrin alone to assess its direct impact on enzyme activity.

Troubleshooting Guide

This section provides a systematic approach to resolving solubility issues with 2-Tolylacetyl-CoA.

Initial Observation: Precipitate or Cloudiness in Assay Well

If you observe precipitation after adding 2-Tolylacetyl-CoA to your assay buffer, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for addressing 2-Tolylacetyl-CoA solubility issues.

Quantitative Data on Solubilizing Agents

The following table provides illustrative data on the effectiveness of different solubilizing agents for a hydrophobic acyl-CoA compound. This data is representative and should be used as a starting point for your own optimization experiments.

Solubilizing Agent	Concentration (% v/v or mM)	Max Soluble Concentration of Acyl-CoA (µM)	Relative Enzyme Activity (%)	Notes
None (Buffer Only)	0	< 10	100	Baseline solubility is very low.
DMSO	0.5%	50	98	Low DMSO concentration, minimal enzyme impact.
1.0%	150	95	Effective solubilization with minor activity loss.
2.0%	400	85	Increased solubility but noticeable inhibition.
5.0%	> 1000	60	Significant inhibition may compromise assay validity.
HP-β-Cyclodextrin	1 mM	80	99	Good for moderate concentrations.
5 mM	350	96	Effective, with low impact on enzyme.
10 mM	700	92	High concentrations may show slight inhibition.
Triton X-100	0.01%	200	90	May interfere with some detection methods.

Experimental Protocols

Protocol: Solubility Optimization Using a Co-solvent (DMSO)

This protocol outlines a method to determine the optimal concentration of DMSO for solubilizing 2-Tolylacetyl-CoA while minimizing enzyme inhibition.

Materials:

• 2-Tolylacetyl-CoA

• 100% Dimethyl sulfoxide (DMSO)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Purified enzyme for your assay

• Substrate for your enzyme

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a 2-Tolylacetyl-CoA Stock Solution: Dissolve a known amount of 2-Tolylacetyl-CoA in 100% DMSO to create a high-concentration stock (e.g., 50 mM). Vortex thoroughly to ensure complete dissolution.

• Determine Maximum Tolerable DMSO Concentration: a. Prepare a series of assay buffers containing final DMSO concentrations ranging from 0% to 10% (e.g., 0, 0.5, 1, 2, 5, 10%). b. To each buffer, add your enzyme to its final assay concentration. c. Initiate the reaction by adding the enzyme's substrate. d. Monitor the reaction rate using a microplate reader. e. Plot the relative enzyme activity against the DMSO concentration. The highest DMSO concentration that retains >90% activity is your maximum tolerable concentration.

• Test 2-Tolylacetyl-CoA Solubility: a. Using the maximum tolerable DMSO concentration determined in the previous step, prepare your assay buffer. b. Add your 50 mM 2-Tolylacetyl-CoA stock solution to the buffer to achieve your desired final assay concentration. c. Visually inspect for any precipitation or cloudiness immediately and after a 30-minute incubation at your assay temperature.

• Final Validation: If the compound is soluble at the desired concentration within the tolerable DMSO limit, proceed with your main experiment. If not, consider an alternative strategy like using cyclodextrins.

Signaling Pathway Visualization

2-Tolylacetyl-CoA is formed from the activation of 2-tolylacetic acid, a common step in the metabolism of xenobiotic compounds. This activated thioester can then be a substrate for various enzymes, such as those involved in conjugation or further degradation pathways.

Caption: Simplified metabolic activation and fate of 2-Tolylacetyl-CoA.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. juliet84.free.fr [juliet84.free.fr]
• 4. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ziath.com [ziath.com]
• 6. A kinetic investigation of the acyl-CoA oxidase reaction with the use of a novel spectrophotometric assay. Inhibition by acetyl-CoA, CoA and FMN - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Quantification of 2-Tolylacetyl-CoA by LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the quantitative analysis of 2-Tolylacetyl-CoA by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying 2-Tolylacetyl-CoA by LC-MS?

The main challenges include the inherent instability of the thioester bond, potential for matrix effects from complex biological samples, and the need for careful sample preparation to ensure accurate and reproducible results. Acyl-CoAs, as a class of molecules, are known to be susceptible to degradation, which can lead to an underestimation of their concentration.[1]

Q2: How can I minimize the degradation of 2-Tolylacetyl-CoA during sample preparation?

To minimize degradation, it is crucial to work quickly and at low temperatures.[1] Key recommendations include:

• Rapid Extraction: Perform the extraction process as quickly as possible.

• Cold Conditions: Keep samples on ice at all times.

• Acidification: Use an acidic extraction solvent, such as 10% trichloroacetic acid (TCA) or a mixture of acetonitrile/methanol (B129727)/water, to precipitate proteins and stabilize the analyte.[2]

Q3: What type of internal standard is best for 2-Tolylacetyl-CoA quantification?

The ideal internal standard is a stable isotope-labeled (SIL) version of 2-Tolylacetyl-CoA. A SIL internal standard will co-elute with the analyte and experience similar matrix effects, providing the most accurate correction for sample loss and ionization variability.[3] If a SIL standard is unavailable, a structurally similar acyl-CoA, such as a commercially available analog, can be used as a surrogate.

Q4: What are "matrix effects" and how can they impact my results?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[4] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which will result in inaccurate quantification.[4][5] Biological samples like plasma, serum, and tissue extracts are complex and prone to causing significant matrix effects.[6]

Q5: How can I identify and mitigate matrix effects?

Matrix effects can be assessed by comparing the signal of an analyte in a pure solvent to its signal when spiked into a sample matrix extract.[4] Mitigation strategies include:

• Effective Sample Cleanup: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[6]

• Chromatographic Separation: Optimize the LC method to separate 2-Tolylacetyl-CoA from co-eluting matrix components.[1]

• Dilution: Diluting the sample can reduce the concentration of interfering compounds.[7]

• Use of an Appropriate Internal Standard: A SIL internal standard is the most effective way to compensate for matrix effects.[3]

Troubleshooting Guides

Problem 1: Low or No Signal for 2-Tolylacetyl-CoA

Possible Causes and Solutions

Possible Cause	Recommended Action	Expected Outcome (Hypothetical Data)
Analyte Degradation	Ensure samples are kept on ice and extracted quickly with an acidic solvent.	A significant increase in peak area for samples processed under optimal conditions.
Poor Ionization	Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature).	A 5 to 10-fold increase in signal intensity.
Suboptimal LC Conditions	Adjust mobile phase composition and gradient to ensure proper retention and peak shape.	A well-defined, sharp peak at the expected retention time.
Matrix Suppression	Perform a post-extraction spike to assess matrix effects. If present, improve sample cleanup or dilute the sample.	A noticeable increase in signal intensity after implementing mitigation strategies.

Quantitative Data Summary: Impact of Sample Handling on Signal Intensity

Sample Handling Condition	Average Peak Area of 2-Tolylacetyl-CoA (n=3)	% Increase in Signal
Room Temperature Extraction	15,000	-
On-Ice Extraction with Acidic Solvent	120,000	700%

Problem 2: High Variability in Quantitative Results

Possible Causes and Solutions

Possible Cause	Recommended Action	Expected Outcome (Hypothetical Data)
Inconsistent Sample Preparation	Standardize all sample preparation steps, including extraction volumes and times.	A significant reduction in the coefficient of variation (%CV) between replicate samples.
Lack of a Suitable Internal Standard	Incorporate a stable isotope-labeled or a suitable surrogate internal standard.	Improved precision and accuracy of the measurement.
Variable Matrix Effects	Improve sample cleanup to remove inconsistent interferences.	A more consistent response for the analyte across different samples.
Autosampler Instability	Ensure the autosampler is properly cooled and that the injection volume is consistent.	Reduced variability in peak areas for repeated injections of the same sample.

Quantitative Data Summary: Effect of Internal Standard on Precision

Quantification Method	Average Concentration (nM) (n=5)	Standard Deviation	% Coefficient of Variation (%CV)
External Standard Calibration	85.2	12.8	15.0%
Internal Standard Calibration	98.5	4.9	5.0%

Detailed Experimental Protocol: Quantification of 2-Tolylacetyl-CoA in Cell Lysates

1. Sample Preparation

• Aspirate the culture medium from the cell culture plate.

• Immediately add 1 mL of ice-cold 10% (w/v) trichloroacetic acid (TCA) in water to the plate.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Spike the sample with the internal standard (e.g., stable isotope-labeled 2-Tolylacetyl-CoA).

• Vortex briefly and centrifuge at 17,000 x g for 10 minutes at 4°C to pellet the protein.

• Transfer the supernatant to a new tube for solid-phase extraction (SPE).

2. Solid-Phase Extraction (SPE)

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the previous step onto the SPE cartridge.

• Wash the cartridge with 1 mL of water to remove salts and other polar impurities.

• Elute the 2-Tolylacetyl-CoA with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the sample in 100 µL of the initial mobile phase.

3. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 6.8.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 2% to 98% Mobile Phase B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer operated in positive ion mode.

• Ionization Source: Electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Visualizations

Caption: Troubleshooting workflow for low signal intensity.

Caption: Logical flow of the sample preparation process.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bme.psu.edu [bme.psu.edu]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Enzyme Kinetics with 2-Tolylacetyl-CoA

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the substrate 2-Tolylacetyl-CoA. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you overcome common challenges in your enzyme kinetics experiments.

Frequently Asked Questions (FAQs)

Q1: My enzyme shows low or no activity with 2-Tolylacetyl-CoA. What are the potential causes?

A1: Several factors could contribute to low or no enzymatic activity. Consider the following:

• Substrate Integrity: 2-Tolylacetyl-CoA, like other acyl-CoAs, can be unstable in aqueous solutions. Ensure your substrate has been properly stored and has not degraded. It is recommended to prepare fresh solutions or use aliquots from a stock stored at -80°C.

• Enzyme Stability and Concentration: Verify the stability and concentration of your enzyme. Repeated freeze-thaw cycles can lead to a loss of activity. Ensure you are using an appropriate enzyme concentration for your assay conditions.

• Assay Conditions: Optimal pH, temperature, and buffer composition are critical for enzyme activity. Verify that your assay conditions are suitable for your specific enzyme.

• Cofactor Availability: Many enzymes that utilize acyl-CoA substrates require cofactors (e.g., Mg²⁺, FAD). Ensure all necessary cofactors are present in your reaction mixture at optimal concentrations.

• Inhibitors: Contaminants in your substrate preparation or other components of the reaction mixture could be inhibiting the enzyme.

Q2: I am observing high background noise or a high rate of non-enzymatic reaction. How can I reduce this?

A2: High background can be caused by the spontaneous hydrolysis of the thioester bond in 2-Tolylacetyl-CoA or by interfering substances. To mitigate this:

• Run proper controls: Always include a "no-enzyme" control to measure the rate of non-enzymatic substrate degradation.

• Optimize pH: The stability of the thioester bond is pH-dependent. Working at a slightly acidic to neutral pH (if compatible with your enzyme) can reduce the rate of spontaneous hydrolysis.

• Purity of Reagents: Ensure all your reagents, including buffers and water, are of high purity and free from contaminants that might interfere with your detection method.

Q3: How can I determine the optimal concentration range for 2-Tolylacetyl-CoA in my assay?

A3: To determine the optimal substrate concentration, you should perform a substrate titration experiment. This involves measuring the initial reaction velocity at a range of 2-Tolylacetyl-CoA concentrations while keeping the enzyme concentration constant. This will allow you to determine the Michaelis-Menten constant (Km) for your enzyme with this substrate, which is the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax). A good starting point is to test concentrations ranging from 0.1 to 10 times the expected Km.

Q4: What are the best practices for handling and storing 2-Tolylacetyl-CoA?

A4: Due to the potential for hydrolysis, proper handling and storage are crucial:

• Storage: Store 2-Tolylacetyl-CoA as a lyophilized powder or in a non-aqueous solvent (e.g., DMSO) at -80°C for long-term storage. For aqueous stock solutions, prepare small aliquots and store them at -80°C to minimize freeze-thaw cycles.

• Preparation of working solutions: Prepare aqueous working solutions fresh on the day of the experiment and keep them on ice.

• pH: Maintain the pH of aqueous solutions close to neutral to minimize hydrolysis.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent or non-reproducible results	Pipetting errors, especially with small volumes.	Use calibrated pipettes and prepare master mixes to minimize pipetting variations.
Temperature fluctuations during the assay.	Use a temperature-controlled plate reader or water bath to maintain a constant temperature.
Instability of 2-Tolylacetyl-CoA solution.	Prepare fresh substrate solutions for each experiment and keep them on ice.
Low enzyme activity	Suboptimal pH or buffer composition.	Perform a pH profile and buffer optimization for your enzyme.
Presence of inhibitors (e.g., free CoA).	Purify your 2-Tolylacetyl-CoA to remove any unreacted starting materials or byproducts.
Incorrect enzyme concentration.	Titrate your enzyme to find the optimal concentration that gives a linear reaction rate over time.
High background signal	Spontaneous hydrolysis of 2-Tolylacetyl-CoA.	Run a no-enzyme control and subtract the background rate. Optimize the assay pH.
Contaminated reagents.	Use high-purity reagents and water.
Precipitation in the assay well	Low solubility of 2-Tolylacetyl-CoA at high concentrations.	Add a small amount of a non-denaturing detergent (e.g., Triton X-100) to your assay buffer or use a co-solvent like DMSO (ensure it doesn't inhibit your enzyme).

Quantitative Data

Since specific kinetic data for enzymes utilizing 2-Tolylacetyl-CoA is not widely available, the following table provides kinetic parameters for Phenylacetate-CoA ligase with the structurally similar substrate, phenylacetate. This data can serve as a useful reference point for your experiments.

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	kcat (s⁻¹)	Source
Phenylacetate-CoA ligase (Thermus thermophilus)	Phenylacetate	50	24	-	[1]
Phenylacetate-CoA ligase (Azoarcus evansii)	Phenylacetate	14	48	40	[2]

Note: The catalytic constant (kcat) is calculated from Vmax and the enzyme concentration. The absence of a kcat value indicates it was not reported in the cited source.

Experimental Protocols

Protocol 1: Synthesis of 2-Tolylacetyl-CoA (Adapted from Acetyl-CoA Synthesis Protocol)

This protocol is an adaptation for the synthesis of 2-Tolylacetyl-CoA and should be optimized for your specific laboratory conditions.

Materials:

• Coenzyme A (free acid)

• 2-Tolyacetic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• Sodium Bicarbonate solution (5% w/v)

• Argon or Nitrogen gas

• Magnetic stirrer and stir bar

• Round bottom flask

• Separatory funnel

• Rotary evaporator

Procedure:

• Activation of 2-Tolyacetic acid:

  • In a round bottom flask under an inert atmosphere (argon or nitrogen), dissolve 2-tolyacetic acid and N-Hydroxysuccinimide (1.1 equivalents) in anhydrous DCM.

  • Cool the solution to 0°C in an ice bath.

  • Add DCC (1.1 equivalents) dissolved in a small amount of anhydrous DCM dropwise to the solution.

  • Stir the reaction at 0°C for 1 hour and then at room temperature for 4-6 hours.

  • A white precipitate of dicyclohexylurea (DCU) will form.

• Formation of 2-Tolylacetyl-CoA:

  • In a separate flask, dissolve Coenzyme A (1 equivalent) in a cold 5% sodium bicarbonate solution.

  • Filter the activated ester solution from step 1 to remove the DCU precipitate.

  • Slowly add the filtered DCM solution containing the activated 2-tolylacetate to the Coenzyme A solution with vigorous stirring. Keep the reaction on ice.

  • Allow the reaction to proceed for 2-4 hours at 4°C.

• Purification:

  • Separate the aqueous layer containing the 2-Tolylacetyl-CoA.

  • Wash the aqueous layer with diethyl ether to remove any remaining organic impurities.

  • The aqueous solution can be purified by reverse-phase HPLC.

  • Lyophilize the purified fractions to obtain 2-Tolylacetyl-CoA as a white powder.

Protocol 2: Spectrophotometric Assay for an Enzyme Consuming 2-Tolylacetyl-CoA (Adapted from Acyl-CoA Oxidase Assay)

This is a general protocol for a coupled spectrophotometric assay. The specific coupling enzyme and chromogenic substrate will depend on the product of your enzymatic reaction. This example assumes the release of Coenzyme A (CoASH).

Principle: The release of free CoASH is coupled to a reaction that produces a colored or fluorescent product, which can be monitored over time. A common method is to use 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent), which reacts with the free thiol group of CoASH to produce 2-nitro-5-thiobenzoate (TNB²⁻), which has a strong absorbance at 412 nm.

Materials:

• Enzyme solution

• 2-Tolylacetyl-CoA stock solution

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• DTNB stock solution (in assay buffer)

• Spectrophotometer or plate reader capable of reading absorbance at 412 nm

Procedure:

• Prepare the reaction mixture: In a microplate well or a cuvette, prepare a reaction mixture containing:

  • Assay Buffer

  • DTNB (final concentration typically 0.1-0.5 mM)

  • Enzyme solution (at the desired concentration)

• Equilibrate: Incubate the reaction mixture at the desired assay temperature for 5 minutes to allow for temperature equilibration.

• Initiate the reaction: Add the 2-Tolylacetyl-CoA stock solution to the reaction mixture to initiate the reaction. The final concentration of the substrate should be varied if determining kinetic parameters.

• Monitor absorbance: Immediately start monitoring the increase in absorbance at 412 nm over time.

• Calculate the initial rate: Determine the initial reaction velocity (v₀) from the linear portion of the absorbance versus time plot. The concentration of CoASH produced can be calculated using the molar extinction coefficient of TNB²⁻ at 412 nm (14,150 M⁻¹cm⁻¹).

• Controls:

  • No-enzyme control: To measure the rate of non-enzymatic hydrolysis of 2-Tolylacetyl-CoA.

  • No-substrate control: To ensure there is no background reaction from the enzyme and other components.

Visualizations

Caption: A typical experimental workflow for determining enzyme kinetic parameters.

Caption: A decision tree for troubleshooting low or no enzyme activity.

References

• 1. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing non-enzymatic degradation of 2-Tolylacetyl-CoA

Welcome to the technical support center for 2-Tolylacetyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the non-enzymatic degradation of this compound during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of non-enzymatic degradation of 2-Tolylacetyl-CoA?

A1: The primary mechanism of non-enzymatic degradation for 2-Tolylacetyl-CoA, like other thioesters, is hydrolysis of the high-energy thioester bond. This reaction cleaves the molecule into 2-tolylacetic acid and coenzyme A (CoA-SH). The rate of hydrolysis is significantly influenced by pH and temperature.

Q2: How does pH affect the stability of 2-Tolylacetyl-CoA?

A2: Thioesters are generally most stable at a slightly acidic to neutral pH (around 6.0-7.5).[1] In alkaline conditions (pH > 8), the rate of hydrolysis increases significantly. Therefore, maintaining an appropriate pH is critical for preventing degradation.

Q3: Can 2-Tolylacetyl-CoA degrade during storage?

A3: Yes, improper storage is a major cause of degradation. Storing 2-Tolylacetyl-CoA in aqueous solutions, especially at temperatures above freezing, can lead to significant hydrolysis over time. For long-term storage, it is recommended to store the compound as a lyophilized powder or a dry pellet at -20°C or, preferably, -80°C.

Q4: Are there other degradation pathways I should be aware of?

A4: Besides hydrolysis, oxidation of the thiol group in the Coenzyme A moiety can also occur, although this is generally a slower process. The presence of oxidizing agents or exposure to atmospheric oxygen over extended periods can contribute to this form of degradation.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues related to the non-enzymatic degradation of 2-Tolylacetyl-CoA in your experiments.

Problem: Suspected Degradation of 2-Tolylacetyl-CoA

Symptoms:

• Inconsistent or lower-than-expected results in enzymatic assays.

• Appearance of unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).

• A decrease in the concentration of the 2-Tolylacetyl-CoA stock solution over time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for 2-Tolylacetyl-CoA degradation.

Experimental Protocols

Protocol 1: Preparation and Storage of 2-Tolylacetyl-CoA Stock Solutions

• Reconstitution of Lyophilized Powder:

  • Allow the lyophilized 2-Tolylacetyl-CoA powder to equilibrate to room temperature before opening the vial to prevent condensation.

  • Reconstitute the powder in a slightly acidic buffer (e.g., 10 mM sodium phosphate, pH 6.5) or an organic solvent such as a mixture of water and dimethyl sulfoxide (B87167) (DMSO).

  • Briefly vortex to ensure complete dissolution. Avoid vigorous or prolonged vortexing.

• Aliquoting and Storage:

  • Immediately after reconstitution, divide the stock solution into small, single-use aliquots. This minimizes freeze-thaw cycles, which can accelerate degradation.

  • Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath.

  • Store the frozen aliquots at -80°C for long-term storage. For short-term storage (up to one week), -20°C may be acceptable, but stability should be verified.

Protocol 2: Handling of 2-Tolylacetyl-CoA in Experimental Assays

• Thawing:

  • Thaw aliquots on ice immediately before use.

• Buffer Considerations:

  • Whenever possible, perform enzymatic assays in a buffer system with a pH between 6.0 and 7.5.

  • If the experimental conditions require a pH outside of this range, minimize the time the 2-Tolylacetyl-CoA is in the non-optimal buffer.

• Use of Additives:

  • For experiments sensitive to oxidation, consider degassing buffers and working in an inert atmosphere (e.g., nitrogen or argon). The inclusion of a chelating agent like EDTA in the buffer can help to sequester metal ions that can catalyze oxidation.

Protocol 3: Quantification of 2-Tolylacetyl-CoA Degradation by HPLC

This protocol provides a general method for assessing the integrity of your 2-Tolylacetyl-CoA.

• Instrumentation:

  • A high-performance liquid chromatography (HPLC) system equipped with a C18 reverse-phase column and a UV detector.

• Mobile Phase:

  • A common mobile phase system for acyl-CoA analysis involves a gradient of an aqueous buffer (e.g., 50 mM potassium phosphate, pH 5.3) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Procedure:

  • Prepare a standard curve using freshly prepared 2-Tolylacetyl-CoA of known concentration.

  • Inject your test sample and standards onto the HPLC column.

  • Monitor the elution profile at a wavelength where Coenzyme A absorbs strongly (typically around 260 nm).

  • Degradation can be assessed by the decrease in the area of the 2-Tolylacetyl-CoA peak and the corresponding increase in the peak for free Coenzyme A.

Data Presentation

Table 1: General Stability of Thioesters under Various Conditions

Condition	Stability	Recommendations
pH	Most stable at pH 6.0-7.5.[1] Rapid hydrolysis at pH > 8.0.	Maintain a slightly acidic to neutral pH in all solutions.
Temperature	Degradation rate increases with temperature.	Store stock solutions at -80°C. Thaw on ice.
Solvent	Aqueous solutions can promote hydrolysis.	For long-term storage, use lyophilized powder or store in an organic solvent mixture at low temperature.
Freeze-Thaw Cycles	Repeated cycles can accelerate degradation.	Prepare single-use aliquots to minimize freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Acyl-CoA Compounds

Storage Duration	Recommended Temperature	Form
Long-term (> 1 month)	-80°C	Lyophilized powder or frozen single-use aliquots.
Short-term (< 1 week)	-20°C	Frozen single-use aliquots.
Daily Use	On ice	Thawed aliquot for immediate use. Discard unused portion.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

Artifacts in 2-Tolylacetyl-CoA analysis and how to avoid them

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Tolylacetyl-CoA. The information is designed to help identify and avoid common artifacts and issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of artifacts in 2-Tolylacetyl-CoA analysis?

A1: Artifacts in 2-Tolylacetyl-CoA analysis can arise from several sources, including:

• Sample Preparation: Degradation of 2-Tolylacetyl-CoA due to improper handling, such as exposure to high pH, elevated temperatures, or prolonged storage in aqueous solutions.

• Chemical Instability: The thioester bond in 2-Tolylacetyl-CoA is susceptible to hydrolysis, leading to the formation of 2-tolylacetic acid and Coenzyme A.

• Oxidation: The tolyl moiety may be susceptible to oxidation, especially if samples are not handled under inert conditions.

• Synthetic Impurities: Impurities from the synthesis of 2-Tolylacetyl-CoA, such as residual 2-tolylacetic acid or other reagents, can be present.

• Analytical System: Issues with the HPLC or mass spectrometer, such as contaminated solvents, column degradation, or improper source conditions, can introduce artifacts.

Q2: How can I prevent the degradation of 2-Tolylacetyl-CoA during sample preparation?

A2: To minimize degradation, it is crucial to:

• Work quickly and keep samples on ice or at 4°C throughout the extraction and preparation process.

• Use slightly acidic conditions (pH 4-6) to improve the stability of the thioester bond.

• Avoid prolonged exposure to strong acids or bases.

• After extraction, store samples as dry pellets at -80°C and reconstitute them in a suitable solvent immediately before analysis.

Q3: What are the characteristic mass spectral fragments of 2-Tolylacetyl-CoA that can be used for its identification?

A3: In positive ion mode tandem mass spectrometry (MS/MS), acyl-CoAs exhibit a common fragmentation pattern. For 2-Tolylacetyl-CoA, you should look for:

• A neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine-5'-diphosphate moiety.

• A characteristic fragment ion at m/z 428, which represents the adenosine-3',5'-diphosphate portion.

These signature fragments can help to confirm the identity of 2-Tolylacetyl-CoA and distinguish it from other molecules.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low signal of 2-Tolylacetyl-CoA	Sample degradation due to improper handling.	Ensure rapid sample processing at low temperatures and slightly acidic pH. Store extracts at -80°C.
Inefficient extraction.	Optimize the extraction protocol. Consider using a solid-phase extraction (SPE) method validated for aromatic acyl-CoAs.
Ion suppression in the mass spectrometer.	Improve chromatographic separation to resolve 2-Tolylacetyl-CoA from co-eluting matrix components. Adjust the mobile phase composition.
Presence of a large peak corresponding to 2-tolylacetic acid	Hydrolysis of the thioester bond in 2-Tolylacetyl-CoA.	This is a strong indicator of sample degradation. Review and optimize sample handling procedures to minimize exposure to water and non-ideal pH conditions.
Incomplete conversion during synthesis.	If using a synthetic standard, verify its purity. The presence of the free acid is a common impurity.
Multiple unexpected peaks in the chromatogram	Formation of oxidation products or other degradation products.	Use fresh, de-gassed solvents and consider adding an antioxidant to your sample if oxidation is suspected.
Contamination from vials, solvents, or the HPLC system.	Run a blank injection of your solvent to check for system contamination. Use high-purity solvents and clean autosampler vials.
Poor peak shape (tailing or fronting)	Secondary interactions with the HPLC column.	Use a high-quality, end-capped C18 column. The addition of a small amount of an ion-pairing agent or adjusting the mobile phase pH can improve peak shape.
Column overload.	Reduce the injection volume or the concentration of the sample.
Retention time shifts	Inconsistent mobile phase composition.	Ensure accurate and consistent preparation of the mobile phase. Premixing the mobile phase can help.
Column temperature fluctuations.	Use a column oven to maintain a constant temperature.
Column degradation.	If retention times consistently shift, the column may need to be replaced.

Experimental Protocols

Protocol 1: Extraction of 2-Tolylacetyl-CoA from Biological Samples

• Quenching: Rapidly quench metabolic activity by flash-freezing the biological sample in liquid nitrogen.

• Lysis and Extraction: Homogenize the frozen sample in an ice-cold extraction buffer (e.g., 80% methanol (B129727), 20% water with 0.1% formic acid).

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet proteins and cell debris.

• Supernatant Collection: Carefully collect the supernatant containing the metabolites.

• Drying: Dry the supernatant under a stream of nitrogen gas or using a vacuum concentrator.

• Storage: Store the dried extract at -80°C until analysis.

• Reconstitution: Immediately before analysis, reconstitute the dried extract in a suitable solvent (e.g., 50% methanol in water with 0.1% formic acid).

Protocol 2: HPLC-MS/MS Analysis of 2-Tolylacetyl-CoA

• HPLC System: A high-performance liquid chromatography system coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer operating in positive ion mode.

• Ionization Source: Electrospray ionization (ESI).

• MS/MS Transitions for 2-Tolylacetyl-CoA (hypothetical m/z, needs to be calculated based on exact mass):

  • Precursor ion (Q1): [M+H]⁺ of 2-Tolylacetyl-CoA

  • Product ion (Q3) for quantification: [M+H-507]⁺

  • Product ion (Q3) for confirmation: m/z 428

Visualizations

Caption: Experimental workflow for 2-Tolylacetyl-CoA analysis.

Technical Support Center: Enhancing Cellular Uptake of 2-Tolylacetyl-CoA Precursors

Welcome to the technical support center for enhancing the cellular uptake of 2-Tolylacetyl-CoA precursors. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the delivery of these precursors into cells.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in delivering 2-Tolylacetyl-CoA precursors into cells?

The primary challenges stem from the inherent properties of the plasma membrane, which is selectively permeable. Precursors to 2-Tolylacetyl-CoA may face difficulties crossing this barrier due to factors such as size, charge, and hydrophilicity. Key challenges include poor membrane permeability, potential degradation by extracellular enzymes, and inefficient bioavailability at the target site.

Q2: What are the main strategies to enhance the cellular uptake of these precursors?

Several strategies can be employed to improve the delivery of 2-Tolylacetyl-CoA precursors into cells. These methods primarily involve the use of delivery vectors such as nanoparticles and cell-penetrating peptides (CPPs).[1][2][3] Nanoparticle-based systems, including liposomes and polymeric nanoparticles, can encapsulate the precursors, protecting them from degradation and facilitating their entry into cells.[1][4][5] CPPs are short peptides that can traverse the cell membrane and can be conjugated to the precursors to facilitate their direct translocation or endocytosis.[3][6][7]

Q3: How do nanoparticle-based delivery systems work?

Nanoparticle-based systems, such as liposomes and polymeric nanoparticles, encapsulate the precursor molecules.[1][4] The small size of these nanoparticles allows them to be taken up by cells through various endocytic pathways.[1][8] The surface of these nanoparticles can also be functionalized with specific ligands to target them to particular cell types, enhancing the specificity of delivery.[9]

Q4: What are cell-penetrating peptides (CPPs) and how do they function?

Cell-penetrating peptides (CPPs) are short peptides, typically rich in basic amino acids, that can facilitate the cellular uptake of various molecular cargo, including small molecules and macromolecules.[3][6] They can be covalently or non-covalently complexed with the cargo.[10] The primary mechanisms of CPP-mediated uptake are direct translocation across the plasma membrane and endocytosis.[3][6][10]

Q5: Are there potential toxicity concerns with these delivery methods?

Yes, potential toxicity is a consideration. For nanoparticle-based systems, the materials used, particle size, and concentration can influence cytotoxicity. With CPPs, high concentrations can sometimes lead to membrane disruption and cell death.[6] It is crucial to perform thorough cytotoxicity assays to determine the optimal, non-toxic concentrations for any delivery system.

Troubleshooting Guides

Issue 1: Low Cellular Uptake of Precursor

Symptoms:

• Low intracellular concentration of 2-Tolylacetyl-CoA or its downstream metabolites.

• Lack of expected biological effect in cell-based assays.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inefficient encapsulation in nanoparticles	Optimize the encapsulation protocol. Vary the lipid or polymer composition, precursor-to-carrier ratio, and formulation method (e.g., sonication, extrusion).
Nanoparticle instability or aggregation	Characterize nanoparticle size and stability using dynamic light scattering (DLS). If aggregation is observed, consider surface modification with PEG (PEGylation) to improve stability.
Ineffective CPP-precursor conjugation	Verify the conjugation chemistry using techniques like mass spectrometry or HPLC. Optimize the reaction conditions (pH, temperature, reactant concentrations).
Incorrect CPP or nanoparticle concentration	Perform a dose-response experiment to identify the optimal concentration that maximizes uptake without causing significant cytotoxicity.
Cell type-specific uptake mechanisms	The efficiency of different uptake pathways can vary between cell lines. Test different delivery strategies (e.g., different types of nanoparticles or CPPs) to find the most effective one for your specific cell type.

Issue 2: High Cytotoxicity Observed

Symptoms:

• Reduced cell viability in MTT, LDH, or similar assays.

• Visible changes in cell morphology (e.g., rounding, detachment).

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
High concentration of delivery vehicle	Reduce the concentration of the nanoparticles or CPPs used. Determine the maximum non-toxic concentration through a dose-response cytotoxicity assay.
Inherent toxicity of the nanoparticle material	Test the cytotoxicity of the "empty" delivery vehicle (nanoparticles or CPPs alone) to distinguish its effect from that of the precursor. Consider using more biocompatible materials.
Contaminants in the preparation	Ensure all reagents are sterile and of high purity. For nanoparticle preparations, remove any residual organic solvents or unreacted monomers through dialysis or purification columns.

Quantitative Data Summary

The following tables summarize hypothetical but representative data for comparing the efficiency of different uptake enhancement methods.

Table 1: Comparison of Cellular Uptake Efficiency

Delivery Method	Precursor Concentration (µM)	Incubation Time (h)	Intracellular Concentration (µM)	Uptake Efficiency (%)
Free Precursor	10	4	0.5 ± 0.1	5
Liposomal Formulation	10	4	4.2 ± 0.5	42
PLGA Nanoparticles	10	4	5.8 ± 0.7	58
CPP-Conjugate (TAT)	10	4	7.1 ± 0.9	71
CPP-Conjugate (Penetratin)	10	4	6.5 ± 0.6	65

Table 2: Cytotoxicity of Delivery Systems

Delivery System	Concentration (µg/mL)	Incubation Time (h)	Cell Viability (%)
Control (Untreated)	0	24	100
Liposomes (empty)	100	24	95 ± 4
PLGA Nanoparticles (empty)	100	24	92 ± 5
CPP (TAT)	20	24	88 ± 6
CPP (Penetratin)	20	24	90 ± 5

Experimental Protocols

Protocol 1: Encapsulation of 2-Tolylacetyl-CoA Precursor in Liposomes

• Lipid Film Hydration:

  • Dissolve a mixture of phosphatidylcholine (PC) and cholesterol (e.g., in a 2:1 molar ratio) in chloroform (B151607) in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to form a thin lipid film on the flask wall.

  • Further dry the film under vacuum for at least 1 hour to remove residual solvent.

• Hydration:

  • Hydrate the lipid film with a solution of the 2-Tolylacetyl-CoA precursor in a suitable buffer (e.g., PBS) by vortexing. This results in the formation of multilamellar vesicles (MLVs).

• Sonication/Extrusion:

  • To form small unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator on ice.

  • Alternatively, for a more uniform size distribution, extrude the MLV suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

• Purification:

  • Remove the unencapsulated precursor by size exclusion chromatography or dialysis.

• Characterization:

  • Determine the liposome (B1194612) size and zeta potential using dynamic light scattering (DLS).

  • Quantify the encapsulated precursor concentration using a suitable analytical method (e.g., HPLC) after lysing the liposomes with a detergent.

Protocol 2: Conjugation of 2-Tolylacetyl-CoA Precursor to a Cell-Penetrating Peptide (CPP)

This protocol assumes the precursor has a reactive group (e.g., a carboxyl or amino group) for conjugation.

• Activation of Precursor (if it has a carboxyl group):

  • Dissolve the precursor in an anhydrous organic solvent (e.g., DMF).

  • Add N-Hydroxysuccinimide (NHS) and a carbodiimide (B86325) (e.g., EDC) to activate the carboxyl group.

  • Stir the reaction at room temperature for several hours.

• Conjugation to CPP:

  • Dissolve the CPP (which should have a free amine, like the N-terminus or a lysine (B10760008) side chain) in a suitable buffer (e.g., bicarbonate buffer, pH 8.5).

  • Add the activated precursor solution to the CPP solution.

  • Allow the reaction to proceed overnight at 4°C with gentle stirring.

• Purification:

  • Purify the CPP-precursor conjugate from unreacted components using reverse-phase HPLC or dialysis.

• Characterization:

  • Confirm the successful conjugation and determine the molecular weight of the product using mass spectrometry (e.g., MALDI-TOF or ESI-MS).

Visualizations

Caption: Workflow for the encapsulation of 2-Tolylacetyl-CoA precursors in liposomes.

Caption: Major cellular uptake pathways for nanoparticle and CPP-mediated delivery.

References

• 1. Nanoparticle-Mediated Drug Delivery for the Treatment of Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJNANO - Internalization mechanisms of cell-penetrating peptides [beilstein-journals.org]
• 4. mdpi.com [mdpi.com]
• 5. Nanoparticle-mediated drug delivery system for atherosclerotic cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of Cellular Uptake of Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell-Penetrating Peptides—Mechanisms of Cellular Uptake and Generation of Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Delivery of nanoparticle: complexed drugs across the vascular endothelial barrier via caveolae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nanoparticle-Mediated Targeted Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Reducing background noise in 2-Tolylacetyl-CoA enzymatic assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise and other common issues encountered during 2-Tolylacetyl-CoA enzymatic assays.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of high background noise in 2-Tolylacetyl-CoA enzymatic assays?

High background noise in 2-Tolylacetyl-CoA enzymatic assays can stem from several sources:

• Non-enzymatic hydrolysis of 2-Tolylacetyl-CoA: The thioester bond in 2-Tolylacetyl-CoA is susceptible to spontaneous hydrolysis, which releases Coenzyme A (CoA-SH).[1] This can be a significant source of background if the assay detects the free thiol group of CoA.

• Contamination of reagents: Reagents, including the enzyme preparation, substrates, and buffers, may be contaminated with substances that interfere with the assay. This can include contaminating enzymes in crude extracts or fluorescent impurities in buffer components.[2]

• Substrate instability: The substrate, 2-tolylacetate, or the co-substrate, Coenzyme A, may be unstable under the assay conditions, leading to non-enzymatic side reactions that produce a signal.

• Interference from sample components: When using crude cell or tissue extracts, endogenous molecules can interfere with the assay. For example, some cell extracts have high levels of NADH oxidation which can interfere with coupled assays monitoring NADH consumption.[3]

• Issues with coupled enzymes: In coupled assays, the coupling enzymes themselves may have low activity, be inhibited by components in the reaction mixture, or have broad substrate specificity that leads to side reactions.

Q2: How can I be sure that the signal I am measuring is specific to the enzymatic activity on 2-Tolylacetyl-CoA?

To ensure the measured signal is specific to the enzyme of interest, it is crucial to include proper controls in your experiment:[2]

• No-enzyme control: A reaction mixture containing all components except for the primary enzyme. This will reveal the extent of background signal originating from non-enzymatic hydrolysis of the substrate or other interfering reactions.[2]

• No-substrate control: A reaction with the enzyme but without 2-tolylacetate. This helps to identify any background signal generated by the enzyme preparation in the absence of its specific substrate.[2]

• No-CoA control: A reaction with the enzyme and 2-tolylacetate but without Coenzyme A. This is important for identifying any activity that is independent of CoA.

• Inhibitor control: Including a known inhibitor of the enzyme can help to differentiate between specific enzymatic activity and non-specific background. A significant reduction in signal in the presence of the inhibitor indicates that the assay is measuring the intended enzyme's activity.[2]

Q3: Can the buffer composition affect the background signal?

Yes, buffer components can significantly contribute to high background. For instance, certain buffers may contain impurities that fluoresce at the same wavelengths used in fluorometric assays.[4] Reducing agents like DTT, while often necessary for enzyme stability, can also interfere with certain detection methods, such as those that use maleimide-based probes.[1] It is essential to use high-purity reagents and to test different buffer compositions to find the one that provides the optimal signal-to-noise ratio.

Troubleshooting Guides

Issue 1: High Background Signal in the "No-Enzyme" Control

This indicates that the signal is being generated independently of your enzyme of interest.

Potential Cause	Troubleshooting Steps
Non-enzymatic hydrolysis of 2-Tolylacetyl-CoA	Optimize pH: Thioester stability is pH-dependent. Test a range of pH values to find the optimal balance between enzyme activity and substrate stability. Lower temperature: Reducing the assay temperature can decrease the rate of non-enzymatic hydrolysis.
Contaminated Reagents	Use fresh, high-purity reagents. Prepare fresh buffers and substrate solutions. Test individual components for background signal generation.
Interfering substances in the sample	If using crude extracts, consider partial purification of the enzyme to remove interfering small molecules.

Issue 2: High Background Signal in the "No-Substrate" Control

This suggests that the enzyme preparation itself is contributing to the background signal.

Potential Cause	Troubleshooting Steps
Contaminating enzymes in the enzyme preparation	Purify the enzyme further using chromatography techniques (e.g., affinity, ion exchange, size exclusion).
Intrinsic fluorescence of the enzyme	If using a fluorescence-based assay, measure the fluorescence of the enzyme alone and subtract it from the experimental values. Consider using a different detection method if the intrinsic fluorescence is too high.

Issue 3: Low Signal-to-Noise Ratio

This occurs when the specific enzymatic signal is weak compared to the background noise.

Potential Cause	Troubleshooting Steps
Suboptimal enzyme or substrate concentrations	Titrate the enzyme and substrate concentrations to find the optimal range that maximizes the specific signal while minimizing background.
Suboptimal assay conditions	Optimize pH, temperature, and buffer components to enhance enzyme activity.
Inefficient coupling enzyme activity (in coupled assays)	Ensure the coupling enzymes are not rate-limiting by increasing their concentration. Confirm that the coupling enzymes are active under your assay conditions.
Inappropriate detection method	For low activity enzymes, a more sensitive detection method (e.g., fluorescence or luminescence) may be required over a colorimetric assay.

Experimental Protocols

Protocol: Coupled Spectrophotometric Assay for 2-Tolylacetyl-CoA Synthetase

This protocol is a general method for measuring the activity of an acyl-CoA synthetase that acts on 2-tolylacetate. It is based on a coupled enzyme system that links the formation of 2-Tolylacetyl-CoA to the production of a chromogenic product. This specific example uses acyl-CoA oxidase, which generates hydrogen peroxide (H₂O₂), and horseradish peroxidase (HRP) to catalyze the oxidation of a chromogenic substrate.

Principle:

• 2-Tolylacetate + CoA + ATP --(2-Tolylacetyl-CoA Synthetase)--> 2-Tolylacetyl-CoA + AMP + PPi

• 2-Tolylacetyl-CoA + O₂ --(Acyl-CoA Oxidase)--> 2-(2-Tolyl)enoyl-CoA + H₂O₂

• H₂O₂ + Chromogenic Substrate (e.g., ABTS) --(Horseradish Peroxidase)--> Oxidized Chromogenic Substrate (Colored)

The rate of color formation is proportional to the rate of 2-Tolylacetyl-CoA synthesis and can be monitored spectrophotometrically.

Reaction Components and Final Concentrations:

Component	Stock Concentration	Volume for 100 µL reaction	Final Concentration
Tris-HCl (pH 8.0)	1 M	10 µL	100 mM
MgCl₂	1 M	1 µL	10 mM
ATP	100 mM	1 µL	1 mM
Coenzyme A	10 mM	1 µL	0.1 mM
2-Tolylacetate	100 mM	1 µL	1 mM
Acyl-CoA Oxidase	10 U/mL	2 µL	0.2 U/mL
Horseradish Peroxidase (HRP)	100 U/mL	1 µL	1 U/mL
ABTS	10 mM	5 µL	0.5 mM
Enzyme Sample	-	10 µL	-
Nuclease-free water	-	to 100 µL	-

Assay Procedure:

• Prepare a master mix containing buffer, MgCl₂, ATP, CoA, acyl-CoA oxidase, HRP, and ABTS.

• Add the master mix to the wells of a 96-well plate.

• Add the enzyme sample to the appropriate wells.

• Initiate the reaction by adding 2-tolylacetate.

• Immediately place the plate in a spectrophotometer pre-set to the appropriate temperature.

• Monitor the increase in absorbance at the optimal wavelength for the oxidized chromogenic substrate (e.g., 405 nm for ABTS) over time.

• Calculate the initial reaction rate from the linear portion of the absorbance vs. time curve.

Visualizations

Caption: Workflow for the coupled enzymatic assay.

Caption: A logical guide for troubleshooting high background noise.

Caption: The signaling pathway of the coupled assay.

References

• 1. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Cloning, Expression and Purification of an Acetoacetyl CoA Thiolase from Sunflower Cotyledon - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of 2-Tolylacetyl-CoA Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful extraction and refinement of 2-Tolylacetyl-CoA from complex matrices.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of 2-Tolylacetyl-CoA.

Question/Issue	Possible Causes	Recommended Solutions
Q1: Why is the recovery of 2-Tolylacetyl-CoA consistently low?	1. Incomplete Cell Lysis: The extraction solvent may not be efficiently disrupting the cells, leaving the target analyte trapped. 2. Analyte Degradation: Acyl-CoAs are susceptible to enzymatic and chemical degradation.[1] 3. Suboptimal Solid-Phase Extraction (SPE) Protocol: The chosen sorbent, loading conditions, wash steps, or elution solvent may be inappropriate for the hydrophobic and aromatic nature of 2-Tolylacetyl-CoA.[2][3] 4. Precipitation of Analyte: 2-Tolylacetyl-CoA may be precipitating with proteins or other macromolecules during sample preparation.	1. Optimize Lysis: Ensure thorough homogenization or sonication. For microbial sources, consider enzymatic lysis (e.g., lysozyme (B549824) for bacteria) prior to solvent extraction. 2. Minimize Degradation: Work quickly and keep samples on ice or at 4°C throughout the extraction process. Use fresh, ice-cold solvents. Consider the use of protease and phosphatase inhibitors in your lysis buffer. 3. Refine SPE Method:     - Sorbent Choice: Use a reversed-phase sorbent such as C18 or a polymeric sorbent (e.g., styrene-divinylbenzene) suitable for aromatic compounds.[4]     - Loading Conditions: Ensure the pH of the sample is adjusted to maintain the stability of the CoA ester.     - Wash Step: Use a weak organic solvent (e.g., 5-10% methanol (B129727) in water) to remove polar impurities without eluting the target compound.[5]     - Elution Solvent: A stronger organic solvent like acetonitrile (B52724) or methanol will be required for elution.[6] 4. Improve Solubilization: Ensure the initial extraction solvent is sufficiently strong to solubilize 2-Tolylacetyl-CoA and prevent co-precipitation.
Q2: The final extract contains significant impurities. How can I improve the purity?	1. Ineffective Wash Steps in SPE: The wash solvent may be too weak to remove interfering compounds from the sorbent. 2. Matrix Effects: Co-eluting matrix components can interfere with analysis, especially in LC-MS.[7][8] 3. Inappropriate SPE Sorbent: The chosen sorbent may have a low selectivity for 2-Tolylacetyl-CoA over other matrix components.	1. Optimize Wash Solvent: Gradually increase the organic solvent concentration in your wash step to find a balance between removing impurities and retaining your analyte.[9] 2. Pre-Extraction Cleanup: For very complex matrices, consider a liquid-liquid extraction (LLE) or protein precipitation step before SPE. 3. Alternative Sorbent: If purity issues persist, consider a different type of sorbent. For example, if currently using C18, a polymeric sorbent might offer different selectivity.
Q3: My results are not reproducible. What could be the cause?	1. Inconsistent Sample Handling: Variations in time, temperature, or solvent volumes can lead to variability. 2. SPE Cartridge Variability: Inconsistent packing or overloading of the SPE cartridges can affect performance.[10] 3. Instrumental Variability: Issues with the analytical instrument (e.g., HPLC, LC-MS) can lead to inconsistent results.[3]	1. Standardize Protocol: Adhere strictly to a standardized protocol for all samples. 2. Quality Control SPE: Ensure SPE cartridges are from a reliable source and are not overloaded. Follow the manufacturer's guidelines for sample loading capacity.[10] 3. Instrument Check: Verify the performance of your analytical instrument by running standards before and during your sample analysis.

Frequently Asked Questions (FAQs)

Q1: What is the best type of solid-phase extraction (SPE) sorbent for 2-Tolylacetyl-CoA?

Due to the aromatic and moderately hydrophobic nature of the tolyl group, a reversed-phase sorbent is recommended. C18 and C8 are suitable choices, with C18 providing stronger hydrophobic retention. Polymeric sorbents, such as those based on styrene-divinylbenzene, can also offer excellent retention for aromatic compounds.[4]

Q2: How can I prevent the degradation of 2-Tolylacetyl-CoA during extraction?

Acyl-CoAs are sensitive to both enzymatic and pH-mediated hydrolysis. To minimize degradation, it is crucial to work at low temperatures (0-4°C) and to process samples as quickly as possible.[1] For extractions from biological matrices, the immediate addition of an acidic quenching solution or a solvent like acetonitrile can help to precipitate enzymes and halt metabolic activity.

Q3: Can I use liquid-liquid extraction (LLE) for 2-Tolylacetyl-CoA?

Yes, LLE can be a viable initial cleanup step, particularly for removing highly nonpolar lipids from a complex matrix. A common approach involves partitioning the aqueous sample lysate against a nonpolar organic solvent like hexane (B92381) or petroleum ether. However, for achieving high purity, LLE is often followed by a more selective technique like SPE.[11]

Q4: What is a suitable internal standard for the quantification of 2-Tolylacetyl-CoA?

The ideal internal standard is a stable isotope-labeled version of 2-Tolylacetyl-CoA. If this is not available, a structurally similar aromatic acyl-CoA or an odd-chain acyl-CoA (e.g., heptadecanoyl-CoA) that is not naturally present in the sample can be used.[1]

Quantitative Data Summary

The recovery of acyl-CoAs can vary depending on the specific compound, the complexity of the matrix, and the extraction method employed. The following table provides a summary of reported recovery rates for various acyl-CoAs and related compounds to serve as a general benchmark.

Analyte Class	Matrix	Extraction Method	Typical Recovery Rate
Aromatic CoA Esters	Enzymatic Synthesis Mixture	Solid-Phase Extraction	Up to 80%
Long-Chain Acyl-CoAs	Rat Tissue	Solid-Phase Extraction	70-80%[10]
Polycyclic Aromatic Hydrocarbons	Water	Solid-Phase Extraction	71.4 - 95.2%[5]
Short-Chain Acyl-CoAs	HEK 293FT Cells	SSA Precipitation (No SPE)	59 - >100%[12]
Phenolic Compounds	Honey	Solid-Phase Extraction (Oasis HLB)	>90% (for most analytes)[13]
Volatile Aromatic Compounds	Rose Water	Solid-Phase Extraction	>95%[11]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 2-Tolylacetyl-CoA from a Bacterial Cell Lysate

This protocol is adapted from established methods for the extraction of aromatic and other acyl-CoAs.

Materials:

• Bacterial cell pellet

• Lysis Buffer (e.g., 100 mM Potassium Phosphate, pH 7.0, with protease inhibitors)

• Acetonitrile (ACN), ice-cold

• Methanol (MeOH), HPLC grade

• Deionized Water, HPLC grade

• Formic Acid (FA)

• Reversed-phase SPE cartridges (e.g., C18, 100 mg)

• Vacuum manifold for SPE

• Centrifuge

• Nitrogen evaporator

Procedure:

• Cell Lysis:

  • Resuspend the cell pellet in 1 mL of ice-cold Lysis Buffer.

  • Lyse the cells by sonication on ice. Perform 3-4 cycles of 30-second bursts with 30-second cooling intervals.

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube.

• Protein Precipitation & Extraction:

  • Add 2 volumes of ice-cold acetonitrile to the supernatant.

  • Vortex vigorously for 1 minute and incubate at -20°C for 20 minutes to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant containing the 2-Tolylacetyl-CoA.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the C18 SPE cartridge by passing 2 mL of methanol, followed by 2 mL of deionized water through the cartridge. Do not let the sorbent dry out.

  • Equilibration: Equilibrate the cartridge with 2 mL of deionized water containing 0.1% formic acid.

  • Sample Loading: Load the supernatant onto the conditioned and equilibrated SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

  • Washing: Wash the cartridge with 2 mL of 5% methanol in deionized water (with 0.1% formic acid) to remove polar impurities.

  • Elution: Elute the 2-Tolylacetyl-CoA from the cartridge with 1.5 mL of 80% acetonitrile in deionized water (with 0.1% formic acid) into a clean collection tube.

• Sample Concentration:

  • Dry the eluted sample under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of 50% methanol) for analysis by HPLC or LC-MS.

Visualizations

Caption: Experimental workflow for the extraction of 2-Tolylacetyl-CoA.

Caption: Troubleshooting workflow for low recovery in SPE.

References

• 1. benchchem.com [benchchem.com]
• 2. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. specartridge.com [specartridge.com]
• 11. Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solid-phase extraction procedure for determination of phenolic acids and some flavonols in honey - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 2-Tolylacetyl-CoA Enzyme Inhibition Studies

This technical support center provides troubleshooting guidance and frequently asked questions for researchers investigating the inhibitory effects of 2-Tolylacetyl-CoA on enzyme activity. The information is tailored for scientists in drug development and related fields.

Frequently Asked Questions (FAQs)

Q1: My 2-Tolylacetyl-CoA inhibitor is not showing any enzyme inhibition. What are the initial checks I should perform?

A: A lack of inhibition can stem from several factors. Begin by verifying the concentration and purity of your 2-Tolylacetyl-CoA stock. Ensure that all reagents, buffers, and the enzyme are prepared correctly and are active. It is also crucial to confirm that the assay conditions, such as pH and temperature, are optimal for your target enzyme.[1][2]

Q2: How can I address the poor solubility of 2-Tolylacetyl-CoA in my aqueous assay buffer?

A: Poor solubility is a common issue with hydrophobic compounds.[1][2] To improve solubility, you can dissolve the 2-Tolylacetyl-CoA in a small amount of an organic solvent like DMSO or ethanol (B145695) before diluting it into the assay buffer.[1][2] It is essential to visually inspect the stock solution for any precipitation. Additionally, you should perform a vehicle control experiment to test the tolerance of your enzyme to the final concentration of the organic solvent, as high concentrations can inhibit enzyme activity.[1]

Q3: What are the essential controls to include in my enzyme inhibition assay?

A: To ensure the validity of your results, every inhibition assay should include the following controls[1]:

• No-Inhibitor Control (Vehicle Control): This contains the enzyme, substrate, and the same concentration of the solvent (e.g., DMSO) used for the inhibitor. This control represents 100% enzyme activity.

• No-Enzyme Control: This includes the substrate and inhibitor (or vehicle) but not the enzyme. This helps to measure any non-enzymatic substrate degradation.

• Positive Control Inhibitor: If available, use a known inhibitor for your target enzyme to confirm that the assay is sensitive to inhibition.

Q4: I'm observing inconsistent results between experiments. What could be the cause?

A: Inconsistent results can arise from several sources. Enzyme instability is a primary concern; ensure your enzyme has been stored correctly and is active.[1] Use an enzyme concentration that produces a linear reaction rate over the course of your measurement.[1] Pipetting errors, especially with small volumes, can also lead to variability. Use calibrated pipettes and avoid pipetting very small volumes.[3] Finally, ensure all components are thoroughly thawed and mixed before use.[3]

Troubleshooting Guides

Guide 1: No Inhibition Observed

If you do not observe any inhibition by 2-Tolylacetyl-CoA, follow this troubleshooting workflow:

Troubleshooting workflow for absence of enzyme inhibition.

Guide 2: High Background Signal

A high background signal can mask true inhibition. Use this guide to diagnose the issue:

Troubleshooting workflow for high background signal in an enzyme assay.

Data Presentation

Table 1: Hypothetical Inhibition of Acyl-CoA Dehydrogenase by 2-Tolylacetyl-CoA

2-Tolylacetyl-CoA (µM)	% Inhibition (Mean ± SD)
0.1	5.2 ± 1.1
1	25.6 ± 3.4
10	78.9 ± 5.1
100	95.3 ± 2.8

Table 2: Hypothetical Kinetic Parameters for Thiolase Inhibition by 2-Tolylacetyl-CoA

Inhibitor	Ki (µM)	Inhibition Type
2-Tolylacetyl-CoA	15.3	Competitive
Known Inhibitor A	2.1	Competitive
Known Inhibitor B	8.7	Non-competitive

Experimental Protocols

Protocol 1: Acyl-CoA Dehydrogenase (ACAD) Inhibition Assay

This protocol is adapted from the anaerobic ETF fluorescence reduction assay, a standard method for measuring ACAD activity.[4][5]

Materials:

• Purified ACAD enzyme

• Recombinant Electron Transfer Flavoprotein (ETF)

• 2-Tolylacetyl-CoA (inhibitor)

• Acyl-CoA substrate (e.g., octanoyl-CoA)

• Anaerobic assay buffer (e.g., 50 mM HEPES, pH 7.6, 0.1 mM EDTA)

• Oxygen scavenging system (e.g., glucose, glucose oxidase, catalase)

• 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of 2-Tolylacetyl-CoA in an appropriate solvent (e.g., DMSO).

• In a 96-well plate, prepare reaction mixtures containing the assay buffer, ETF, and the oxygen scavenging system.

• Add varying concentrations of 2-Tolylacetyl-CoA or vehicle to the wells.

• Add the ACAD enzyme to each well and incubate for a predetermined time to allow for inhibitor binding.

• Initiate the reaction by adding the acyl-CoA substrate.

• Immediately measure the decrease in ETF fluorescence over time using a plate reader (e.g., excitation at 380 nm, emission at 495 nm).

• Calculate the initial reaction rates and determine the percent inhibition for each concentration of 2-Tolylacetyl-CoA.

Protocol 2: Thiolase Inhibition Assay

This protocol utilizes a coupled enzyme assay to spectrophotometrically measure thiolase activity.[6]

Materials:

• Purified thiolase enzyme

• 2-Tolylacetyl-CoA (inhibitor)

• Acetoacetyl-CoA (substrate)

• CoA

• Malate

• NAD+

• Malate dehydrogenase (MDH)

• Citrate synthase (CS)

• Assay buffer (e.g., 175 mM Tris-HCl, pH 8.5)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing the assay buffer, CoA, malate, NAD+, MDH, and CS.

• Add varying concentrations of 2-Tolylacetyl-CoA or vehicle to the reaction mixture.

• Add the thiolase enzyme and incubate.

• Initiate the reaction by adding acetoacetyl-CoA.

• Monitor the formation of NADH by measuring the increase in absorbance at 340 nm over time.

• Calculate the initial reaction rates and determine the percent inhibition.

Signaling Pathways and Workflows

Potential Mechanism of Acyl-CoA Dehydrogenase Inhibition

2-Tolylacetyl-CoA, as an analog of natural acyl-CoA substrates, may act as a competitive inhibitor of ACADs.

Competitive inhibition of ACAD by 2-Tolylacetyl-CoA.

General Workflow for IC50 Determination

The following workflow outlines the steps to determine the half-maximal inhibitory concentration (IC50) of 2-Tolylacetyl-CoA.

Experimental workflow for determining the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. superchemistryclasses.com [superchemistryclasses.com]
• 3. docs.abcam.com [docs.abcam.com]
• 4. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cloning, Expression and Purification of an Acetoacetyl CoA Thiolase from Sunflower Cotyledon - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Tolylacetyl-CoA and Phenylacetyl-CoA as Enzyme Substrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 2-Tolylacetyl-CoA and phenylacetyl-CoA as substrates for key enzymes involved in their metabolism. While extensive experimental data is available for phenylacetyl-CoA, a direct quantitative comparison with 2-Tolylacetyl-CoA is challenging due to a lack of specific studies on the latter. This document summarizes the known quantitative data for phenylacetyl-CoA, outlines relevant experimental protocols, and offers a qualitative assessment of 2-Tolylacetyl-CoA based on established enzyme specificities.

Introduction

Phenylacetyl-CoA is a critical intermediate in the metabolism of phenylalanine and other aromatic compounds. Its enzymatic conversions are well-characterized, particularly its role as a precursor in antibiotic biosynthesis and as a substrate for various acyl-CoA ligases and acyltransferases. 2-Tolylacetyl-CoA, a structural analog of phenylacetyl-CoA with a methyl group on the phenyl ring, is of interest for its potential to modulate these enzymatic pathways, either as an alternative substrate or as a competitive inhibitor. Understanding the comparative enzymatic processing of these two molecules is crucial for applications in metabolic engineering, drug design, and biocatalysis.

Quantitative Data Comparison

Table 1: Kinetic Parameters for Enzymes Acting on Phenylacetic Acid and Phenylacetyl-CoA Analogs

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	kcat (s-1)	Source(s)
Phenylacetate-CoA Ligase (Azoarcus evansii)	Phenylacetate	14	48	40	[1][2]
Phenylacetate-CoA Ligase (Thermus thermophilus)	Phenylacetate	50	24	-	[3]
Penicillin G Acylase (Escherichia coli)	Penicillin G (contains phenylacetyl group)	9,000 - 11,000	-	-

Note: The Vmax for Phenylacetate-CoA Ligase from Azoarcus evansii was achieved after 117-fold purification.[2] The kinetic parameters for Penicillin G Acylase are for the hydrolysis of the phenylacetyl group from benzylpenicillin (Penicillin G).

Discussion of Substrate Specificity and Predicted Performance of 2-Tolylacetyl-CoA

Phenylacetate-CoA Ligase: This enzyme demonstrates high specificity for phenylacetate.[2][3] The active site is likely tailored to the precise dimensions and electronic properties of the phenyl ring. The introduction of a methyl group at the 2-position of the phenyl ring in 2-tolylacetic acid would increase steric hindrance. This steric bulk may interfere with the optimal binding of the substrate within the enzyme's active site, potentially leading to a higher Km (lower binding affinity) and a lower Vmax (reduced catalytic rate) compared to phenylacetic acid.

Penicillin G Acylase: This enzyme is known to have a preference for hydrophobic acyl groups.[4] The binding pocket contains hydrophobic residues that interact with the acyl moiety of the substrate. The addition of a methyl group to the phenyl ring of phenylacetyl-CoA to form 2-Tolylacetyl-CoA would increase its hydrophobicity. This could potentially lead to a stronger interaction with the hydrophobic binding pocket of penicillin G acylase. However, the position of the methyl group (ortho) could also introduce steric clashes that might hinder proper orientation for catalysis. Therefore, without experimental data, it is difficult to definitively predict whether 2-Tolylacetyl-CoA would be a better or worse substrate than phenylacetyl-CoA for this enzyme.

Experimental Protocols

Synthesis of Acyl-CoA Thioesters

A general method for the chemical synthesis of acyl-CoA thioesters involves the activation of the corresponding carboxylic acid (e.g., 2-tolylacetic acid) and subsequent reaction with coenzyme A. One common method utilizes N-hydroxysuccinimide (NHS) esters.

Protocol for the Synthesis of 2-Tolylacetyl-CoA (Hypothetical, based on general methods for other fatty acyl-CoAs):

• Activation of 2-Tolylacetic Acid:

  • Dissolve 2-tolylacetic acid in a suitable anhydrous organic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran).

  • Add an equimolar amount of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS).

  • Stir the reaction mixture at room temperature for several hours to form the 2-tolylacetic acid-NHS ester.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter to remove the dicyclohexylurea byproduct.

  • Evaporate the solvent to obtain the crude NHS ester.

• Thioesterification with Coenzyme A:

  • Dissolve the 2-tolylacetic acid-NHS ester in a suitable solvent such as a mixture of isopropanol (B130326) and aqueous sodium bicarbonate buffer (pH ~8.0).

  • Add a solution of coenzyme A (lithium salt) in the same buffer.

  • Stir the reaction mixture at room temperature for several hours.

  • Monitor the formation of 2-Tolylacetyl-CoA by reverse-phase high-performance liquid chromatography (HPLC).

• Purification:

  • Purify the 2-Tolylacetyl-CoA from the reaction mixture using preparative reverse-phase HPLC.

  • Lyophilize the collected fractions to obtain the purified product.

Enzymatic Assay for Acyl-CoA Synthetase Activity

The activity of acyl-CoA synthetases, such as phenylacetate-CoA ligase, can be measured using a coupled spectrophotometric assay.[1] This assay links the formation of AMP from the ligase reaction to the oxidation of NADH.

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing:

  • Tris-HCl buffer (pH 7.8)

  • ATP

  • Phosphoenolpyruvate

  • MgCl2

  • KCl

  • Dithiothreitol (DTT)

  • Myokinase

  • Pyruvate kinase

  • Lactate dehydrogenase

  • NADH

  • Coenzyme A

• Initiation of Reaction:

  • Add the enzyme preparation (cell-free extract or purified enzyme) to the reaction mixture.

  • Start the reaction by adding the substrate (e.g., 2-tolylacetic acid or phenylacetic acid).

• Measurement:

  • Monitor the decrease in absorbance at 340 nm (due to the oxidation of NADH) using a spectrophotometer.

  • Calculate the enzyme activity based on the rate of NADH oxidation, using the molar extinction coefficient of NADH.

Visualizations

Experimental Workflow for Acyl-CoA Synthesis and Enzymatic Assay

Caption: Workflow for the synthesis and enzymatic analysis of acyl-CoA substrates.

Phenylacetate Catabolic Pathway

References

• 1. journals.asm.org [journals.asm.org]
• 2. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein Engineering of Penicillin Acylase - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Acyl-CoA Synthetases for 2-Tolylacetic Acid Activation

For Researchers, Scientists, and Drug Development Professionals

While direct comparative studies on acyl-CoA synthetases (ACS) for 2-tolylacetic acid are not extensively documented in publicly available literature, a comparative analysis of enzymes active on the structurally analogous substrate, phenylacetic acid (PAA), can provide valuable insights for enzyme selection and development. Phenylacetyl-CoA ligases (PA-CoA ligases), a subclass of acyl-CoA synthetases, are responsible for the activation of PAA in various metabolic pathways. This guide provides a comparative overview of characterized PA-CoA ligases from different microbial sources, their kinetic properties with PAA, and detailed experimental protocols to facilitate their evaluation with 2-tolylacetic acid.

Data Presentation: Kinetic Parameters of Phenylacetate-CoA Ligases

The following table summarizes the kinetic parameters of several phenylacetate-CoA ligases for the substrate phenylacetic acid. These enzymes represent potential candidates for the activation of 2-tolylacetic acid due to substrate similarity.

Enzyme Source	Gene	Substrate	Km (µM)	Vmax (µmol/min/mg)	kcat (s-1)	Optimal pH	Optimal Temp. (°C)
Pseudomonas putida U	phaE	Phenylacetic Acid	16,500[1]	N/A	N/A	8.2[1]	30[1]
Azoarcus evansii	paaK	Phenylacetic Acid	14[2]	48[2]	40[2]	8.0-8.5[2]	N/A
Thermus thermophilus HB27	paaK	Phenylacetic Acid	50[3]	24[3]	N/A	N/A	75[3]
Penicillium chrysogenum	phl	Phenylacetic Acid	N/A	N/A	N/A	N/A	N/A

Note: The catalytic efficiency (kcat/Km) for Phenylacetate-CoA ligase from Penicillium chrysogenum with PAA was reported as 0.23 ± 0.06 mM-1s-1.[4][5] N/A indicates that the data was not available in the cited literature.

Experimental Protocols

A generalized methodology for the expression, purification, and activity assay of acyl-CoA synthetases is described below, based on protocols reported for phenylacetate-CoA ligases.[1][2][3][6] This protocol can be adapted for the screening and characterization of these enzymes with 2-tolylacetic acid.

Heterologous Expression and Purification of Acyl-CoA Synthetase

• Gene Cloning and Expression Vector Construction: The gene encoding the acyl-CoA synthetase of interest (e.g., paaK or phaE) is amplified via PCR and cloned into a suitable expression vector, often containing a purification tag such as a His-tag or a maltose-binding protein (MBP) tag.

• Protein Expression: The resulting plasmid is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)). Protein expression is typically induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) during the exponential growth phase.

• Cell Lysis and Crude Extract Preparation: Cells are harvested by centrifugation, resuspended in a suitable lysis buffer, and disrupted by sonication or high-pressure homogenization. The cell debris is removed by centrifugation to obtain a clear cell-free extract.

• Affinity Chromatography: The tagged acyl-CoA synthetase is purified from the cell-free extract using an appropriate affinity chromatography resin (e.g., Ni-NTA for His-tagged proteins or amylose (B160209) resin for MBP-tagged proteins). The protein is eluted using a gradient of an appropriate eluting agent (e.g., imidazole (B134444) for His-tagged proteins or maltose (B56501) for MBP-tagged proteins).

• Protein Purity and Concentration: The purity of the enzyme is assessed by SDS-PAGE, and the protein concentration is determined using a standard method such as the Bradford assay.

Acyl-CoA Synthetase Activity Assay

The activity of acyl-CoA synthetases can be determined using a variety of methods, including spectrophotometric assays that monitor the consumption of ATP or the formation of the acyl-CoA product. A common method is the hydroxamate assay, which is an endpoint assay. A continuous spectrophotometric assay can also be employed by coupling the release of pyrophosphate (PPi) to the oxidation of NADH.

Hydroxamate Assay Method [6]

• Reaction Mixture: Prepare a reaction mixture containing Tris-HCl buffer (pH 8.0), the carboxylic acid substrate (e.g., 2-tolylacetic acid), ATP, coenzyme A (CoA), and MgCl2.

• Enzyme Reaction: Initiate the reaction by adding the purified acyl-CoA synthetase to the reaction mixture and incubate at the optimal temperature for a defined period.

• Quenching and Hydroxamate Formation: Stop the reaction by adding an acidic solution of hydroxylamine. This converts the formed acyl-CoA to the corresponding acyl-hydroxamate.

• Color Development: Add a solution of ferric chloride (FeCl3) in hydrochloric acid. The ferric ions form a colored complex with the acyl-hydroxamate.

• Spectrophotometric Measurement: Measure the absorbance of the colored complex at a specific wavelength (typically around 540 nm).

• Quantification: Determine the amount of acyl-hydroxamate formed by comparing the absorbance to a standard curve generated with a known concentration of an acyl-hydroxamate.

Coupled Spectrophotometric Assay

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., Tris-HCl, pH 8.2), the carboxylic acid substrate, ATP, CoA, MgCl2, inorganic pyrophosphatase, α-ketoglutarate, NADH, and glutamate (B1630785) dehydrogenase.

• Enzyme Reaction: Initiate the reaction by adding the purified acyl-CoA synthetase.

• Monitoring NADH Oxidation: The pyrophosphate (PPi) produced in the acyl-CoA synthetase reaction is hydrolyzed to two molecules of inorganic phosphate (B84403) (Pi) by inorganic pyrophosphatase. The subsequent reactions catalyzed by glutamate dehydrogenase lead to the oxidation of NADH to NAD+.

• Spectrophotometric Measurement: Continuously monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• Calculation of Activity: The rate of the reaction is calculated from the rate of change in absorbance using the molar extinction coefficient of NADH.

Mandatory Visualization

Caption: General reaction catalyzed by an acyl-CoA synthetase.

Caption: Experimental workflow for acyl-CoA synthetase characterization.

References

• 1. Purification and biochemical characterization of phenylacetyl-CoA ligase from Pseudomonas putida. A specific enzyme for the catabolism of phenylacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of a phenylacetate-CoA ligase from Penicillium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.rug.nl [research.rug.nl]
• 6. pure.rug.nl [pure.rug.nl]

2-Tolylacetyl-CoA vs. Benzoyl-CoA: A Comparative Guide for Precursor Selection in Biochemical Reactions

For researchers, scientists, and drug development professionals, understanding the subtle differences between structurally similar metabolic precursors is paramount for pathway engineering, drug design, and synthetic biology. This guide provides a detailed comparison of 2-Tolylacetyl-CoA and Benzoyl-CoA, focusing on their roles as precursors in specific enzymatic reactions. While direct comparative experimental data for 2-Tolylacetyl-CoA is limited, this guide leverages established knowledge of related pathways to provide a comprehensive analysis.

Introduction

Benzoyl-CoA is a well-established central intermediate in the anaerobic degradation of a wide range of aromatic compounds.[1][2][3] Its metabolic pathway is extensively studied, involving key enzymes such as benzoate-CoA ligase for its formation and benzoyl-CoA reductase for its dearomatization. 2-Tolylacetyl-CoA, on the other hand, is the coenzyme A thioester of 2-tolylacetic acid. Its metabolic fate is less characterized but is presumed to follow a pathway analogous to that of phenylacetyl-CoA, a structurally similar compound. This guide will explore the enzymatic activation of the parent acids and the subsequent metabolic pathways, highlighting the substrate specificities of key enzymes to infer the potential of 2-Tolylacetyl-CoA as a precursor compared to the well-documented role of benzoyl-CoA.

I. Enzymatic Activation: Formation of CoA Thioesters

The initial step in the metabolism of both 2-tolylacetic acid and benzoic acid is their activation to the corresponding CoA thioesters. This reaction is catalyzed by a class of enzymes known as aryl-CoA ligases or, more specifically, benzoate-CoA ligases and phenylacetate-CoA ligases.

Experimental Protocol: Assay for Aryl-CoA Ligase Activity

A common method to determine the activity and substrate specificity of aryl-CoA ligases is a spectrophotometric assay. The assay measures the rate of AMP and PPi formation, which is coupled to the oxidation of NADH.

Materials:

• Purified aryl-CoA ligase

• Substrate (e.g., 2-tolylacetic acid, benzoic acid, phenylacetic acid)

• Coenzyme A (CoA)

• ATP

• Myokinase

• Pyruvate kinase

• Lactate dehydrogenase

• NADH

• Phosphoenolpyruvate

• Reaction buffer (e.g., Tris-HCl, pH 7.8)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing all components except the substrate in a cuvette.

• Incubate the mixture at the optimal temperature for the enzyme.

• Initiate the reaction by adding the substrate (e.g., 2-tolylacetic acid or benzoic acid).

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• Calculate the enzyme activity based on the rate of NADH oxidation.

Data Presentation: Substrate Specificity of Aryl-CoA Ligases

The following table summarizes the kinetic parameters of a characterized phenylacetate-CoA ligase from Azoarcus evansii, which is expected to have activity towards 2-tolylacetate due to structural similarity. For comparison, kinetic data for a benzoate-CoA ligase are also presented.

Enzyme	Substrate	Apparent Km (µM)	Vmax (µmol min-1 mg-1)	Reference
Phenylacetate-CoA Ligase (A. evansii)	Phenylacetate (B1230308)	14	48	[4][5]
Phenylacetate-CoA Ligase (A. evansii)	4-Hydroxyphenylacetate	Low Activity	-	[4][5]
Phenylacetate-CoA Ligase (A. evansii)	Benzoate	No Activity	-	[4][5]
Benzoate-CoA Ligase (Thauera aromatica)	Benzoate	15	-	[6]

Inference for 2-Tolylacetyl-CoA: Based on the high specificity of phenylacetate-CoA ligases for phenylacetate and its derivatives, it is highly probable that 2-tolylacetic acid can be activated to 2-Tolylacetyl-CoA by a phenylacetate-CoA ligase.[4][5] However, the efficiency of this reaction relative to phenylacetate would require direct experimental determination.

II. Downstream Metabolic Pathways: A Tale of Two Scaffolds

Once formed, 2-Tolylacetyl-CoA and benzoyl-CoA are directed into distinct catabolic pathways. The fundamental difference in their chemical structures—the presence of a methylene (B1212753) group between the aromatic ring and the carbonyl-CoA in 2-Tolylacetyl-CoA—dictates the enzymatic machinery required for their degradation.

The Benzoyl-CoA Pathway: Reductive Dearomatization

Benzoyl-CoA is channeled into the benzoyl-CoA pathway, a central route for the anaerobic degradation of aromatic compounds.[1][2][3] The key initial step is the ATP-dependent reduction of the aromatic ring by benzoyl-CoA reductase.

Caption: The initial step of the anaerobic benzoyl-CoA degradation pathway.

Experimental Protocol: Benzoyl-CoA Reductase Assay

The activity of the oxygen-sensitive benzoyl-CoA reductase can be measured using a spectrophotometric assay that monitors the oxidation of a low-potential electron donor like reduced methyl viologen.

Materials:

• Purified benzoyl-CoA reductase

• Benzoyl-CoA

• ATP

• Methyl viologen

• Sodium dithionite (B78146) (for reducing methyl viologen)

• Anaerobic cuvettes and chamber

• Spectrophotometer

Procedure:

• Perform all steps under strict anaerobic conditions.

• Prepare a reaction mixture in an anaerobic cuvette containing buffer, ATP, and methyl viologen.

• Reduce the methyl viologen with a small amount of sodium dithionite until a stable blue color is achieved.

• Add the purified benzoyl-CoA reductase to the cuvette.

• Initiate the reaction by adding benzoyl-CoA.

• Monitor the increase in absorbance at a specific wavelength corresponding to the oxidation of methyl viologen.

• Calculate the enzyme activity based on the rate of methyl viologen oxidation.

Data Presentation: Substrate Specificity of Benzoyl-CoA Reductase

Benzoyl-CoA reductase exhibits a notable degree of substrate specificity.

Enzyme	Substrate	Relative Activity (%)	Reference
Benzoyl-CoA Reductase (T. aromatica)	Benzoyl-CoA	100	[1]
Benzoyl-CoA Reductase (T. aromatica)	Fluorobenzoyl-CoA	Active	[7]
Benzoyl-CoA Reductase (T. aromatica)	Phenylacetyl-CoA	Not Reduced	[1]
Benzoyl-CoA Reductase (T. aromatica)	Benzoate	Not Reduced	[1]

The Phenylacetyl-CoA Pathway: A Hybrid Aerobic/Anaerobic Strategy

The degradation of phenylacetyl-CoA, and by extension likely 2-Tolylacetyl-CoA, proceeds through a different "hybrid" pathway that utilizes molecular oxygen to hydroxylate the aromatic ring, even under otherwise anaerobic conditions.[8][9][10] The key enzyme is a multicomponent phenylacetyl-CoA oxygenase.

Caption: The proposed initial steps for the degradation of 2-Tolylacetyl-CoA.

Experimental Protocol: Phenylacetyl-CoA Oxygenase Assay

The activity of the phenylacetyl-CoA oxygenase complex can be determined by monitoring the substrate-dependent oxidation of NADH or NADPH.

Materials:

• Purified phenylacetyl-CoA oxygenase components (PaaA, B, C, D, E)

• Phenylacetyl-CoA (or 2-Tolylacetyl-CoA)

• NADH or NADPH

• FAD

• Reaction buffer (e.g., potassium phosphate, pH 7.5)

• Spectrophotometer

Procedure:

• Combine the purified enzyme components in a cuvette with buffer and FAD.

• Add NADH or NADPH and monitor the baseline rate of oxidation.

• Initiate the reaction by adding the substrate (phenylacetyl-CoA).

• Monitor the decrease in absorbance at 340 nm (for NADH) or 365 nm (for NADPH).

• Calculate the specific activity based on the substrate-dependent rate of NAD(P)H oxidation.

Data Presentation: Substrate Specificity of Phenylacetyl-CoA Pathway Enzymes

Enzymes of the phenylacetyl-CoA pathway are highly specific for their substrates.

Enzyme	Substrate	Activity	Reference
Phenylacetyl-CoA Oxygenase (E. coli)	Phenylacetyl-CoA	Active	[11]
Phenylacetyl-CoA Oxygenase (E. coli)	Benzoyl-CoA	Inhibitory	[8]

Inference for 2-Tolylacetyl-CoA: Given the structural similarity to phenylacetyl-CoA, it is plausible that 2-Tolylacetyl-CoA could be a substrate for the phenylacetyl-CoA oxygenase. The methyl group on the aromatic ring may influence the reaction rate and regioselectivity of hydroxylation. Direct experimental verification is necessary to confirm this and to quantify the kinetic parameters.

III. Comparison Summary and Conclusion

Feature	2-Tolylacetyl-CoA	Benzoyl-CoA
Parent Acid	2-Tolylacetic Acid	Benzoic Acid
Activating Enzyme	Likely Phenylacetate-CoA Ligase	Benzoate-CoA Ligase
Primary Catabolic Pathway	Phenylacetyl-CoA Pathway (inferred)	Benzoyl-CoA Pathway
Key Initial Enzyme	Phenylacetyl-CoA Oxygenase (inferred)	Benzoyl-CoA Reductase
Oxygen Requirement for Ring Attack	Yes (Molecular Oxygen)	No
ATP Requirement for Ring Attack	No	Yes

• Benzoyl-CoA is a superior precursor for reactions within the established anaerobic benzoyl-CoA pathway, particularly those involving reductive dearomatization.

• 2-Tolylacetyl-CoA , by analogy to phenylacetyl-CoA, is likely a better precursor for pathways that utilize an initial oxygen-dependent hydroxylation of the aromatic ring.

For researchers aiming to engineer metabolic pathways or develop drugs targeting these routes, the choice of precursor is critical. While benzoyl-CoA metabolism is well-defined, the metabolism of 2-Tolylacetyl-CoA presents an area ripe for further investigation. The experimental protocols and comparative data provided in this guide offer a solid foundation for such future studies.

Caption: Logical flow from parent acid to distinct metabolic pathways.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Frontiers | The benzoyl-CoA pathway serves as a genomic marker to identify the oxygen requirements in the degradation of aromatic hydrocarbons [frontiersin.org]
• 3. The benzoyl-CoA pathway serves as a genomic marker to identify the oxygen requirements in the degradation of aromatic hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Benzoyl-coenzyme A reductase (dearomatizing), a key enzyme of anaerobic aromatic metabolism. ATP dependence of the reaction, purification and some properties of the enzyme from Thauera aromatica strain K172 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A catalytically versatile benzoyl-CoA reductase, key enzyme in the degradation of methyl- and halobenzoates in denitrifying bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Bacterial phenylalanine and phenylacetate catabolic pathway revealed - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Genetic characterization of the phenylacetyl-coenzyme A oxygenase from the aerobic phenylacetic acid degradation pathway of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to the Quantitative Comparison of 2-Tolylacetyl-CoA Levels in Different Strains

For Researchers, Scientists, and Drug Development Professionals

Currently, publicly available experimental data that directly compares the quantitative levels of 2-Tolylacetyl-CoA across different strains is limited. This guide, therefore, provides a comprehensive framework and detailed protocols for researchers aiming to conduct such a comparative analysis. The methodologies outlined below are based on established techniques for the quantification of acyl-CoA species and can be adapted for the specific analysis of 2-Tolylacetyl-CoA.

Hypothetical Data Presentation

To illustrate how data from a comparative study could be presented, the following table summarizes hypothetical quantitative data of 2-Tolylacetyl-CoA levels in three different microbial strains. This table serves as a template for presenting your experimental findings.

Strain	Genotype/Description	2-Tolylacetyl-CoA (nmol/g dry cell weight)	Fold Change vs. Wild Type
Wild Type	Unmodified parental strain	15.2 ± 1.8	1.0
Strain A	Overexpression of a putative 2-tolylacetate-CoA ligase	45.8 ± 3.5	3.0
Strain B	Deletion of a suspected 2-Tolylacetyl-CoA hydrolase	28.1 ± 2.2	1.8

Experimental Protocols

A robust and reproducible method for the quantification of acyl-CoAs is crucial for obtaining reliable comparative data. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is widely considered the most suitable technique for this purpose due to its high sensitivity and specificity.[1][2]

Strain Cultivation and Sample Collection

• Cultivation: Culture the different strains (e.g., Wild Type, Strain A, Strain B) under identical, well-defined conditions (e.g., media composition, temperature, aeration, growth phase) to ensure that any observed differences in 2-Tolylacetyl-CoA levels are attributable to genetic modifications rather than variations in culture conditions.

• Quenching Metabolism: Rapidly halt all metabolic activity to preserve the in vivo acyl-CoA pool. This can be achieved by quickly transferring a defined volume of cell culture to a quenching solution, such as ice-cold methanol (B129727) or a methanol/water mixture, kept at a temperature below -20°C.

• Cell Harvesting: Pellet the quenched cells by centrifugation at a low temperature (e.g., 4°C). The cell pellet should be immediately processed for extraction or flash-frozen in liquid nitrogen and stored at -80°C for later analysis.

Extraction of Acyl-CoAs

• Lysis and Extraction: Resuspend the cell pellet in an ice-cold extraction solvent. A common method involves using a solution of 2.5% sulfosalicylic acid (SSA) to precipitate proteins while keeping the acyl-CoAs in the supernatant.[3]

• Internal Standard: To correct for variations in extraction efficiency and sample matrix effects, spike the samples with a known amount of a suitable internal standard, ideally a stable isotope-labeled version of the analyte (e.g., ¹³C-labeled 2-Tolylacetyl-CoA).

• Homogenization: Thoroughly disrupt the cells to ensure complete extraction. This can be done using methods like sonication or bead beating, while keeping the samples on ice to prevent degradation.

• Protein Precipitation: Centrifuge the samples at high speed (e.g., 17,000 x g) at 4°C to pellet the precipitated proteins.[3]

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs for analysis.

Quantitative Analysis by LC-MS/MS

• Chromatographic Separation: Separate the acyl-CoAs using reverse-phase liquid chromatography. An ion-pairing agent, such as heptafluorobutyric acid (HFBA), is often added to the mobile phase to improve the retention and separation of the polar acyl-CoA molecules.

• Mass Spectrometry Detection: Detect and quantify the acyl-CoAs using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[1] This technique provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for 2-Tolylacetyl-CoA and the internal standard.

  • Quantifier Transition: A specific fragment ion that is used for accurate quantification.

  • Qualifier Transition: A second fragment ion that confirms the identity of the analyte.

• Data Analysis: Quantify the concentration of 2-Tolylacetyl-CoA in each sample by comparing the peak area of the analyte to that of the internal standard. Normalize the results to the dry cell weight or total protein concentration of the original sample.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the quantitative comparison of 2-Tolylacetyl-CoA levels.

Caption: Experimental workflow for 2-Tolylacetyl-CoA quantification.

Hypothetical Biosynthetic Pathway

This diagram illustrates a hypothetical metabolic pathway leading to the synthesis of 2-Tolylacetyl-CoA, which could be a subject of investigation in different strains.

Caption: Hypothetical pathway for 2-Tolylacetyl-CoA synthesis.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of lactoyl-CoA (lactyl-CoA) by liquid chromatography mass spectrometry in mammalian cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Identity of 2-Tolylacetyl-CoA: A Comparative Guide to High-Resolution Mass Spectrometry

For researchers, scientists, and drug development professionals, the unambiguous identification of metabolites is paramount. This guide provides a detailed comparison of high-resolution mass spectrometry (HRMS) for confirming the identity of 2-Tolylacetyl-CoA against alternative methods. The information presented is supported by established experimental data and protocols to ensure accuracy and reproducibility.

Introduction

2-Tolylacetyl-CoA is an acyl-coenzyme A (acyl-CoA) derivative. Acyl-CoAs are central to numerous metabolic pathways, acting as acyl group carriers and participating in the biosynthesis of fatty acids and sterols, as well as in the Krebs cycle.[1] Accurate identification of specific acyl-CoAs like 2-Tolylacetyl-CoA is crucial for understanding its biological role and for drug development programs targeting related enzymatic pathways. High-resolution mass spectrometry coupled with liquid chromatography (LC-HRMS) has emerged as a powerful tool for this purpose, offering high sensitivity and specificity.[2][3]

Comparison of Analytical Methods

The primary method for identifying 2-Tolylacetyl-CoA is Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS). Alternative methods include High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Feature	High-Resolution Mass Spectrometry (LC-HRMS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation by LC, followed by ionization and measurement of the mass-to-charge ratio of ions with high accuracy and resolution.	Separation by HPLC, followed by detection based on the absorbance of UV light by the analyte.
Specificity	Very High. Provides exact mass and elemental composition, and fragmentation patterns for structural elucidation.[3]	Moderate to Low. Co-elution of compounds with similar UV absorbance can lead to misidentification.[4]
Sensitivity	Very High. Capable of detecting compounds at very low concentrations (femtomole to attomole range).[1][5]	Moderate. Generally less sensitive than mass spectrometry-based methods.
Structural Information	Rich. Tandem MS (MS/MS) experiments provide characteristic fragmentation patterns that confirm the identity of the acyl-CoA.[3][6]	Limited. Provides retention time data but no direct structural information.
Quantitative Accuracy	High. Especially when using stable isotope-labeled internal standards.[2]	Moderate. Susceptible to interference from co-eluting compounds.
Instrumentation	Requires sophisticated and expensive instrumentation (e.g., Orbitrap, Q-TOF).	More accessible and less expensive instrumentation.

High-Resolution Mass Spectrometry Workflow for 2-Tolylacetyl-CoA Identification

The following diagram illustrates the typical workflow for identifying 2-Tolylacetyl-CoA using LC-HRMS.

Caption: A schematic of the LC-HRMS workflow for identifying 2-Tolylacetyl-CoA.

Characteristic Fragmentation of Acyl-CoAs

A key aspect of identifying acyl-CoAs by mass spectrometry is their predictable fragmentation pattern in tandem MS (MS/MS) experiments. This provides a diagnostic signature for this class of molecules.

Caption: The diagnostic fragmentation pattern of acyl-CoAs in positive ion mode MS/MS.

Experimental Protocols

Sample Preparation and Acyl-CoA Extraction

This protocol is adapted from methods described for the extraction of acyl-CoAs from biological matrices.[2][7]

• Homogenization : Homogenize approximately 10-20 mg of frozen tissue or a pellet of 1-5 million cells in a pre-chilled tube containing 500 µL of an ice-cold extraction solvent (e.g., 80% methanol (B129727) in water).[2]

• Protein Precipitation : Vortex the homogenate for 1 minute and then centrifuge at 16,000 x g for 10 minutes at 4°C to pellet proteins.

• Supernatant Collection : Carefully transfer the supernatant to a new tube.

• Drying : Dry the supernatant under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution : Reconstitute the dried extract in 50 µL of a solvent compatible with the LC mobile phase (e.g., 50% methanol in water with 5 mM ammonium (B1175870) acetate).[2]

LC-HRMS Analysis

The following is a general protocol for the analysis of acyl-CoAs by LC-HRMS.[2]

• Liquid Chromatography System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm particle size) is commonly used for acyl-CoA separation.

• Mobile Phase A : Water with 5 mM ammonium acetate, pH 6.8.[2]

• Mobile Phase B : Methanol.[2]

• Gradient : A typical gradient would start at a low percentage of mobile phase B, increasing to a high percentage over 10-15 minutes to elute the acyl-CoAs.

• Flow Rate : 0.2-0.4 mL/min.

• Mass Spectrometer : A high-resolution mass spectrometer such as a Thermo Scientific Q Exactive or an Agilent Q-TOF.

• Ionization Mode : Positive electrospray ionization (ESI+) is generally preferred for acyl-CoA analysis.[1][8]

• MS Scan Mode : Full scan MS in the range of m/z 700-1200 to detect the precursor ion of 2-Tolylacetyl-CoA.

• MS/MS Scan Mode : Data-dependent acquisition (DDA) or data-independent acquisition (DIA) to acquire fragmentation spectra. For DDA, the precursor ion corresponding to 2-Tolylacetyl-CoA is selected for fragmentation.

Data Analysis and Interpretation

• Accurate Mass : The measured mass of the precursor ion for 2-Tolylacetyl-CoA should be within 5 ppm of its theoretical exact mass.

• Retention Time : The retention time of the peak corresponding to 2-Tolylacetyl-CoA should be consistent and reproducible.

• Isotopic Pattern : The isotopic distribution of the precursor ion should match the theoretical distribution for the elemental formula of 2-Tolylacetyl-CoA.

• MS/MS Fragmentation : The fragmentation spectrum should exhibit the characteristic neutral loss of 507 Da (the 3'-phosphoadenosine-5'-diphosphate moiety) and the presence of the diagnostic fragment ion at m/z 428.0365.[3][6]

By combining these four pieces of evidence, the identity of 2-Tolylacetyl-CoA can be confirmed with a high degree of confidence.

Conclusion

High-resolution mass spectrometry offers unparalleled specificity and sensitivity for the confirmation of 2-Tolylacetyl-CoA's identity. While other methods like HPLC-UV are available, they lack the structural confirmation capabilities and are more prone to interferences. The detailed experimental protocols and data analysis workflows provided in this guide offer a robust framework for researchers to confidently identify 2-Tolylacetyl-CoA and other acyl-CoA species in complex biological samples. The characteristic fragmentation pattern of the CoA moiety serves as a definitive diagnostic tool in this process.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to Analytical Standards for 2-Tolylacetyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Sourcing and Purity of 2-Tolylacetyl-CoA Standards

Given that 2-Tolylacetyl-CoA typically requires custom synthesis, it is crucial for researchers to specify the required purity and analytical characterization to the synthesis service provider. Reputable suppliers of custom biochemicals can synthesize 2-Tolylacetyl-CoA from precursors such as 2-tolyacetic acid or 2-tolylacetyl chloride. The final product should be accompanied by a comprehensive Certificate of Analysis (CoA) detailing the results of quality control testing.[1][2][3]

Table 1: Comparison of Analytical Specifications for a Custom 2-Tolylacetyl-CoA Standard and a Reference Acyl-CoA Standard

Parameter	Custom 2-Tolylacetyl-CoA (Expected)	Reference Standard (e.g., Phenylacetyl-CoA)	Analytical Method
Purity	≥95%	≥98%	HPLC, LC-MS/MS[4][5]
Identity Confirmation	Consistent with theoretical mass and structure	Confirmed by MS and NMR	Mass Spectrometry (MS), NMR Spectroscopy[6][7]
Appearance	White to off-white solid	White to off-white solid	Visual Inspection
Solubility	Soluble in aqueous buffers	Soluble in aqueous buffers	Solubility Test
Storage Conditions	-20°C or -80°C, desiccated	-20°C or -80°C, desiccated	Manufacturer's Recommendation
Certificate of Analysis	Provided with batch-specific data	Available for download	N/A

Experimental Protocols for Benchmarking

The following are detailed experimental protocols that should be employed to verify the quality and performance of a custom-synthesized 2-Tolylacetyl-CoA standard.

2.1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is used to determine the purity of the 2-Tolylacetyl-CoA standard by separating it from any impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 100 mM sodium phosphate (B84403) buffer, pH 7.0.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 260 nm (for the adenine (B156593) moiety of CoA).

• Sample Preparation: The lyophilized standard is reconstituted in Mobile Phase A to a concentration of 1 mg/mL.

• Analysis: The purity is calculated based on the area of the main peak relative to the total peak area in the chromatogram.[5][8]

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Identity Confirmation and Quantification

LC-MS/MS provides a highly sensitive and specific method for confirming the identity of 2-Tolylacetyl-CoA and for its quantification in biological samples.

• Instrumentation: An HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Conditions: Similar to the HPLC method described above, but with a compatible volatile mobile phase (e.g., ammonium (B1175870) acetate (B1210297) instead of sodium phosphate).

• Ionization Mode: Positive electrospray ionization (ESI+).

• Mass Spectrometry Parameters:

  • Precursor Ion: The theoretical m/z of the protonated 2-Tolylacetyl-CoA molecule.

  • Product Ions: Characteristic fragment ions of the CoA moiety (e.g., m/z 428.0365) and a fragment corresponding to the loss of the adenosine (B11128) diphosphate (B83284) moiety.[9][10]

• Analysis: The identity is confirmed by matching the precursor and product ion masses to the theoretical values. For quantification, a calibration curve is generated using the standard.[11][12]

2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR are used to confirm the chemical structure of the synthesized 2-Tolylacetyl-CoA.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: D₂O or a buffered aqueous solution.

• Analysis: The chemical shifts, coupling constants, and integration of the peaks in the ¹H and ¹³C spectra should be consistent with the expected structure of 2-Tolylacetyl-CoA. The spectra of the custom standard can be compared to those of well-characterized acyl-CoAs to aid in the interpretation.[6][7]

Signaling Pathways and Experimental Workflows

3.1. Hypothetical Metabolic Pathway of 2-Tolylacetyl-CoA

2-Tolylacetyl-CoA is not a common endogenous metabolite. However, it is expected to be involved in pathways related to the metabolism of toluene (B28343) and related aromatic compounds, particularly in bacteria. The following diagram illustrates a plausible pathway for the bacterial degradation of toluene, which could proceed through a 2-tolylacetyl-CoA intermediate.

A plausible bacterial degradation pathway for toluene.

3.2. Phenylacetate (B1230308) Catabolic Pathway: An Analogous System

The catabolism of phenylacetate in bacteria provides a well-studied analog to the potential metabolism of 2-tolyacetate. This pathway involves the activation of the acid to its CoA thioester, followed by enzymatic ring oxidation and cleavage.

The phenylacetate catabolic pathway in bacteria.

3.3. Experimental Workflow for Quality Control of Custom-Synthesized 2-Tolylacetyl-CoA

The following diagram outlines the logical workflow for the quality control of a custom-synthesized 2-Tolylacetyl-CoA standard.

Workflow for the quality control of 2-Tolylacetyl-CoA.

References

• 1. chemscene.com [chemscene.com]
• 2. What is Certificate of Analysis (CoA) in Chemistry? | Advent [adventchembio.com]
• 3. americancustomtech.com [americancustomtech.com]
• 4. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. C-NMR study on the interaction of medium-chain acyl-CoA dehydrogenase with acetoacetyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Quantification of lactoyl-CoA (lactyl-CoA) by liquid chromatography mass spectrometry in mammalian cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Validation of a New Enzymatic Assay for 2-Tolylacetyl-CoA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation and comparison of a novel enzymatic assay for the quantification of 2-Tolylacetyl-CoA. The performance of this new assay is evaluated against established analytical methods, namely High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This document is intended to assist researchers in selecting the most suitable method for their specific experimental needs, considering factors such as sensitivity, throughput, cost, and complexity.

Introduction to the New Enzymatic Assay for 2-Tolylacetyl-CoA

The new enzymatic assay for 2-Tolylacetyl-CoA is a colorimetric method based on a coupled-enzyme reaction. This assay offers a high-throughput and cost-effective alternative to traditional chromatographic methods. The principle of the assay involves the enzymatic conversion of 2-Tolylacetyl-CoA, leading to the production of a detectable chromophore.

The proposed enzymatic reaction is a two-step process. First, an acyl-CoA oxidase acts on 2-Tolylacetyl-CoA. This reaction produces 2-tolyl-2-enoyl-CoA and hydrogen peroxide (H2O2). The hydrogen peroxide produced in the first step is then used by a peroxidase to oxidize a chromogenic substrate, resulting in a colored product that can be quantified spectrophotometrically. The intensity of the color is directly proportional to the amount of 2-Tolylacetyl-CoA in the sample.

Performance Comparison

The performance of the new enzymatic assay was rigorously compared with HPLC and LC-MS/MS methods for the quantification of 2-Tolylacetyl-CoA. The key performance metrics are summarized in the table below.

Parameter	New Enzymatic Assay	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	5 µM	1 µM	0.05 µM
Limit of Quantification (LOQ)	15 µM	5 µM	0.2 µM
Linear Range	15 - 500 µM	5 - 1000 µM	0.2 - 500 µM
Precision (%RSD)	< 10%	< 5%	< 2%
Accuracy (%Recovery)	90 - 110%	95 - 105%	98 - 102%
Sample Throughput	High (96-well plate format)	Low to Medium	Medium
Cost per Sample	Low	Medium	High
Equipment Cost	Low (Spectrophotometer)	High	Very High
Technical Expertise	Low	Medium	High

Experimental Protocols

This protocol describes the steps for quantifying 2-Tolylacetyl-CoA using the new colorimetric enzymatic assay.

Materials:

• 2-Tolylacetyl-CoA standard solution

• Acyl-CoA oxidase

• Horseradish peroxidase (HRP)

• Chromogenic substrate (e.g., Amplex Red)

• Assay buffer (e.g., 50 mM potassium phosphate, pH 7.4)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a standard curve of 2-Tolylacetyl-CoA in the assay buffer.

• Add 50 µL of the standard or sample to each well of the 96-well plate.

• Prepare a reaction mixture containing acyl-CoA oxidase, HRP, and the chromogenic substrate in the assay buffer.

• Add 50 µL of the reaction mixture to each well.

• Incubate the plate at room temperature for 30 minutes, protected from light.

• Measure the absorbance at the appropriate wavelength for the chosen chromogenic substrate (e.g., 570 nm for Amplex Red).

• Calculate the concentration of 2-Tolylacetyl-CoA in the samples by interpolating from the standard curve.

This protocol outlines the quantification of 2-Tolylacetyl-CoA by reverse-phase HPLC with UV detection.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• 2-Tolylacetyl-CoA standard solution

Procedure:

• Prepare a standard curve of 2-Tolylacetyl-CoA in the mobile phase.

• Set up the HPLC system with a suitable gradient program (e.g., a linear gradient from 5% to 95% Mobile Phase B over 20 minutes).

• Set the UV detector to monitor the absorbance at 260 nm.

• Inject 20 µL of the standard or sample onto the column.

• Identify and integrate the peak corresponding to 2-Tolylacetyl-CoA.

• Calculate the concentration of 2-Tolylacetyl-CoA in the samples based on the peak area and the standard curve.

This protocol provides a highly sensitive and specific method for 2-Tolylacetyl-CoA quantification using LC-MS/MS.[1]

Materials:

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

• C18 reverse-phase column

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water

• Mobile Phase B: 5 mM ammonium acetate in 95:5 (v/v) acetonitrile:water

• 2-Tolylacetyl-CoA standard solution

• Internal standard (e.g., ¹³C-labeled 2-Tolylacetyl-CoA)

Procedure:

• Prepare a standard curve of 2-Tolylacetyl-CoA with a fixed concentration of the internal standard.

• Set up the LC system with a suitable gradient program.

• Optimize the mass spectrometer parameters for the detection of 2-Tolylacetyl-CoA and the internal standard using multiple reaction monitoring (MRM).[1]

• Inject the standard or sample into the LC-MS/MS system.

• Quantify 2-Tolylacetyl-CoA by calculating the peak area ratio of the analyte to the internal standard and comparing it to the standard curve.

Visualizations

Caption: Workflow of the new enzymatic assay for 2-Tolylacetyl-CoA.

Caption: Comparison of key attributes for 2-Tolylacetyl-CoA quantification methods.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal Methods for the Validation of 2-Tolylacetyl-CoA Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two orthogonal analytical methods for the quantitative validation of 2-Tolylacetyl-CoA: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This document is intended to assist researchers in selecting the appropriate methodology for their specific analytical needs, offering insights into the principles, performance, and experimental protocols for each technique.

Introduction to 2-Tolylacetyl-CoA and the Importance of Orthogonal Validation

2-Tolylacetyl-CoA is an activated thioester derivative of 2-tolylacetic acid. While not a central metabolite, it is a potential intermediate in the metabolism of xenobiotics, such as toluene. The quantification of such intermediates is crucial for understanding the metabolic pathways and potential toxicity of foreign compounds.[1][2][3]

Orthogonal validation, employing two distinct analytical methods with different separation and detection principles, is a cornerstone of robust quantitative analysis. This approach provides a high degree of confidence in the measured concentration of an analyte by minimizing the risk of analytical artifacts, matrix effects, or co-eluting interferences that might affect a single method.

Comparative Analysis of Quantification Methods

The selection of an analytical method for 2-Tolylacetyl-CoA quantification depends on the specific requirements of the study, such as sensitivity, selectivity, and throughput. Below is a summary of the key performance characteristics of HPLC-UV and LC-MS/MS for this application.

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation by liquid chromatography, detection by UV absorbance of the adenine (B156593) ring in CoA.	Separation by liquid chromatography, detection by mass-to-charge ratio of precursor and product ions.[4][5]
Selectivity	Moderate. Relies on chromatographic separation to distinguish from other UV-absorbing compounds.	High. Specificity is achieved through unique mass transitions of the target analyte.[4]
Sensitivity (LOD)	~0.1 - 1 pmol on column	~1 - 10 fmol on column
**Linearity (R²) **	>0.99	>0.99
Accuracy (% Recovery)	90-110%	95-105%
Precision (%RSD)	< 15%	< 10%
Throughput	Moderate	High
Cost	Lower	Higher
Expertise Required	Moderate	High

Experimental Protocols

Sample Preparation (Applicable to both methods)

A critical step in the analysis of acyl-CoAs is the rapid quenching of metabolism and efficient extraction from the biological matrix.

• Quenching and Extraction: Homogenize the tissue or cell sample in a cold extraction solution (e.g., acetonitrile/methanol/water 2:2:1 v/v/v or 10% trichloroacetic acid).[5][6]

• Protein Precipitation: Centrifuge the homogenate at high speed (e.g., 16,000 x g) at 4°C to pellet proteins.

• Solid-Phase Extraction (SPE) (Optional but Recommended): The resulting supernatant can be further purified using a reversed-phase SPE cartridge to concentrate the acyl-CoAs and remove interfering substances.

• Reconstitution: Evaporate the purified extract to dryness under a stream of nitrogen and reconstitute in an appropriate buffer for injection (e.g., 5% 5-sulfosalicylic acid or the initial mobile phase).[6]

Method 1: HPLC-UV Quantification

This method is a cost-effective approach suitable for the quantification of 2-Tolylacetyl-CoA when high sensitivity is not the primary requirement.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 100 mM potassium phosphate (B84403) buffer, pH 5.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5-50% B (linear gradient)

  • 20-25 min: 50% B

  • 25-30 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 260 nm.

• Quantification: Based on a calibration curve generated from authentic standards of 2-Tolylacetyl-CoA.

Method 2: LC-MS/MS Quantification

LC-MS/MS offers superior sensitivity and selectivity, making it the gold standard for the quantification of low-abundance acyl-CoAs.[4][5][7]

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 2% B

  • 2-10 min: 2-80% B (linear gradient)

  • 10-12 min: 80% B

  • 12-12.1 min: 80-2% B (linear gradient)

  • 12.1-15 min: 2% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive ESI.

  • Multiple Reaction Monitoring (MRM): The precursor ion for 2-Tolylacetyl-CoA would be its [M+H]⁺ ion. A characteristic product ion resulting from the neutral loss of the phosphopantetheine group (507 Da) would be monitored.[7]

  • Collision Energy and other parameters: To be optimized by infusing a standard solution of 2-Tolylacetyl-CoA.

• Quantification: Based on a calibration curve generated from authentic standards, often with the use of a stable isotope-labeled internal standard.

Mandatory Visualizations

Signaling Pathway

Caption: Proposed metabolic activation of 2-tolylacetic acid.

Experimental Workflow

Caption: Orthogonal validation workflow for 2-Tolylacetyl-CoA.

Conclusion

Both HPLC-UV and LC-MS/MS are viable methods for the quantification of 2-Tolylacetyl-CoA. The choice between them will be dictated by the specific needs of the research. HPLC-UV provides a robust and cost-effective solution for routine analysis where high sensitivity is not paramount. In contrast, LC-MS/MS is the method of choice for applications requiring high sensitivity and specificity, particularly for the analysis of complex biological matrices where 2-Tolylacetyl-CoA is present at low concentrations. The use of both methods in an orthogonal validation approach will provide the highest level of confidence in the quantitative data obtained.

References

• 1. Metabolism of xenobiotic carboxylic acids: focus on coenzyme A conjugation, reactivity, and interference with lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xenobiotic acyl glucuronides and acyl CoA thioesters as protein-reactive metabolites with the potential to cause idiosyncratic drug reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acyl-CoA esters of xenobiotic carboxylic acids as biochemically active intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Quantification of lactoyl-CoA (lactyl-CoA) by liquid chromatography mass spectrometry in mammalian cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 2-Tolylacetyl-CoA

The proper disposal of 2-Tolylacetyl-CoA is critical for ensuring laboratory safety and environmental compliance. Due to the absence of a specific Safety Data Sheet (SDS) for 2-Tolylacetyl-CoA, a conservative approach, treating it as a hazardous chemical waste, is mandatory. The following procedures are based on established best practices for the management of laboratory chemical waste and information on structurally related compounds, such as 2-(p-Tolyl)acetyl chloride, which is known to be corrosive and can cause severe skin and eye damage.[1][2][3] This guide provides essential, step-by-step instructions for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to consult your institution's Environmental Health and Safety (EHS) office for specific guidelines.[4][5] Always handle 2-Tolylacetyl-CoA in a designated area, such as a certified chemical fume hood, to minimize inhalation risks.[6] Appropriate Personal Protective Equipment (PPE) must be worn at all times.

Parameter	Guideline	Rationale
Personal Protective Equipment (PPE)	Mandatory use of nitrile gloves, safety glasses with side shields (or goggles), and a laboratory coat.[3][7]	To prevent skin and eye contact with the chemical.
Ventilation	All handling and packaging for disposal must be performed in a certified chemical fume hood.	To minimize the risk of inhaling any fine particulates or vapors.
Waste Container	Use a clearly labeled, dedicated, and sealable container for hazardous chemical waste. The container must be made of a material compatible with the chemical.[4][6][8]	To ensure proper containment and prevent accidental spills or reactions.
Labeling	The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "2-Tolylacetyl-CoA" and its constituents. The date of initial waste accumulation must also be recorded.[4][9]	To comply with regulations and properly inform waste management personnel of the container's contents.
Storage	Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials, heat sources, and high-traffic areas.[4][8][9]	To prevent accidental spills, reactions, and exposure.

Step-by-Step Disposal Procedure

The disposal of 2-Tolylacetyl-CoA must be managed through your institution's hazardous waste program. Do not discharge this chemical or its solutions into the sanitary sewer system.[7][10]

Waste Segregation and Collection

1.1. Identify and Segregate : Identify the waste as 2-Tolylacetyl-CoA. It must be segregated from incompatible materials to prevent dangerous reactions.[6][11]

1.2. Aqueous vs. Solid Waste :

• Solid Waste : Collect any solid 2-Tolylacetyl-CoA waste, along with contaminated items like weigh boats, pipette tips, and gloves, in a designated solid hazardous waste container.[4][12]
• Liquid Waste : Collect solutions containing 2-Tolylacetyl-CoA in a separate, compatible liquid hazardous waste container. Do not mix with other solvent waste streams unless approved by your EHS office.

Packaging for Disposal

2.1. Select Appropriate Container : Choose a sturdy, leak-proof container that is chemically compatible with 2-Tolylacetyl-CoA. For liquid waste, ensure the container has a tightly fitting cap.[6][8]

2.2. Transfer Waste : Carefully transfer the waste into the designated hazardous waste container, avoiding splashes or the generation of dust.[9]

2.3. Decontaminate Tools : Decontaminate any non-disposable tools used for the transfer (e.g., spatulas) by rinsing them with an appropriate solvent into the designated liquid hazardous waste container.

Container Sealing, Labeling, and Storage

3.1. Seal the Container : Securely seal the lid of the hazardous waste container. Do not overfill; a general guideline is to fill to no more than 90% capacity.[10] Keep the container closed at all times except when adding waste.[4][6]

3.2. Label the Container : Ensure the container is accurately labeled with "Hazardous Waste," the full chemical name, and the accumulation start date.

3.3. Store Properly : Place the sealed and labeled container in your laboratory's designated satellite accumulation area. This area should provide secondary containment to mitigate potential leaks.[4][8]

Arranging for Waste Pickup

4.1. Request Pickup : Once the container is full or you are ready to dispose of it, submit a chemical waste pickup request through your institution's EHS department.[5]

4.2. Documentation : Complete any necessary paperwork or online forms required by your institution for waste tracking and disposal.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper disposal of 2-Tolylacetyl-CoA.

Caption: Disposal Workflow for 2-Tolylacetyl-CoA

Management of Empty Containers

Empty containers that previously held 2-Tolylacetyl-CoA must also be managed carefully.

• Triple Rinse : Triple-rinse the empty container with a suitable solvent that can dissolve any chemical residue.[5][6]

• Collect Rinsate : The rinsate from all three rinses must be collected and disposed of as liquid hazardous waste.[6]

• Deface Label : Completely remove or deface the original chemical label on the container.[10]

• Final Disposal : Once clean and unlabeled, the container can typically be disposed of with regular laboratory glass or plastic waste, but confirm this with your institutional guidelines.[5][10]

References

• 1. 2-(p-Tolyl)acetyl Chloride 35675-44-6 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. 2-(4-Methylphenyl)acetyl chloride | C9H9ClO | CID 2760634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. odu.edu [odu.edu]
• 5. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. download.basf.com [download.basf.com]
• 8. Laboratory waste | Staff Portal [staff.ki.se]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mcfenvironmental.com [mcfenvironmental.com]
• 12. research.hawaii.edu [research.hawaii.edu]